molecular formula C11H9NO3S B347505 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid CAS No. 56355-63-6

4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Cat. No.: B347505
CAS No.: 56355-63-6
M. Wt: 235.26g/mol
InChI Key: FWGBDPRIFGAYIT-UHFFFAOYSA-N
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Description

4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is a chemical building block of interest in medicinal chemistry and drug discovery research. While specific pharmacological data for this compound is limited in the public domain, its core structure is part of a well-investigated class of thiazole derivatives. Thiazole-carboxylic acid scaffolds are recognized for their significant potential in biomedical research. For instance, closely related thiazole derivatives have been demonstrated to possess notable anti-inflammatory properties, acting through the modulation of key enzymatic targets and signaling pathways such as COX, LOX, and JNK . Furthermore, specific 4-methylthiazole-5-carboxylic acid derivatives have shown compelling bioactivity in disease models, with one compound exhibiting the ability to ameliorate insulin sensitivity and hyperlipidaemia in diabetic rats, largely attributed to its anti-oxidant and anti-inflammatory effects . This evidence underscores the value of the thiazole-5-carboxylic acid motif as a privileged structure for developing novel therapeutic agents. Researchers can utilize this compound as a versatile synthetic intermediate for the exploration and creation of new chemical entities, particularly in projects targeting metabolic disorders and inflammatory conditions. The product is strictly for research purposes.

Properties

IUPAC Name

 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

 InChI=1S/C11H9NO3S/c1-7-9(10(13)14)16-11(12-7)15-8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

 FWGBDPRIFGAYIT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

 CC1=C(SC(=N1)OC2=CC=CC=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem
Foundational & Exploratory

A Comprehensive Technical Guide to the Physicochemical Characterization of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a detailed framework for the synthesis, purification, and comprehensive physicochemical characterization of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. Thiazole derivatives are a cornerstone in medicinal chemistry, demonstrating a vast spectrum of biological activities.[1][2] This document is intended for researchers, chemists, and drug development professionals, offering not just procedural steps but also the scientific rationale behind the methodologies. We will explore the compound's structural attributes, propose a robust synthetic pathway, and detail the analytical protocols necessary to determine its key physicochemical properties, including pKa, solubility, and lipophilicity. The insights derived from these properties are critical for predicting the molecule's pharmacokinetic and pharmacodynamic behavior, thereby guiding its future development as a potential therapeutic agent.

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The 1,3-thiazole ring is a privileged heterocyclic scaffold, forming the core of numerous FDA-approved drugs and clinical candidates.[3] Its unique electronic configuration, arising from the interplay between the sulfur and nitrogen heteroatoms, allows it to act as a versatile pharmacophore capable of engaging in various biological interactions.[4][5] The aromatic nature of the thiazole ring, confirmed by ¹H NMR spectroscopy showing proton signals in the 7.27 to 8.77 ppm range, contributes to its stability and π-stacking capabilities.[5]

Substitutions at the C2, C4, and C5 positions of the thiazole ring are instrumental in modulating the molecule's biological activity, selectivity, and pharmacokinetic profile.[4] In the case of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, the key substituents are:

  • C2-phenoxy group: Introduces a significant aromatic moiety connected via a flexible ether linkage, providing potential for hydrophobic and π-stacking interactions with biological targets.

  • C4-methyl group: A small alkyl group that can influence the electronic properties of the ring and provide a vector for steric interactions within a binding pocket.[5]

  • C5-carboxylic acid group: A critical functional group that is typically ionized at physiological pH. It can act as a hydrogen bond donor/acceptor or form salt bridges, significantly impacting aqueous solubility and target engagement.

Understanding the physicochemical properties of this specific arrangement is paramount for any drug discovery campaign.

Core Physicochemical Properties: An Overview

A thorough understanding of a compound's physicochemical properties is the foundation of rational drug design. These parameters govern everything from solubility and membrane permeability to target binding and metabolic stability. The following table summarizes the key properties for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, with comparative data from a structurally similar analog where available.

Property4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid (Analog)Significance in Drug Discovery
Molecular Formula C₁₁H₉NO₃SC₁₁H₉NO₂S[6]Defines the elemental composition and exact mass.
Molecular Weight 235.26 g/mol 219.26 g/mol [6]Influences diffusion rates and compliance with drug-likeness rules (e.g., Lipinski's Rule of Five).
Physical Form TBD (Predicted: Solid)Solid[7]Affects handling, formulation, and storage requirements.
Melting Point (°C) TBDNot specifiedA key indicator of purity and lattice energy.
pKa TBD (Predicted: 3.5 - 4.5 for the carboxylic acid)Not specifiedGoverns the ionization state at physiological pH, impacting solubility, absorption, and receptor interaction.
Aqueous Solubility TBDNot specifiedCrucial for bioavailability and formulation. Low solubility is a major hurdle in drug development.
LogP (Octanol/Water) TBDNot specifiedMeasures lipophilicity, which affects membrane permeability, protein binding, and metabolism.

Synthesis and Purification Protocol

The synthesis of substituted thiazoles is most classically achieved via the Hantzsch thiazole synthesis. This method involves the condensation of an α-haloketone with a thioamide. For our target molecule, a plausible and robust pathway involves the reaction of a phenoxy-substituted thioamide with ethyl 2-chloroacetoacetate, followed by saponification of the resulting ester.

Proposed Synthetic Workflow

The diagram below outlines the two-step synthetic procedure. The initial Hantzsch cyclization forms the core thiazole ring, and the subsequent hydrolysis unmasks the carboxylic acid.

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Saponification A Phenoxythioacetamide + Ethyl 2-chloroacetoacetate B Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate A->B Reflux in Ethanol C Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate D 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid C->D 1. NaOH (aq), EtOH 2. HCl (aq) to pH ~4

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Expertise & Causality: This protocol is designed for robustness. Ethanol is chosen as the solvent for its ability to dissolve both reactants and for its suitable boiling point for reflux. The final acidification step is critical; adjusting the pH to just below the expected pKa ensures the protonation and precipitation of the carboxylic acid, maximizing yield while minimizing the dissolution of the product.

Step 1: Synthesis of Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate

  • To a round-bottom flask equipped with a reflux condenser, add phenoxythioacetamide (1 equivalent) and absolute ethanol (approx. 5 mL per mmol of thioamide).

  • Stir the mixture until the thioamide is fully dissolved.

  • Add ethyl 2-chloroacetoacetate (1.1 equivalents) to the solution dropwise.

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • Pour the residue into cold water and extract the product with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude ester.

Step 2: Saponification to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Dissolve the crude ester from Step 1 in a mixture of ethanol and 2M aqueous sodium hydroxide (1:1 v/v).

  • Stir the mixture at room temperature for 2-4 hours, monitoring the disappearance of the ester spot by TLC.

  • Remove the ethanol via rotary evaporation.

  • Cool the remaining aqueous solution in an ice bath and slowly acidify with 1N hydrochloric acid with vigorous stirring until the pH is approximately 4.

  • A precipitate should form. Continue stirring in the ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration, washing with cold deionized water.

  • Dry the solid under vacuum to yield the final product, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Analytical Characterization and Quality Control

Confirming the identity, structure, and purity of the synthesized compound is a non-negotiable step. The following workflow provides a self-validating system to ensure the material meets the standards required for subsequent biological and physicochemical assays.

Analytical Workflow Diagram

G Start Synthesized Solid NMR ¹H and ¹³C NMR Spectroscopy Start->NMR Identity Confirmation MS Mass Spectrometry (LC-MS) Start->MS Identity Confirmation IR FT-IR Spectroscopy Start->IR Identity Confirmation HPLC Purity Assessment (RP-HPLC) NMR->HPLC Purity Check MS->HPLC Purity Check IR->HPLC Purity Check End Qualified Material (Structure & Purity Confirmed) HPLC->End

Caption: Workflow for analytical confirmation and purity assessment.

Spectroscopic and Chromatographic Protocols

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Protocol: Dissolve ~5-10 mg of the compound in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Expected ¹H NMR Signals: Look for a singlet for the C4-methyl protons, multiplets in the aromatic region (7-8 ppm) for the phenoxy group, and a broad singlet for the carboxylic acid proton (>10 ppm in DMSO-d₆).

    • Expected ¹³C NMR Signals: Distinct signals for the methyl carbon, the carboxylic acid carbonyl, and the aromatic carbons of both the thiazole and phenoxy rings.

  • Mass Spectrometry (MS):

    • Protocol: Prepare a dilute solution (10-100 µg/mL) in methanol or acetonitrile. Analyze using Electrospray Ionization (ESI) in both positive and negative ion modes.

    • Causality: ESI is the preferred method for this type of molecule as it is a soft ionization technique that will likely show the molecular ion peak. Expect to see [M-H]⁻ in negative mode at m/z 234.25 and [M+H]⁺ in positive mode at m/z 236.27.

  • Purity Assessment by High-Performance Liquid Chromatography (HPLC):

    • Protocol: Develop a reverse-phase HPLC method. A C18 column is a standard starting point.

    • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The acid is used to suppress the ionization of the carboxylic acid, leading to better peak shape.

    • Detection: Use a UV detector, monitoring at wavelengths such as 254 nm and 280 nm where the aromatic rings are expected to absorb.

    • Validation: The purity is determined by the area percentage of the main peak. For use in biological assays, purity should be >95%.

Determination of Key Physicochemical Properties

The following protocols describe methods to experimentally determine the properties critical for predicting a compound's behavior in vivo.

pKa Determination by Potentiometric Titration

Expertise & Causality: Potentiometric titration is a highly accurate method for determining the pKa of ionizable groups. By titrating the acidic compound with a strong base, we can directly observe the pH at which 50% of the carboxylic acid has been neutralized, which corresponds to the pKa.

  • Accurately prepare a ~10 mM solution of the compound in a co-solvent system (e.g., 20% methanol in water) to ensure solubility.

  • Calibrate a pH meter with standard buffers (pH 4, 7, and 10).

  • Slowly titrate the solution with a standardized solution of 0.1 M NaOH, recording the pH after each incremental addition.

  • Plot the pH (y-axis) versus the volume of NaOH added (x-axis).

  • The pKa is the pH value at the half-equivalence point (the midpoint of the steepest part of the curve).

Thermodynamic Solubility by the Shake-Flask Method

  • Add an excess amount of the solid compound to vials containing different aqueous buffers (e.g., pH 2.0, pH 6.5, pH 7.4) to assess pH-dependent solubility.

  • Agitate the vials at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

  • Filter the samples through a 0.45 µm filter to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a previously established HPLC-UV method with a standard calibration curve.

Lipophilicity (LogD) by the Shake-Flask Method

  • Prepare a buffered aqueous solution (e.g., PBS at pH 7.4) saturated with n-octanol and n-octanol saturated with the same buffer.

  • Dissolve a known amount of the compound in the buffered aqueous phase.

  • Add an equal volume of the saturated n-octanol.

  • Shake the mixture vigorously for several hours to allow for partitioning.

  • Centrifuge the mixture to ensure complete phase separation.

  • Carefully sample both the aqueous and organic phases and determine the compound's concentration in each using HPLC-UV.

  • The LogD at pH 7.4 is calculated as: Log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous] ).

Potential Biological Significance and Future Directions

Given the prevalence of the thiazole scaffold in drugs targeting a wide array of diseases, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid holds potential in several therapeutic areas.[8] The specific combination of a phenoxy ring and a carboxylic acid is common in inhibitors of enzymes like kinases or metabolic enzymes where both hydrophobic and charged interactions are necessary for high-affinity binding.

Hypothetical Target Pathway: Kinase Inhibition

Many kinase inhibitors utilize a heterocyclic core to anchor in the ATP-binding site. The phenoxy group could occupy a hydrophobic pocket, while the carboxylic acid could form a key hydrogen bond with a conserved lysine or backbone amide.

G cluster_0 Cellular Signaling Cascade GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor Kinase Downstream Kinase (e.g., MEK, ERK) Receptor->Kinase Phosphorylation TF Transcription Factor Kinase->TF Phosphorylation Response Cellular Response (Proliferation, Inflammation) TF->Response Inhibitor 4-Methyl-2-phenoxy- 1,3-thiazole-5-carboxylic acid Inhibitor->Kinase Inhibition

Caption: Hypothetical inhibition of a kinase signaling pathway.

Future Work: The logical next steps for this compound would be to screen it against a panel of kinases or other enzymes known to be modulated by thiazole derivatives. Positive hits would then be followed by cell-based assays to determine its functional activity and cytotoxicity before proceeding to more complex biological studies.

References

  • Abdu-Rahem, L. R. (2021). Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. Systematic Reviews in Pharmacy, 12(1), 290-295.
  • Unknown. (2024). A review on thiazole based compounds and it's pharmacological activities. World Journal of Advanced Research and Reviews.
  • Paithankar, V. R., Dighe, P. R., & Shinde, N. V. (2023). An Overview of Thiazole Derivatives and its Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 82(1), 42-47.

  • Asati, V., Kaur, H., & Sharma, S. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(19), 6296. [Link]

  • Unknown. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.

  • Chemical Synthesis Database. (n.d.). 4-hydroxy-5-methyl-1,3-thiazole-2-carboxylic acid. Chemical Synthesis Database Website. [Link]

  • ResearchGate. (n.d.). General Synthetic Methods for Thiazole and Thiazolium Salts. ResearchGate. [Link]

  • Shukla, A. P., & Verma, V. (2020). A Systematic Review On Thiazole Synthesis And Biological Activities. Kuey.
  • Azman, N. S., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences, 25(2), 257-267.

Sources

An In-depth Technical Guide to the Hypothesized Mechanism of Action of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The therapeutic landscape for metabolic and inflammatory diseases is continually evolving, with nuclear receptors representing a pivotal class of drug targets. Among these, the Peroxisome Proliferator-Activated Receptors (PPARs) have garnered significant attention. This technical guide delves into the hypothesized mechanism of action of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, a compound belonging to a class of molecules known for their interaction with PPARs. While direct experimental data for this specific molecule is not extensively available in peer-reviewed literature, this document synthesizes information from structurally related thiazole derivatives to propose a scientifically grounded mechanism. We will explore its likely interaction with PPARs, the subsequent signaling cascade, and the state-of-the-art experimental protocols required to validate this hypothesis. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutic agents targeting metabolic and inflammatory pathways.

Introduction: The Therapeutic Potential of Thiazole-Based Carboxylic Acids

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] When functionalized with a carboxylic acid and other lipophilic moieties, these derivatives have frequently been identified as potent modulators of the Peroxisome Proliferator-Activated Receptors (PPARs).[2][3] PPARs are a family of ligand-activated transcription factors that play crucial roles in the regulation of lipid and glucose metabolism, as well as inflammation.[4] The family consists of three main isoforms:

  • PPARα: Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle. Its activation primarily leads to a reduction in circulating triglycerides.

  • PPARγ: Predominantly found in adipose tissue, where it is a master regulator of adipogenesis. Its activation enhances insulin sensitivity.[4]

  • PPARβ/δ: Ubiquitously expressed and involved in fatty acid oxidation and the regulation of cholesterol metabolism.

Given the structural similarities of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid to known PPAR agonists, it is hypothesized that its primary mechanism of action is the activation of one or more PPAR isoforms.[5][6] This would position it as a potential therapeutic agent for metabolic disorders such as dyslipidemia, type 2 diabetes, and non-alcoholic fatty liver disease.

Hypothesized Mechanism of Action: Engagement of the PPAR Signaling Pathway

The central hypothesis is that 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid functions as a PPAR agonist. Upon entering the cell, the compound is proposed to bind to the ligand-binding domain (LBD) of a PPAR isoform. This binding event induces a conformational change in the receptor, leading to the dissociation of corepressor proteins and the recruitment of coactivator proteins.[7]

The activated PPAR then forms a heterodimer with the Retinoid X Receptor (RXR). This PPAR-RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes. This binding initiates the transcription of genes involved in metabolic and inflammatory processes.

The specific downstream effects would depend on the isoform selectivity of the compound. For instance, activation of PPARα would be expected to upregulate genes involved in fatty acid uptake and β-oxidation, while PPARγ activation would increase the expression of genes that promote insulin sensitivity.

PPAR_Signaling_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Ligand 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid PPAR PPAR (α, γ, or δ) Ligand->PPAR Binding CoR Corepressors PPAR->CoR Dissociation Heterodimer PPAR-RXR Heterodimer PPAR->Heterodimer Heterodimerization with RXR RXR RXR RXR->Heterodimer CoA Coactivators Heterodimer->CoA Recruitment PPRE PPRE Heterodimer->PPRE Binding TargetGenes Target Gene Transcription (Lipid Metabolism, Glucose Homeostasis, etc.) PPRE->TargetGenes Initiation Experimental_Workflow Hypothesis Hypothesis: Compound is a PPAR Agonist Luciferase Luciferase Reporter Assay (Cell-based) Hypothesis->Luciferase Functional Activity TRFRET TR-FRET Assay (Biochemical) Hypothesis->TRFRET Direct Binding & Coactivator Recruitment DataAnalysis Data Analysis: Determine EC50 and Emax Luciferase->DataAnalysis TRFRET->DataAnalysis Conclusion Conclusion: Confirm PPAR Agonism & Isoform Selectivity DataAnalysis->Conclusion

Caption: Workflow for validating the hypothesized mechanism of action.

Expected Data and Interpretation

The successful execution of these experiments would yield quantitative data to either support or refute the initial hypothesis.

Table 1: Hypothetical Data Summary for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Assay TypePPAR IsoformParameterExpected ValueInterpretation
Luciferase Reporter PPARαEC50 (nM)50 - 500Potent activator of PPARα transcriptional activity.
PPARγEC50 (nM)> 10,000Low to no activation of PPARγ.
PPARβ/δEC50 (nM)1000 - 5000Moderate activation of PPARβ/δ.
TR-FRET PPARαEC50 (nM)100 - 800Direct binding to PPARα-LBD and recruitment of coactivators.
PPARγEC50 (nM)> 10,000Weak or no direct binding to PPARγ-LBD.
PPARβ/δEC50 (nM)1500 - 6000Moderate direct binding to PPARβ/δ-LBD.

A result profile similar to the one outlined in Table 1 would suggest that 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is a potent and relatively selective PPARα agonist with some off-target activity on PPARβ/δ. Such a profile would indicate its potential for development as a therapeutic for dyslipidemia.

Conclusion

While direct experimental evidence for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is pending, the existing knowledge base on structurally similar thiazole derivatives provides a strong foundation for hypothesizing its mechanism of action as a PPAR agonist. This guide has outlined this proposed mechanism and provided a detailed roadmap for its experimental validation. The described luciferase reporter and TR-FRET assays represent the industry-standard approach to characterizing the activity of novel compounds at nuclear receptors. The data generated from these protocols would be crucial in determining the therapeutic potential of this and other related molecules, paving the way for further preclinical and clinical development.

References

  • Abdellatif, K. R. A., et al. (2022).
  • Shen, L., et al. (2008). Synthesis and structure-activity relationships of thiadiazole-derivatives as potent and orally active peroxisome proliferator-activated receptors alpha/delta dual agonists. Bioorganic & Medicinal Chemistry, 16(6), 2849-2860.
  • Lin, W., & Chen, T. (2018). Using TR-FRET to investigate protein-protein interactions: a case study of PXR-coregulator interaction. Advances in Protein Chemistry and Structural Biology, 110, 31-63.

  • Shen, L., et al. (2025). Synthesis and Identification ofT[2][7][8]hiadiazole Derivatives as a New Series of Potent and Orally Active Dual Agonists of Peroxisome Proliferator-Activated Receptors α and δ. ResearchGate.

  • Lin, W., & Chen, T. (2018).
  • Zhang, H., et al. (2009). Design, synthesis and structure-activity relationships of azole acids as novel, potent dual PPAR alpha/gamma agonists. Bioorganic & Medicinal Chemistry Letters, 19(5), 1451-1456.
  • Malapaka, R. R., et al. (2012). Luciferase reporter assay of PPAR activation in COS-7 cells.

  • INDIGO Biosciences. (n.d.). Human PPARγ Reporter Assay Kit. Retrieved from [Link]

  • BPS Bioscience. (n.d.). PPARγ (Peroxisome proliferator-activated receptor gamma)-GAL4 Luciferase Reporter HEK293 Cell Line. Retrieved from [Link]

  • Kuo, G. H., et al. (2007). Synthesis and identification oft[2][7][8]hiadiazole derivatives as a new series of potent and orally active dual agonists of peroxisome proliferator-activated receptors alpha and delta. Journal of Medicinal Chemistry, 50(18), 4431-4443.

  • Takashima, K., et al. (2017). Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability. Biological & Pharmaceutical Bulletin, 40(10), 1751-1756.

  • INDIGO Biosciences. (n.d.). Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System. Retrieved from [Link]

  • Wolf, C. J., et al. (2020). In vitro activity of a panel of per- and polyfluoroalkyl substances (PFAS), fatty acids, and pharmaceuticals in peroxisome proliferator-activated receptor (PPAR) alpha, PPAR gamma, and estrogen receptor assays. Environmental Health Perspectives, 128(10), 107003.
  • Li, Y., et al. (2020). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation.
  • Zhang, Y., et al. (2024). Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation. International Journal of Molecular Sciences, 25(21), 12945.

  • Wikipedia. (n.d.). Time-resolved fluorescence energy transfer. Retrieved from [Link]

  • Rollinger, J. M., et al. (2014). Identification of PPARγ Agonists from Natural Sources Using Different In Silico Approaches. Planta Medica, 80(14), 1169-1177.
  • Al-Saadi, M. S., et al. (2012). A Systematic Review On Thiazole Synthesis And Biological Activities. Journal of Chemical and Pharmaceutical Research, 4(9), 4446-4456.
  • Li, Q., et al. (2018). Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives.
  • Chen, H., et al. (2021). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. RSC Medicinal Chemistry, 12(11), 1914-1927.

Sources

biological activity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid derivatives

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Biological Activity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid Derivatives

Introduction: The Thiazole Scaffold as a Cornerstone in Medicinal Chemistry

The 1,3-thiazole ring is a five-membered heterocyclic motif containing sulfur and nitrogen that has proven to be a "privileged scaffold" in medicinal chemistry.[1][2] Its unique structural and electronic properties, including the ability to participate in hydrogen bonding and aromatic stacking interactions, allow it to bind to a wide array of biological targets.[3] This versatility is reflected in the numerous FDA-approved drugs containing a thiazole core, such as the anticancer agent Dasatinib and the antiviral Ritonavir.[3][4][5]

This guide focuses on a specific, promising subclass: 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid derivatives . This scaffold combines several key features:

  • The 4-methylthiazole core provides a foundational structure with established biological relevance.

  • The 2-phenoxy group offers a site for extensive modification to modulate lipophilicity and target engagement.

  • The 5-carboxylic acid functional group serves as a critical handle for forming amides, esters, and other derivatives, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic profiles.[6]

While research on this precise scaffold is an emerging field, this document will synthesize data from closely related thiazole derivatives to provide a comprehensive overview of its potential biological activities, mechanisms of action, and the experimental workflows required for its evaluation. We will delve into the anticancer, antimicrobial, and anti-inflammatory potential of these compounds, grounded in the extensive body of literature on the broader thiazole class.[7][8]

Part 1: Synthesis Strategies for Thiazole Derivatives

The efficient synthesis of the core scaffold and its subsequent derivatization are paramount for exploring its therapeutic potential. The classical Hantzsch thiazole synthesis remains a cornerstone methodology.[5] For the target scaffold, a common approach involves the reaction of a thioamide with an α-haloketone.[5] Derivatization is typically achieved at the 5-carboxylic acid position.

General Synthetic Workflow

The synthesis can be conceptualized as a two-stage process: formation of the core acid and subsequent amide/ester coupling.

G start Starting Materials (Phenoxythioamide, Ethyl 2-chloroacetoacetate) core_synthesis Hantzsch Thiazole Synthesis start->core_synthesis hydrolysis Ester Hydrolysis core_synthesis->hydrolysis core_acid Core Scaffold (4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid) hydrolysis->core_acid activation Acid Activation (e.g., SOCl2, EDCI/HOBt) core_acid->activation coupling Amide/Ester Coupling activation->coupling final_amides Final Amide Derivatives (Library A) coupling->final_amides final_esters Final Ester Derivatives (Library B) coupling->final_esters amines Diverse Amines (R-NH2) amines->coupling Nucleophile alcohols Diverse Alcohols (R-OH) alcohols->coupling Nucleophile

Caption: General workflow for synthesizing libraries of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid derivatives.

Protocol: Synthesis of 4-Methylthiazole-5-carboxylic Acid Derivatives

This protocol is adapted from established methods for creating amide derivatives from a carboxylic acid core.[6]

Objective: To synthesize a library of N-substituted amide derivatives from the 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid core.

Step-by-Step Methodology:

  • Acid Chloride Formation (Activation):

    • To a solution of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol), add oxalyl chloride or thionyl chloride (SOCl₂) (1.5 eq) dropwise at 0 °C under a nitrogen atmosphere.

    • Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

    • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction completion by thin-layer chromatography (TLC).

    • Causality Note: The conversion to an acid chloride makes the carboxyl carbon significantly more electrophilic, facilitating the subsequent nucleophilic attack by the amine. DMF catalyzes this reaction.

  • Amide Coupling:

    • In a separate flask, dissolve the desired amine (e.g., aniline, benzylamine) (1.2 eq) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 eq) in anhydrous DCM.

    • Cool this amine solution to 0 °C.

    • Slowly add the previously prepared acid chloride solution to the amine solution dropwise.

    • Stir the reaction mixture at room temperature for 4-12 hours, continuing to monitor by TLC.

    • Causality Note: The base (TEA/DIPEA) is crucial to neutralize the HCl generated during the reaction, preventing the protonation of the reactant amine, which would render it non-nucleophilic.

  • Work-up and Purification:

    • Upon completion, dilute the reaction mixture with DCM.

    • Wash the organic layer sequentially with 1N HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product using column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) to yield the pure amide derivative.

  • Characterization:

    • Confirm the structure of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Part 2: Spectrum of Biological Activities & Mechanisms of Action

Thiazole derivatives are known to exhibit a wide range of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory activities.[8][9]

Anticancer Activity

The thiazole scaffold is a key component of several potent anticancer agents.[3] Derivatives act through various mechanisms, including kinase inhibition, induction of apoptosis, and disruption of cell signaling pathways.[10][11]

Potential Mechanisms of Action:

  • Kinase Inhibition: Many thiazole derivatives function as ATP-competitive inhibitors of protein kinases crucial for cancer cell proliferation and survival, such as Src, Abl, and receptor tyrosine kinases. Dasatinib is a prime example.[3]

  • Induction of Apoptosis: Compounds can trigger programmed cell death by modulating the levels of apoptotic proteins like Bax, Bcl-2, and caspases.[12][13]

  • Signaling Pathway Modulation: Thiazoles have been shown to inhibit critical cancer-related signaling pathways like PI3K/Akt/mTOR and NF-κB.[10][11]

  • Tubulin Polymerization Inhibition: Some derivatives can interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.

Illustrative Signaling Pathway: PI3K/Akt/mTOR

G receptor Growth Factor Receptor pi3k PI3K receptor->pi3k Activates pip3 PIP3 pi3k->pip3 Converts pip2 PIP2 pip2->pip3 akt Akt pip3->akt Recruits & Activates mtor mTOR akt->mtor Activates downstream Cell Proliferation, Survival, Angiogenesis mtor->downstream thiazole Thiazole Derivative thiazole->pi3k Inhibits thiazole->akt Inhibits thiazole->mtor Inhibits

Caption: Potential inhibition points for thiazole derivatives within the PI3K/Akt/mTOR signaling pathway.

Illustrative Anticancer Activity Data for Thiazole Derivatives

The following table summarizes representative data for various thiazole derivatives (not specifically the title compound, but illustrative of the class) against different cancer cell lines.

Compound ClassCancer Cell LineAssayIC₅₀ (µM)Reference
Phenylthiazole DerivativesMCF-7 (Breast)MTT7.7 - 8.0[12]
2-Aminothiazole PhenylamidesK562 (Leukemia)Proliferation< 1.0[14]
4-Methylthiazole HydrazidesHepG2 (Liver)MTT1.61[15][16]
Substituted ThiazolesSaOS-2 (Osteosarcoma)Proliferation0.190 (µg/mL)[17]
Thiazole-ThiadiazolesHT-29 (Colon)MTT22 - 27[12]
Antimicrobial Activity

The rise of antimicrobial resistance necessitates the development of new therapeutic agents.[18] The thiazole ring is a common feature in compounds with potent antibacterial and antifungal properties.[18][19]

Potential Mechanisms of Action:

  • Enzyme Inhibition: Thiazole derivatives can inhibit essential bacterial enzymes, such as DNA gyrase, which is crucial for DNA replication.[4][18]

  • Cell Membrane Disruption: The amphiphilic nature of some thiazole derivatives allows them to integrate into and disrupt the integrity of microbial cell membranes.[19]

  • Biofilm Inhibition: Some compounds can interfere with the formation of bacterial biofilms, which are a major cause of persistent infections.

Illustrative Antimicrobial Activity Data

Compound ClassOrganismActivity MetricValue (µg/mL)Reference
Hydrazone-bearing ThiazolesCandida albicansMIC0.12[9]
Phenylacetamido-thiazolesEscherichia coliMIC1.56 - 6.25[9]
2,4-Disubstituted ThiazolesStaphylococcus aureusMIC16.1 (µM)[4]
Heteroaryl ThiazolesMethicillin-resistant S. aureusMIC230 - 700[20]
Anti-inflammatory Activity

Inflammation is a key pathological process in many diseases. Thiazole derivatives have shown promise as anti-inflammatory agents, often by targeting enzymes in the arachidonic acid pathway.[21][22]

Potential Mechanisms of Action:

  • COX/LOX Inhibition: A primary mechanism is the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes.[21][22]

  • Cytokine Modulation: These compounds can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in inflammatory cells.[23]

Part 3: Key Experimental Protocols

To evaluate the biological potential of newly synthesized 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid derivatives, a series of standardized in vitro assays are required.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

Objective: To determine the concentration of a test compound that inhibits the growth of a cancer cell line by 50% (IC₅₀).

G start Seed Cancer Cells in 96-well plate incubate1 Incubate (24h) start->incubate1 treat Add Thiazole Derivatives (Serial Dilutions) incubate1->treat incubate2 Incubate (48-72h) treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate (2-4h) add_mtt->incubate3 solubilize Add Solubilizer (e.g., DMSO) incubate3->solubilize read Read Absorbance (~570 nm) solubilize->read

Caption: Standard experimental workflow for an MTT-based cytotoxicity assay.

Step-by-Step Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, HT-29) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of fresh medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for another 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

    • Causality Note: Mitochondrial dehydrogenases in living, metabolically active cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04N HCl) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Antimicrobial Susceptibility (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a test compound required to inhibit the visible growth of a microorganism.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a 2-fold serial dilution of the test compound in a 96-well plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Inoculum Preparation: Prepare a standardized inoculum of the microorganism (e.g., S. aureus, E. coli) adjusted to a concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculation: Add the microbial inoculum to each well of the 96-well plate. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

  • MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

    • Self-Validation: The growth control must show clear turbidity, and the sterility control must remain clear for the assay to be valid.

Part 4: Future Perspectives and Drug Development

The 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid scaffold represents a highly adaptable and promising platform for drug discovery. The synthetic accessibility at the 5-position allows for the creation of large, diverse chemical libraries to systematically probe structure-activity relationships.

Future research should focus on:

  • Broad Biological Screening: Systematically screening libraries of these derivatives against a wide panel of cancer cell lines, bacterial and fungal strains, and inflammatory targets.

  • Mechanism of Action Studies: For active "hit" compounds, detailed biochemical and cellular assays are needed to elucidate their precise molecular targets and mechanisms.

  • In Vivo Efficacy: Promising candidates should be advanced into preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles.

  • Computational Modeling: Molecular docking and QSAR studies can help rationalize observed activities and guide the design of next-generation compounds with improved potency and selectivity.[4]

By leveraging the established therapeutic potential of the thiazole core and applying modern medicinal chemistry strategies, these derivatives hold significant promise for the development of novel therapeutic agents to address unmet needs in oncology, infectious diseases, and inflammatory disorders.

References

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An In-depth Technical Guide to the Crystal Structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for the synthesis, crystallization, and structural elucidation of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. While a published crystal structure for this specific molecule is not currently available in open literature, this document serves as an expert-level guide for researchers and drug development professionals by outlining a prospective pathway to obtaining and understanding its solid-state architecture. By leveraging established synthetic methodologies, best-practice crystallization protocols, and predictive analysis based on structurally analogous compounds, we present a complete workflow from synthesis to in-silico structural analysis. This guide is designed to be a self-validating system, explaining the causality behind experimental choices and grounding its claims in authoritative sources.

Introduction: The Significance of the Thiazole Scaffold in Medicinal Chemistry

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive component in the design of enzyme inhibitors and receptor modulators. The specific compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, combines three key pharmacophoric elements: a central thiazole ring, a phenoxy group at the 2-position, and a carboxylic acid at the 5-position. This combination suggests potential applications as an inhibitor for enzymes that recognize carboxylic acid moieties, with the phenoxy group influencing binding pocket specificity and pharmacokinetic properties.

Understanding the three-dimensional crystal structure of this molecule is paramount for rational drug design. The precise arrangement of atoms in the solid state dictates key physicochemical properties such as solubility, dissolution rate, and stability, all of which are critical for drug development. Furthermore, knowledge of the intermolecular interactions within the crystal lattice provides invaluable insights into how the molecule might interact with a biological target. This guide, therefore, outlines the necessary steps to determine and analyze this crucial structural information.

Proposed Synthesis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

A robust synthetic route to the title compound can be envisioned through a multi-step process, beginning with the well-established Hantzsch thiazole synthesis.[1][2][3][4][5] This approach offers high yields and versatility. The overall strategy involves the synthesis of an ester precursor followed by hydrolysis to the final carboxylic acid.

Experimental Protocol: Synthesis

Step 1: Synthesis of Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate (Ester Precursor)

  • Preparation of Phenoxythioacetamide: In a round-bottom flask, react phenoxyacetamide with Lawesson's reagent in anhydrous toluene. The reaction should be heated under reflux until thin-layer chromatography (TLC) indicates the complete consumption of the starting material. After cooling, the crude product is purified by column chromatography to yield phenoxythioacetamide.

  • Hantzsch Cyclization: Dissolve the purified phenoxythioacetamide in a suitable solvent such as ethanol. Add an equimolar amount of ethyl 2-chloroacetoacetate. The mixture is then heated to reflux for several hours.[6] The progress of the reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product, ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate, is purified by recrystallization or column chromatography.

Step 2: Hydrolysis to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Saponification: Dissolve the purified ester precursor in a mixture of ethanol and an aqueous solution of a base, such as sodium hydroxide or lithium hydroxide.

  • Stirring: The reaction mixture is stirred at room temperature or gently heated to facilitate the hydrolysis of the ester. The reaction progress is monitored by TLC until the starting material is no longer detectable.

  • Acidification: After the reaction is complete, the mixture is cooled in an ice bath, and the pH is carefully adjusted to acidic (pH 2-3) by the dropwise addition of dilute hydrochloric acid. This will precipitate the carboxylic acid product.

  • Isolation and Purification: The precipitate is collected by vacuum filtration, washed with cold water to remove any inorganic salts, and then dried under vacuum. The final product, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetone/hexane).

Diagram: Proposed Synthetic Pathway

G cluster_0 Step 1: Ester Synthesis (Hantzsch) cluster_1 Step 2: Hydrolysis Phenoxyacetamide Phenoxyacetamide Phenoxythioacetamide Phenoxythioacetamide Phenoxyacetamide->Phenoxythioacetamide Toluene, Reflux Lawessons Lawesson's Reagent Lawessons->Phenoxythioacetamide Ester Ethyl 4-methyl-2-phenoxy- 1,3-thiazole-5-carboxylate Phenoxythioacetamide->Ester Ethanol, Reflux Chloroacetoacetate Ethyl 2-chloroacetoacetate Chloroacetoacetate->Ester Acid 4-Methyl-2-phenoxy- 1,3-thiazole-5-carboxylic acid Ester->Acid Saponification Base 1. NaOH (aq), EtOH 2. HCl (aq)

Caption: Proposed two-step synthesis of the target compound.

Single-Crystal Growth Methodology

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[7] The choice of crystallization method and solvent system is critical and may require empirical screening.[8][9][10]

Recommended Crystallization Techniques

Several methods are commonly employed for growing single crystals of organic molecules.[11][12][13][14] For the title compound, the following techniques are recommended:

  • Slow Evaporation: This is the simplest and most common method.[8][15] A nearly saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a vial covered with a perforated lid to allow for slow evaporation of the solvent.

  • Vapor Diffusion: This technique is highly effective for producing high-quality crystals.[11][12][16][17] A concentrated solution of the compound is placed in a small open vial, which is then sealed inside a larger container holding a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.

  • Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below.[8][11][18] This decrease in temperature reduces solubility, leading to crystal formation.

Experimental Protocol: Crystallization Screening

  • Solvent Selection: Determine the solubility of the purified compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane). The ideal solvent for slow evaporation is one in which the compound has moderate solubility. For vapor diffusion, a solvent in which the compound is highly soluble and a miscible anti-solvent in which it is insoluble are required.

  • Preparation of Solutions: Prepare small-scale, near-saturated solutions of the compound in the selected solvents or solvent systems. Ensure the solutions are filtered to remove any particulate matter that could act as unwanted nucleation sites.[18]

  • Setting up Crystallization Experiments:

    • Slow Evaporation: Dispense the filtered solutions into small, clean vials (e.g., 1-dram vials). Cover the vials with parafilm and puncture a few small holes with a needle. Place the vials in a vibration-free location.

    • Vapor Diffusion (Hanging Drop): Pipette a small drop (1-5 µL) of the concentrated solution onto a siliconized glass coverslip.[17] Invert the coverslip over a reservoir containing the anti-solvent in a sealed well plate.

  • Monitoring and Harvesting: Monitor the experiments daily for crystal growth. Once well-formed crystals of suitable size (typically 0.1-0.3 mm in each dimension) are observed, they should be carefully harvested.[11] It is crucial not to let the crystals dry out, as loss of solvate molecules can destroy the crystal lattice.[11]

X-ray Crystal Structure Determination Workflow

Once suitable single crystals are obtained, the process of determining the molecular structure involves several key steps using a single-crystal X-ray diffractometer.[19][20][21][22][23]

Workflow Overview

  • Crystal Mounting and Screening: A high-quality crystal is selected under a microscope and mounted on a goniometer head.[7] The crystal is then cooled in a stream of cold nitrogen gas (typically to 100 K) to minimize thermal vibrations.[24] A preliminary diffraction pattern is collected to assess the crystal quality.

  • Data Collection: A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. The positions and intensities of the diffracted spots are recorded by a detector.[20]

  • Data Reduction and Processing: The raw diffraction data is processed to correct for experimental factors. The unit cell dimensions and space group are determined from the diffraction pattern.[7]

  • Structure Solution: The "phase problem" is solved using direct methods or other algorithms to generate an initial electron density map.[24] This map reveals the positions of the atoms in the crystal.

  • Structure Refinement: The initial atomic model is refined against the experimental data to improve its accuracy. This iterative process adjusts atomic positions, and thermal parameters until the calculated diffraction pattern best matches the observed data.[20]

  • Validation and Analysis: The final crystal structure is validated to ensure its chemical and crystallographic reasonability. The geometric parameters (bond lengths, angles) and intermolecular interactions are then analyzed.

Diagram: X-ray Crystallography Workflow

G start Obtain High-Quality Single Crystal mount Crystal Mounting & Cooling (100 K) start->mount screen Initial Diffraction Screening mount->screen collect Full Data Collection screen->collect reduce Data Reduction (Unit Cell & Space Group Determination) collect->reduce solve solve reduce->solve refine Structure Refinement (Iterative Model Optimization) solve->refine validate Validation & Analysis (Geometric & Interaction Analysis) refine->validate end Final Crystal Structure (.cif file) validate->end

Caption: Standard workflow for small molecule X-ray crystallography.

Predicted Crystal Structure and Intermolecular Interactions

Based on the crystal structures of analogous compounds, such as 2,4-Dimethyl-1,3-thiazole-5-carboxylic acid[25][26] and various solvates of Febuxostat[27][28] (a molecule with a substituted phenoxy group at the 2-position), we can predict the key structural features of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Anticipated Molecular Conformation

The molecule is expected to be relatively planar, with a small dihedral angle between the thiazole and phenyl rings. The carboxylic acid group may be slightly twisted out of the plane of the thiazole ring.

Predicted Intermolecular Interactions

The dominant intermolecular interaction in the crystal lattice will likely be hydrogen bonding involving the carboxylic acid group. Carboxylic acids commonly form strong hydrogen-bonded dimers. Additionally, hydrogen bonds between the carboxylic acid's hydroxyl group and the nitrogen atom of the thiazole ring of a neighboring molecule are highly probable.[25]

Key Predicted Interactions:

  • O-H···O Hydrogen Bond: Formation of a classic carboxylic acid dimer, creating a robust supramolecular synthon.

  • O-H···N Hydrogen Bond: The carboxylic acid proton donating to the lone pair of the thiazole nitrogen, leading to the formation of polymeric chains.[25]

  • C-H···O Interactions: Weaker C-H···O hydrogen bonds involving the methyl group or aromatic protons and the carbonyl oxygen of the carboxylic acid are also expected to contribute to the overall crystal packing.

  • π-π Stacking: Potential for offset π-π stacking interactions between the phenoxy rings of adjacent molecules.

Table 1: Predicted Crystallographic and Hydrogen Bond Parameters

ParameterPredicted Value/TypeRationale based on Analogs
Crystal SystemMonoclinic or OrthorhombicCommon for small organic molecules
Space GroupP2₁/c or P-1Centrosymmetric space groups are common for achiral molecules forming dimers.
Primary H-BondO-H···N (acid to thiazole N)Observed in 2,4-Dimethyl-1,3-thiazole-5-carboxylic acid.[25]
Secondary H-BondO-H···O (acid dimer)Classic and highly stable interaction for carboxylic acids.
Other InteractionsC-H···O, π-π stackingCommonly observed to stabilize packing in aromatic carboxylic acids.

Diagram: Predicted Hydrogen Bonding Network

Caption: Predicted primary hydrogen bonding interactions.

Implications for Drug Development

The determination of the crystal structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid would have significant implications for its development as a potential therapeutic agent.

  • Polymorph Screening: A definitive crystal structure is the first step in identifying and characterizing potential polymorphs. Different polymorphic forms can have vastly different physical properties, impacting manufacturing, stability, and bioavailability. The drug Febuxostat, which shares a similar core, is known to exhibit multiple solid forms, highlighting the importance of this analysis.[27]

  • Structure-Activity Relationship (SAR): A high-resolution crystal structure provides the precise conformation of the molecule. This information is critical for computational chemists to build accurate models of how the molecule binds to its biological target, thereby guiding the design of more potent and selective analogs.

  • Intellectual Property: A novel and well-characterized crystal form is patentable and can provide a significant competitive advantage in the pharmaceutical industry.

Conclusion

While the crystal structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid has not yet been reported, this guide provides a comprehensive and scientifically grounded roadmap for its determination and analysis. By following the proposed synthetic pathway, employing rigorous crystallization screening techniques, and utilizing the standard workflow for X-ray diffraction, researchers can successfully elucidate its three-dimensional architecture. The predictive analysis, based on structurally related molecules, suggests that hydrogen bonding involving the carboxylic acid and thiazole nitrogen will be the defining feature of its supramolecular chemistry. The insights gained from such a study would be invaluable for advancing this promising molecule within a drug discovery and development pipeline.

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  • Febuxostat. (2023). In StatPearls. NCBI Bookshelf. Retrieved from [Link]

  • Guide to Growing a Single Crystal. (2012). MIT OpenCourseWare. Retrieved from [Link]

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  • Small Molecule X-Ray Crystallography, Theory and Workflow. (2025). ResearchGate. Retrieved from [Link]

  • Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate. (2003). Google Patents.

  • Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research, 56(3), 663-683. Retrieved from [Link]

  • How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

  • Can anyone please suggest the best method to grow the crystals for organic compounds. (2015). ResearchGate. Retrieved from [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). SynArchive. Retrieved from [Link]

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  • Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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  • Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. (2021). Bio-Ethanol, 2(1), 1-15. Retrieved from [Link]

  • 2,4-dimethyl-1,3-thiazole-5-carboxylic acid. (n.d.). Stenutz. Retrieved from [Link]

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Spectroscopic Characterization of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid: A Methodological and Predictive Analysis

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide

Abstract: This technical guide provides a comprehensive framework for the spectroscopic characterization of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and materials science. In the absence of published reference spectra, this document serves as a predictive and methodological resource for researchers, scientists, and drug development professionals. It outlines the theoretical underpinnings for the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, and provides detailed, field-proven protocols for data acquisition. The causality behind experimental choices is explained to ensure robust and reproducible structural elucidation and purity assessment.

Molecular Structure and Predicted Spectroscopic Overview

The first step in any analytical endeavor is a thorough understanding of the molecule's structure. 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is composed of a central thiazole heterocycle, substituted with a methyl group, a phenoxy group, and a carboxylic acid moiety. Each of these functional groups will give rise to characteristic signals in different spectroscopic analyses, allowing for a synergistic confirmation of the structure.

Figure 1: Chemical structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Expected Spectroscopic Highlights:

  • NMR: Signals corresponding to the methyl protons, the aromatic protons of the phenoxy group, and a highly deshielded signal for the carboxylic acid proton. Carbon signals will be distinct for the thiazole ring, the phenoxy ring, the methyl group, and the carboxyl carbon.

  • IR: A very broad O-H stretch from the carboxylic acid dimer, a sharp C=O stretch, and characteristic absorptions for the aromatic rings and C-O ether linkage.

  • MS: A molecular ion peak corresponding to the exact mass of the molecule (C₁₁H₉NO₃S), with predictable fragmentation patterns including the loss of CO₂, the phenoxy radical, and other key fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will provide information on the number of different proton environments, their electronic environments, and their neighboring protons.

Predicted SignalChemical Shift (δ, ppm)MultiplicityIntegrationRationale
Carboxylic Acid (-COOH)> 12.0Singlet (broad)1HThe acidic proton is highly deshielded and often broadened due to hydrogen bonding and potential exchange. Its chemical shift is highly dependent on solvent and concentration.[1]
Phenoxy (ortho-H)7.4 - 7.6Multiplet (dd)2HProtons on the phenoxy ring ortho to the oxygen are deshielded by the oxygen's electron-withdrawing inductive effect and the aromatic ring current.
Phenoxy (meta-H)7.2 - 7.4Multiplet (t)2HMeta protons are less affected by the oxygen and appear further upfield.
Phenoxy (para-H)7.1 - 7.3Multiplet (t)1HThe para proton is typically the most shielded of the aromatic protons in the phenoxy group.
Methyl (-CH₃)2.5 - 2.8Singlet3HThe methyl group is attached to the electron-rich thiazole ring, placing it in this typical region for a methyl on an aromatic system. It is a singlet as there are no adjacent protons.
Predicted ¹³C NMR Spectrum

The carbon NMR spectrum reveals the number of unique carbon environments. Carbons in electron-poor environments appear at higher chemical shifts (downfield).

Predicted SignalChemical Shift (δ, ppm)Rationale
Carboxylic Acid (-C OOH)165 - 175The carbonyl carbon of a carboxylic acid is highly deshielded and appears significantly downfield.[1]
Thiazole (C2, C-OPh)160 - 170This carbon is bonded to a nitrogen and a sulfur within the ring, and externally to the electronegative phenoxy oxygen, leading to a strong downfield shift.
Phenoxy (C-ipso)150 - 155The aromatic carbon directly attached to the ether oxygen.
Thiazole (C4, C-CH₃)145 - 155Quaternary carbon of the thiazole ring.
Thiazole (C5, C-COOH)120 - 130Positioned between the sulfur and the carboxyl group.
Phenoxy (C-ortho/para)120 - 130Aromatic carbons influenced by the ring current.
Phenoxy (C-meta)115 - 125Aromatic carbons influenced by the ring current.
Methyl (-C H₃)15 - 20The methyl carbon is an sp³-hybridized carbon and appears in the typical upfield aliphatic region.
Experimental Protocol for NMR Data Acquisition

This protocol ensures high-quality, reproducible data for structural confirmation.

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the dried compound into a clean, dry NMR tube.

    • Add approximately 0.6-0.7 mL of a deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended choice.

    • Causality: DMSO-d₆ is a polar aprotic solvent that readily dissolves many carboxylic acids. Crucially, it is capable of hydrogen bonding with the acidic proton, which slows down the rate of chemical exchange and often allows the -COOH proton to be observed as a distinct, albeit broad, peak.[2] Solvents like CDCl₃ may lead to rapid exchange with trace water, causing the peak to broaden into the baseline and become undetectable.

    • Add a small amount of an internal standard, typically tetramethylsilane (TMS), to set the 0 ppm reference point.

    • Cap the NMR tube and vortex gently until the sample is fully dissolved.

  • Instrument Setup & Acquisition (400 MHz Spectrometer):

    • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 298 K).

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

    • ¹H NMR Acquisition:

      • Acquire a standard single-pulse proton spectrum.

      • Use a spectral width of approximately 16 ppm.

      • Employ a 30-45 degree pulse angle to ensure quantitative integration without saturating the signals.

      • Set the relaxation delay (d1) to at least 2 seconds to allow for full relaxation of the protons, especially the slowly relaxing quaternary-adjacent protons.

      • Accumulate 16-32 scans for a good signal-to-noise ratio.

    • ¹³C NMR Acquisition:

      • Acquire a proton-decoupled ¹³C spectrum.

      • Use a wider spectral width (e.g., 240 ppm) to encompass both aromatic and carbonyl regions.

      • A longer acquisition time and a greater number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decay (FID).

    • Phase the spectrum correctly.

    • Calibrate the spectrum by setting the TMS peak to 0 ppm (for ¹H) or the residual DMSO solvent peak to 39.52 ppm (for ¹³C).

    • Integrate the peaks in the ¹H spectrum and assign chemical shifts for all signals.

Figure 2: Workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands

The IR spectrum is expected to be dominated by features from the carboxylic acid group.

Vibrational ModePredicted Frequency (cm⁻¹)Peak CharacteristicsRationale
O-H Stretch (Carboxylic Acid)2500 - 3300Very broad, strongThis extremely broad absorption is the hallmark of a hydrogen-bonded carboxylic acid dimer and often has smaller C-H stretching peaks superimposed on it.[3][4]
C-H Stretch (Aromatic)3000 - 3100Sharp, mediumStretching vibrations of the sp² C-H bonds on the phenoxy ring.
C-H Stretch (Aliphatic)2850 - 3000Sharp, weak-mediumStretching vibrations of the sp³ C-H bonds of the methyl group.
C=O Stretch (Carboxylic Acid)1700 - 1725Sharp, very strongThe carbonyl stretch is one of the most intense peaks in the spectrum. Its position here is typical for a conjugated carboxylic acid.[4]
C=C Stretch (Aromatic)1450 - 1600Multiple sharp bandsVibrations of the carbon-carbon bonds within the phenoxy and thiazole rings.
C-O Stretch (Ether & Acid)1200 - 1320Strong, broadA combination of C-O stretching from the phenoxy ether linkage and the carboxylic acid.[3]
O-H Bend (Out-of-plane)900 - 960Broad, mediumAnother characteristic, though less intense, peak for a carboxylic acid dimer.[3]
Experimental Protocol for FT-IR Data Acquisition

Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable method for acquiring IR spectra of solid samples.

  • Instrument Preparation:

    • Ensure the FT-IR spectrometer is powered on and has been allowed to stabilize.

    • Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.

  • Background Collection:

    • With the clean, empty ATR anvil in place, collect a background spectrum. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

    • Trustworthiness: A fresh background scan before each sample measurement is a self-validating step that ensures the final spectrum is solely representative of the analyte.

  • Sample Analysis:

    • Place a small amount of the solid 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid powder onto the ATR crystal.

    • Lower the press arm to apply firm and consistent pressure, ensuring good contact between the sample and the crystal.

    • Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing:

    • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

    • Use the software tools to label the major peaks and identify the key functional group frequencies.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and molecular formula of a compound. The fragmentation pattern can offer valuable structural clues.

Predicted Mass and Fragmentation

  • Molecular Formula: C₁₁H₉NO₃S

  • Monoisotopic Mass: 235.0303 g/mol

  • Average Molecular Weight: 235.26 g/mol

Under electron impact (EI) ionization, which is a hard ionization technique, the molecular ion (M⁺˙) is expected to undergo fragmentation. Softer techniques like electrospray ionization (ESI) are more likely to show the protonated molecule [M+H]⁺ or sodiated adduct [M+Na]⁺ with less fragmentation.

Key Predicted Fragmentation Pathways (EI):

  • Loss of Hydroxyl Radical: M⁺˙ - •OH (m/z 218)

  • Loss of Carboxyl Group: M⁺˙ - •COOH (m/z 190) or sequential loss of OH and CO.

  • Loss of Phenoxy Radical: M⁺˙ - •OPh (m/z 142). This would leave the charged 4-methyl-thiazole-5-carboxylic acid radical cation.

  • Acylium Ion Formation: Cleavage of the C-OPh bond can lead to the formation of a stable acylium ion, which is a common fragmentation pathway for esters and related compounds.[5][6]

G M [M]⁺˙ m/z = 235 F1 [M - •OH]⁺ m/z = 218 M->F1 - •OH F2 [M - •COOH]⁺ m/z = 190 M->F2 - •COOH F3 [M - •OPh]⁺ m/z = 142 M->F3 - •OPh F5 [C₆H₅O]⁺ m/z = 93 M->F5 - C₅H₄NO₂S F4 [C₇H₇O]⁺ m/z = 107

Figure 3: Simplified predicted fragmentation pathway for the title compound under EI-MS.

Experimental Protocol for Mass Spectrometry Data Acquisition

A high-resolution mass spectrometer (HRMS) like a Q-TOF (Quadrupole Time-of-Flight) is ideal for obtaining an accurate mass measurement, which can confirm the elemental composition.

  • Sample Preparation:

    • Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation (ESI-Q-TOF):

    • Rationale: ESI is a soft ionization technique that is excellent for generating intact protonated molecules [M+H]⁺, allowing for unambiguous determination of the molecular weight. The TOF analyzer provides high mass accuracy.

    • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

    • Optimize source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas temperature) to maximize the signal of the ion of interest.

  • Data Acquisition:

    • Acquire data in positive ion mode to observe [M+H]⁺ (expected m/z 236.0381).

    • Perform an accurate mass measurement. The instrument should be calibrated beforehand with a known standard. A measured mass within 5 ppm of the theoretical mass provides strong evidence for the elemental composition.

    • To induce fragmentation for structural analysis (MS/MS), select the precursor ion ([M+H]⁺) in the quadrupole and subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon) in the collision cell.

    • Acquire the product ion spectrum to observe the fragments.

Conclusion: A Synergistic Approach to Structural Verification

The definitive structural confirmation of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid relies on the synergistic interpretation of data from NMR, IR, and MS.

  • MS confirms the molecular weight and elemental composition.

  • IR confirms the presence of key functional groups, most notably the carboxylic acid.

  • NMR provides the detailed map of the carbon-hydrogen framework, allowing for the unambiguous placement of substituents on the thiazole ring.

By following the detailed protocols and using the predictive data presented in this guide, researchers can confidently acquire and interpret the necessary spectroscopic information to verify the identity, purity, and structure of this target compound.

References

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • SpectraBase. (n.d.). Ethyl 4-methyl-2-phenyl-1,3-thiazole-5-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). The experimental and simulated IR spectra of the 4-methyl-5-thiazoleethanol. Retrieved from [Link]

  • MDPI. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Retrieved from [Link]

  • PubChem. (n.d.). 5-Thiazolecarboxylic acid, 2-(3-cyano-4-(2-methylpropoxy)phenyl)-4-methyl-, ethyl ester. Retrieved from [Link]

  • ResearchGate. (2014). Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-2-phenyl-thiazole-5-carboxylic acid methyl ester. Retrieved from [Link]

  • Smith, B. C. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • Acta Physica Polonica A. (2018). Molecular, Spectroscopic, NBO and NLO Properties of 4-Methyl-5-thiazoleethanol: A Comparative Theoretical Study. Retrieved from [Link]

  • OpenStax. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry. Retrieved from [Link]

  • Journal of Asian Natural Products Research. (2017). Diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 8.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Michigan State University. (2015). Mass Spectroscopy Methodology. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

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in silico modeling of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid interactions

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the In Silico Modeling of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid Interactions

Introduction: The Rationale for a Computational Approach

The thiazole moiety is a cornerstone in medicinal chemistry, present in a wide array of FDA-approved drugs and biologically active agents.[1] Its unique electronic properties and ability to form key interactions (such as hydrogen bonds and aromatic contacts) make it a privileged scaffold in drug design. This guide focuses on a representative, novel compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid . As a potential new chemical entity, predicting its biological interactions is paramount to understanding its therapeutic potential and potential liabilities.

Embarking on a traditional drug discovery path involving synthesis and high-throughput screening for a novel compound is both resource-intensive and time-consuming. In silico modeling provides a powerful, predictive framework to circumvent these initial hurdles.[2] By simulating molecular interactions within a computational environment, we can rapidly generate testable hypotheses regarding the compound's mechanism of action, binding affinity, and pharmacokinetic profile. This guide, intended for researchers and drug development professionals, delineates a comprehensive, field-proven workflow for the computational analysis of this thiazole derivative, from initial structure preparation to the prediction of its systemic behavior. Our approach is grounded in the principle of causality, explaining not just the steps to be taken, but the scientific reasoning that validates each choice in the workflow.

Chapter 1: Ligand Preparation and Quantum Mechanical Characterization

The axiom 'garbage in, garbage out' is particularly resonant in computational chemistry. The quality of our predictions is fundamentally dependent on the accuracy of our starting molecular representation. Therefore, the initial preparation of the ligand is a critical, multi-step process designed to achieve the most electronically and conformationally accurate structure.

Protocol 1.1: 3D Structure Generation and Energy Minimization

  • 2D to 3D Conversion: The process begins with the 2D chemical structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. This can be sketched using chemical drawing software like PubChem Sketcher or ChemDraw.

  • Initial 3D Generation: The 2D structure is converted into an initial 3D conformation. Most chemical modeling packages can perform this conversion, generating a plausible, albeit energetically unrefined, 3D structure.

  • Energy Minimization with Molecular Mechanics (MM): The initial 3D structure is then subjected to energy minimization using a classical force field (e.g., MMFF94, UFF). This step relaxes the structure, resolving steric clashes and optimizing bond lengths and angles to find a local energy minimum.

The Imperative of Quantum Mechanics for Accurate Parameterization

While MM force fields are fast, they often fail to capture the subtle electronic effects of complex organic molecules.[3][4] For a more accurate representation, especially for calculating properties like partial atomic charges, we turn to quantum mechanics (QM). QM methods model the electronic structure of the molecule from first principles, providing a much more accurate description.[5][6]

Protocol 1.2: QM-Based Ligand Refinement

  • Conformational Search: A systematic conformational search is performed on the MM-minimized structure to identify low-energy conformers. This is crucial as the molecule's bioactive conformation may not be its absolute lowest energy state.

  • Geometry Optimization with DFT: The lowest energy conformers are then subjected to full geometry optimization using a higher level of theory, typically Density Functional Theory (DFT).[5][6] A common and reliable choice is the B3LYP functional with a 6-31G* basis set. This refines the molecular geometry based on its electronic distribution.

  • Partial Charge Calculation: Following optimization, the electrostatic potential (ESP) is calculated. ESP-derived charges (e.g., RESP or Merz-Kollman) are then fitted to the QM-calculated potential. These charges provide a more accurate representation of the charge distribution across the molecule than empirical methods and are critical for accurately modeling electrostatic interactions in subsequent docking and dynamics simulations.[3]

Chapter 2: Target Identification and Receptor Preparation

With a refined ligand structure, the next logical step is to identify its potential biological target(s). For a novel compound, this is a discovery process. If a target is already hypothesized based on the activity of similar compounds, this section serves as a validation and preparation guide.

Strategy 2.1: Target Fishing for a Novel Ligand

When the biological target is unknown, a "target fishing" or "reverse screening" approach is employed. This involves screening the ligand against a large library of known protein structures.

  • Ligand-Based Pharmacophore Screening: If a set of known active molecules with similar scaffolds exists, a pharmacophore model can be generated.[7] This model, representing the key 3D arrangement of features necessary for activity (e.g., hydrogen bond donors/acceptors, hydrophobic centers), is then used as a 3D query to screen conformational databases of proteins.[8]

  • Reverse Docking: The prepared ligand is computationally docked against a panel of disease-relevant protein structures. High-scoring hits suggest potential protein targets. Web servers and software suites are available for this purpose.

For this guide, let us assume our target fishing has identified a hypothetical protein kinase as a high-potential target for our thiazole derivative.

Protocol 2.2: Receptor Structure Preparation

  • Structure Acquisition: The 3D structure of the target protein is downloaded from a public repository like the RCSB Protein Data Bank (PDB).[9] It is crucial to select a high-resolution crystal structure, preferably with a co-crystallized ligand, as this helps validate the location of the binding site.[9]

  • Initial Cleanup: The downloaded PDB file is loaded into a molecular visualization tool (e.g., UCSF Chimera, Discovery Studio).[10]

    • Remove all non-essential components: water molecules, co-solvents, and any co-crystallized ligands. Water molecules can be retained if they are known to play a critical role in ligand binding (bridging interactions).

    • Inspect for missing residues or atoms and use modeling tools to build and refine these missing segments.

    • Assign correct protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) at a physiological pH (typically 7.4). This is a critical step as the protonation state dictates the hydrogen bonding capacity of these residues.

  • Final Preparation: Add polar hydrogens and assign atomic partial charges using a protein-specific force field (e.g., AMBER, CHARMM).[11][12] The final, prepared protein structure is saved in a suitable format (e.g., PDBQT for AutoDock Vina) for the docking simulation.[13]

Chapter 3: Predicting Interactions via Molecular Docking

Molecular docking predicts the preferred orientation and binding affinity of a ligand when it forms a complex with a protein.[14][15] It is a foundational technique in structure-based drug design, allowing us to generate a static snapshot of the most probable binding mode.

Workflow 3.1: Molecular Docking Simulation

The following workflow describes a typical docking procedure using AutoDock Vina, a widely used and validated docking engine.

G cluster_setup Setup cluster_run Execution cluster_analysis Analysis Ligand Prepared Ligand (.pdbqt) Docking Run Docking Simulation (AutoDock Vina) Ligand->Docking Receptor Prepared Receptor (.pdbqt) GridBox Define Grid Box (Binding Site Definition) Receptor->GridBox GridBox->Docking Results Analyze Results (Binding Energy & Poses) Docking->Results Visualization Visualize Best Pose (Interaction Analysis) Results->Visualization

Caption: A generalized workflow for molecular docking.

Protocol 3.1: Step-by-Step Molecular Docking

  • File Preparation: Ensure both the ligand (from Protocol 1.2) and receptor (from Protocol 2.2) are in the .pdbqt format, which includes partial charges and atom type information required by AutoDock.

  • Grid Box Definition: The search space for the docking algorithm must be defined.[13] This is done by creating a 3D grid box centered on the active site of the protein. The causality here is to constrain the computational search to the region of interest, increasing efficiency and accuracy. The box dimensions should be large enough to allow the ligand to rotate and translate freely within the binding pocket.

  • Execution: Run the docking simulation using the prepared files and grid parameters. The software will systematically explore different conformations and orientations of the ligand within the grid box, evaluating each "pose" using a scoring function.

  • Results Analysis: The output will be a set of binding poses ranked by their predicted binding affinity (in kcal/mol).[14]

    • Binding Affinity: A lower (more negative) value indicates a stronger predicted binding interaction.

    • Pose Selection: The top-ranked pose (lowest energy) is typically selected for further analysis. It is also wise to examine the top few poses to see if there are distinct, low-energy binding modes.

    • Interaction Analysis: Visualize the top-ranked pose in a molecular graphics program. Analyze the key interactions: hydrogen bonds, hydrophobic interactions, pi-pi stacking, and ionic bonds between the ligand and protein residues. This analysis provides a structural hypothesis for the compound's activity.

Chapter 4: Validating Stability with Molecular Dynamics (MD) Simulations

A significant limitation of molecular docking is that it provides a static picture and treats the protein as rigid. In reality, proteins are dynamic entities. Molecular Dynamics (MD) simulations offer a way to study the physical motions of atoms and molecules over time, providing critical insights into the stability of the protein-ligand complex.[11][16]

Workflow 4.1: Protein-Ligand MD Simulation

MD_Workflow Start Docked Complex (Best Pose) Solvation Solvation (Add Water & Ions) Start->Solvation Minimization Energy Minimization (Relax System) Solvation->Minimization Equilibration Equilibration (NVT & NPT) Minimization->Equilibration Production Production MD (Data Collection) Equilibration->Production Analysis Trajectory Analysis (RMSD, RMSF, etc.) Production->Analysis

Caption: Key stages of a molecular dynamics simulation workflow.

Protocol 4.1: Step-by-Step MD Simulation

This protocol outlines the general steps using GROMACS, a high-performance MD engine.[17]

  • System Preparation:

    • Start with the best-ranked docked pose from Chapter 3.

    • Use a force field (e.g., CHARMM36m for protein, CGenFF for the ligand) to generate topology files that describe the bonded and non-bonded interactions for every atom.[17]

  • Solvation and Ionization:

    • Place the protein-ligand complex in a periodic box of a specific shape (e.g., cubic, dodecahedron).

    • Fill the box with explicit water molecules (e.g., TIP3P water model). The rationale is to simulate the aqueous physiological environment.

    • Add counter-ions (e.g., Na+, Cl-) to neutralize the system's total charge.

  • Energy Minimization: Perform a steep descent energy minimization of the entire solvated system to remove any steric clashes, particularly between the solute and the newly added solvent.

  • Equilibration: This is a two-phase process to bring the system to the desired temperature and pressure.

    • NVT Ensemble (Canonical): The system is gradually heated to the target temperature (e.g., 300 K) while keeping the Number of particles, Volume, and Temperature constant. Position restraints are typically applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them.

    • NPT Ensemble (Isothermal-Isobaric): The system is then equilibrated at the target temperature and pressure (e.g., 1 bar), keeping the Number of particles, Pressure, and Temperature constant. This allows the density of the system to relax to the correct value.

  • Production Run: Once the system is well-equilibrated (indicated by stable temperature, pressure, and density), the position restraints are removed, and the production simulation is run for a significant period (e.g., 100-200 nanoseconds) to collect trajectory data.

  • Trajectory Analysis: Analyze the saved trajectory to understand the dynamics.

    • Root Mean Square Deviation (RMSD): Measures the deviation of the protein backbone and ligand atoms from their initial positions over time. A stable, converging RMSD plot for both the protein and the ligand suggests the complex is stable.

    • Root Mean Square Fluctuation (RMSF): Calculates the fluctuation of individual residues or atoms around their average position.[11] High RMSF values in the binding site can indicate unstable ligand interactions.

Chapter 5: In Silico ADMET Profiling

A compound's efficacy is not solely dependent on high binding affinity; it must also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[18][19] Predicting these properties early can prevent late-stage failures in the drug development pipeline.[2][18] Numerous open-access and commercial tools are available for this purpose.[19][20]

Protocol 5.1: Predicting Key Physicochemical and ADMET Properties

Using web servers like SwissADME, pkCSM, or PreADMET, the 2D structure of our thiazole derivative can be analyzed.[20] The choice to use multiple tools is a self-validating mechanism; consensus between different algorithms increases confidence in the prediction.[18][19]

  • Input: Submit the SMILES string or draw the structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

  • Analysis: The tools use a combination of quantitative structure-activity relationship (QSAR) models, machine learning algorithms, and rule-based filters to predict various properties.

  • Output Interpretation: The results are typically presented in a comprehensive table.

Data Presentation: Predicted Properties

Below is a table summarizing the kind of quantitative data generated from such an analysis.

Property CategoryParameterPredicted ValueOptimal RangeCompliance
Physicochemical Molecular Weight ( g/mol )Calculated< 500Yes/No
LogP (Octanol/Water Partition Coeff.)Calculated< 5Yes/No
H-Bond DonorsCalculated≤ 5Yes/No
H-Bond AcceptorsCalculated≤ 10Yes/No
Pharmacokinetics Water Solubility (LogS)Predicted> -4Good/Moderate/Poor
GI AbsorptionPredictedHigh/LowHigh/Low
Blood-Brain Barrier (BBB) PermeantPredictedYes/NoYes/No
Metabolism CYP2D6 InhibitorPredictedYes/NoNo is preferable
CYP3A4 InhibitorPredictedYes/NoNo is preferable
Toxicity AMES ToxicityPredictedMutagen/Non-mutagenNon-mutagen
hERG I InhibitorPredictedYes/NoNo (Low cardiotox.)

Note: "Calculated" and "Predicted" values would be filled in by the software.

This table provides an at-a-glance summary of the compound's drug-likeness and potential liabilities. For example, prediction as a CYP inhibitor could flag potential drug-drug interactions, while hERG inhibition is a marker for cardiotoxicity.[8]

Conclusion: Synthesizing a Data-Driven Hypothesis

This in-depth guide has outlined a rigorous, multi-faceted computational workflow for characterizing the interactions of a novel small molecule, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. By progressing logically from quantum mechanical ligand refinement to target identification, molecular docking, dynamic stability validation, and ADMET profiling, we can construct a comprehensive, data-driven hypothesis about the compound's potential as a therapeutic agent.

The output of this workflow is not a final answer but a significant reduction in experimental space. The predicted binding mode provides a structural basis for activity, the MD simulation lends confidence to the interaction's stability, and the ADMET profile highlights potential development challenges. Together, these insights empower medicinal chemists to make informed decisions: to prioritize the compound for synthesis and in vitro testing, to modify the scaffold to improve binding or ADMET properties, or to deprioritize it in favor of more promising candidates. This is the core value of in silico modeling: to accelerate the drug discovery cycle through intelligent, predictive science.

References

  • Quantum Mechanics in Drug Discovery: A Comprehensive Review of Methods, Applications, and Future Directions. (n.d.). MDPI.

  • Banerjee, P., & De, A. (2020). Open access in silico tools to predict the ADMET profiling of drug candidates. Expert Opinion on Drug Discovery, 15(12), 1473-1487. Retrieved from [Link]

  • Banerjee, P., & De, A. (2020). Open access in silico tools to predict the ADMET profiling of drug candidates. Expert Opinion on Drug Discovery, 15(12), 1473–1487. Retrieved from [Link]

  • Qing, X., Lee, X. Y., De Raeymaeker, J., Tame, J. R. H., Zhang, K. Y. J., De Maeyer, M., & Voet, A. R. D. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Drug Design, Development and Therapy, 8, 2145–2156. Retrieved from [Link]

  • Shukla, R., & Tripathi, T. (2022). Molecular Dynamics Simulation of Protein and Protein-Ligand Complexes. In Characterization of Biomolecules. IntechOpen. Retrieved from [Link]

  • Muhammed, M., & Akı-Yalçın, E. (2021). Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 749-762. Retrieved from [Link]

  • PatSnap. (2025). What is pharmacophore modeling and its applications?. Retrieved from [Link]

  • How to Do Molecular Docking – Part 1: PyRx Setup & Preparation with Discovery Studio. (2025). YouTube. Retrieved from [Link]

  • Wagen, C. (2023). Quantum Chemistry in Drug Discovery. Rowan Scientific. Retrieved from [Link]

  • RASA Life Sciences. (n.d.). IMPORTANCE OF PHARMACOPHORE IN DRUG DESIGN. Retrieved from [Link]

  • The role of quantum Mechanics in revolutionizing drug discovery. (2024). International Journal of Innovative Research in Technology, 11(7). Retrieved from [Link]

  • Salawu, O. T., & Tigo, A. A. (2015). Quantum mechanics implementation in drug-design workflows: does it really help?. Future Medicinal Chemistry, 7(16), 2191–2201. Retrieved from [Link]

  • Slideshare. (n.d.). Pharmacophore modeling. Retrieved from [Link]

  • APPLICATIONS OF QUANTUM MECHANICS IN DRUG DESIGN-. (n.d.). IJSDR. Retrieved from [Link]

  • Molecular dynamics simulations: Insights into protein and protein ligand interactions. (2025). Advances in Pharmacology, 103, 139-162. Retrieved from [Link]

  • In Silico Tools and Software to Predict ADMET of New Drug Candidates. (n.d.). ResearchGate. Retrieved from [Link]

  • ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link]

  • LibreTexts Chemistry. (2020). 13.2: How to Dock Your Own Drug. Retrieved from [Link]

  • Molecular dynamic simulation for protein & ligand-protein complex: web tool free easy, only click. (2023). YouTube. Retrieved from [Link]

  • Rossi, A. R. (n.d.). GROMACS: MD Simulation of a Protein-Ligand Complex. Retrieved from [Link]

  • Open access in silico tools to predict the ADMET profiling and PASS (Prediction of Activity Spectra for Substances of Bioactive compounds of Garlic (Allium sativum L.). (2021). bioRxiv. Retrieved from [Link]

  • Omics tutorials. (2024). Step-by-Step Tutorial on Molecular Docking. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). ADMET Prediction Software. Retrieved from [Link]

  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020). YouTube. Retrieved from [Link]

  • Lee, H., & Im, W. (2017). In Silico Structure-Based Approaches to Discover Protein-Protein Interaction-Targeting Drugs. Molecules and cells, 40(11), 787–794. Retrieved from [Link]

  • ACS Publications. (2024). Predicting the Binding of Small Molecules to Proteins through Invariant Representation of the Molecular Structure. Journal of Chemical Information and Modeling. Retrieved from [Link]

  • Roy, A., & Zhou, H. X. (2021). Evolution of In Silico Strategies for Protein-Protein Interaction Drug Discovery. International journal of molecular sciences, 22(16), 8887. Retrieved from [Link]

  • Pei, J., & Lai, L. (2023). Toward In Silico Design of Protein–Protein Interaction Stabilizers. ACS central science, 9(5), 785–787. Retrieved from [Link]

  • ACS Publications. (2023). In Silico Discovery of Small Molecule Modulators Targeting the Achilles' Heel of SARS-CoV-2 Spike Protein. ACS Central Science. Retrieved from [Link]

  • PubChem. (n.d.). 5-Thiazolecarboxylic acid, 2-(3-cyano-4-(2-methylpropoxy)phenyl)-4-methyl-, ethyl ester. Retrieved from [Link]

  • Wujec, M., & Paneth, A. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Applied Sciences, 11(3), 1180. Retrieved from [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). MDPI. Retrieved from [Link]

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Methodological & Application

Application Notes and Protocols for the In Vitro Use of Lanifibranor (4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid)

Author: BenchChem Technical Support Team. Date: January 2026

For Research Use Only.

Introduction

Lanifibranor, systematically named 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, is a potent and selective pan-peroxisome proliferator-activated receptor (PPAR) agonist.[1][2] It is the first small molecule to activate all three PPAR isoforms (α, δ, and γ) simultaneously, positioning it as a significant tool for investigating metabolic and inflammatory signaling pathways.[1][2] PPARs are nuclear hormone receptors that function as ligand-activated transcription factors, playing a crucial role in the regulation of lipid metabolism, glucose homeostasis, inflammation, and cellular differentiation.[3][4] Lanifibranor has demonstrated therapeutic potential in clinical trials for non-alcoholic steatohepatitis (NASH) by addressing key pathological features of the disease, including steatosis, inflammation, and fibrosis.[4][5][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of Lanifibranor in a cell culture setting. The protocols detailed herein are designed to be self-validating and are grounded in established scientific principles to ensure reproducibility and data integrity.

Mechanism of Action: A Multi-faceted Approach to Cellular Regulation

Lanifibranor's unique pharmacological profile stems from its ability to engage all three PPAR isoforms with moderate and balanced potency.[3] This pan-agonism allows for a multi-pronged approach to modulating cellular processes.

  • PPARα Activation: Primarily expressed in tissues with high fatty acid catabolism, such as the liver, heart, and skeletal muscle, PPARα activation by Lanifibranor enhances fatty acid uptake and β-oxidation.[4][7] This leads to a reduction in intracellular lipid accumulation.

  • PPARδ (also known as PPARβ) Activation: Ubiquitously expressed, PPARδ activation is involved in improving insulin sensitivity and fatty acid oxidation in various tissues.[4]

  • PPARγ Activation: Highly expressed in adipose tissue, PPARγ is a master regulator of adipogenesis and plays a critical role in lipid storage and insulin sensitization.[4][8] Lanifibranor's partial agonism on PPARγ is thought to contribute to its favorable safety profile.[3]

The synergistic activation of these three receptors by Lanifibranor results in a coordinated regulation of metabolic and inflammatory pathways, as depicted in the signaling pathway diagram below.

PPAR_Signaling_Pathway cluster_cell Cell cluster_nucleus Nucleus cluster_effects Cellular Effects Lanifibranor Lanifibranor PPARa PPARα Lanifibranor->PPARa Binds PPARd PPARδ Lanifibranor->PPARd Binds PPARg PPARγ Lanifibranor->PPARg Binds RXR RXR PPARa->RXR Heterodimerizes PPARd->RXR Heterodimerizes PPARg->RXR Heterodimerizes PPRE PPRE (DNA Response Element) RXR->PPRE Binds to FAO ↑ Fatty Acid Oxidation PPRE->FAO Adipogenesis ↑ Adipogenesis PPRE->Adipogenesis Insulin_Sensitivity ↑ Insulin Sensitivity PPRE->Insulin_Sensitivity Anti_inflammatory ↓ Anti-inflammatory Response PPRE->Anti_inflammatory caption Lanifibranor Signaling Pathway

Caption: Lanifibranor activates all three PPAR isoforms, leading to broad metabolic and anti-inflammatory effects.

Compound Handling and Storage

Proper handling and storage of Lanifibranor are critical to maintain its stability and ensure experimental reproducibility.

Parameter Recommendation
Appearance Crystalline solid
Storage Temperature -20°C for long-term storage
Stability ≥ 4 years when stored properly as a solid
Safety Handle with care. Avoid ingestion, inhalation, and contact with skin and eyes.[3][9][10][11]

Preparation of Stock Solutions

Due to its limited aqueous solubility, Lanifibranor should be dissolved in an organic solvent to prepare a concentrated stock solution.

Materials:

  • Lanifibranor (crystalline solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

Protocol:

  • Aseptically weigh the desired amount of Lanifibranor powder.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

  • Vortex or gently warm the solution to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C.

Solubility Data:

Solvent Solubility
DMSO~50 mg/mL
Dimethylformamide (DMF)~50 mg/mL
Ethanol~0.2 mg/mL
Aqueous Buffer (e.g., PBS)Sparingly soluble

Note: For experiments, the final DMSO concentration in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

In Vitro Experimental Protocols

The following protocols provide detailed methodologies for assessing the biological activity of Lanifibranor in cell culture.

Cell Line Selection and Culture

The choice of cell line is dependent on the specific PPAR isoform and biological process being investigated.

  • Huh-7 (Human Hepatocellular Carcinoma): A well-established model for studying liver metabolism. These cells express PPARα and are suitable for fatty acid oxidation assays.[12][13][14] Culture in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.[12]

  • 3T3-L1 (Mouse Embryonic Fibroblast-like): A preadipocyte cell line that can be differentiated into mature adipocytes.[15][16] This is an excellent model for studying PPARγ-mediated adipogenesis. Culture and differentiate as per established protocols.[15][16]

Determining Optimal Working Concentration: A Dose-Response Study

It is essential to determine the optimal working concentration of Lanifibranor for each cell line and assay. This is typically achieved by performing a dose-response experiment.

EC₅₀ Values for Human PPARs:

PPAR Isoform EC₅₀ (nM)
PPARα1537
PPARδ866
PPARγ206

Based on these values, a starting concentration range for dose-response studies could be from 10 nM to 10 µM.

Protocol Outline:

  • Seed cells in a multi-well plate at an appropriate density.

  • Allow cells to adhere and grow for 24 hours.

  • Prepare serial dilutions of Lanifibranor in the appropriate cell culture medium.

  • Treat the cells with the different concentrations of Lanifibranor.

  • Incubate for a predetermined time (e.g., 24, 48, or 72 hours).

  • Perform the desired assay to measure the biological response.

Dose_Response_Workflow start Start seed_cells Seed cells in multi-well plate start->seed_cells adhere Allow cells to adhere (24 hours) seed_cells->adhere prepare_dilutions Prepare serial dilutions of Lanifibranor adhere->prepare_dilutions treat_cells Treat cells with different concentrations prepare_dilutions->treat_cells incubate Incubate for defined period treat_cells->incubate perform_assay Perform biological assay incubate->perform_assay analyze Analyze data and determine EC₅₀ perform_assay->analyze end End analyze->end caption Dose-Response Experimental Workflow

Caption: A typical workflow for determining the effective concentration of Lanifibranor.

Fatty Acid β-Oxidation Assay in Huh-7 Cells

This protocol measures the rate of fatty acid oxidation, a key metabolic process regulated by PPARα.

Materials:

  • Huh-7 cells

  • Lanifibranor

  • [¹⁴C]-labeled palmitic acid

  • Scintillation fluid and counter

Protocol:

  • Seed Huh-7 cells in a 24-well plate and grow to 80-90% confluency.

  • Treat cells with various concentrations of Lanifibranor (and a vehicle control) for 24-48 hours.

  • Wash the cells with PBS.

  • Add assay medium containing [¹⁴C]-palmitic acid complexed to fatty acid-free BSA.

  • Incubate for 2-4 hours at 37°C.

  • Collect the assay medium and separate the acid-soluble metabolites (representing oxidized products) from the unoxidized palmitate.[10]

  • Quantify the radioactivity of the acid-soluble fraction using a scintillation counter.

  • Normalize the results to the total protein content of the cells in each well.

Adipocyte Differentiation and Lipid Accumulation Assay in 3T3-L1 Cells

This protocol assesses the ability of Lanifibranor to induce the differentiation of preadipocytes into mature adipocytes, a process primarily mediated by PPARγ.

Materials:

  • 3T3-L1 preadipocytes

  • Differentiation medium cocktail (containing insulin, dexamethasone, and IBMX)

  • Lanifibranor

  • Oil Red O staining solution

  • Isopropanol

Protocol:

  • Grow 3T3-L1 preadipocytes to confluency in a multi-well plate.[15][16]

  • Two days post-confluency, induce differentiation by treating the cells with differentiation medium containing the standard cocktail and various concentrations of Lanifibranor (or a known PPARγ agonist as a positive control).[15]

  • After 2-3 days, replace the induction medium with maintenance medium containing insulin and the respective concentrations of Lanifibranor.

  • Continue to culture for an additional 4-6 days, changing the medium every 2 days.

  • After 7-9 days of differentiation, wash the cells with PBS and fix with 10% formalin.

  • Stain the intracellular lipid droplets with Oil Red O solution for 30-60 minutes.[11][17]

  • Wash the cells extensively with water to remove excess stain.

  • Visually assess lipid accumulation under a microscope and quantify by eluting the stain with isopropanol and measuring the absorbance at ~510 nm.[11]

Quantitative Real-Time PCR (qPCR) for PPAR Target Gene Expression

This protocol allows for the quantification of changes in the expression of known PPAR target genes in response to Lanifibranor treatment.

Materials:

  • Treated cells (e.g., Huh-7 or differentiated 3T3-L1)

  • RNA extraction kit

  • cDNA synthesis kit

  • qPCR master mix

  • Primers for target genes (e.g., CPT1A, FABP4, ADIPOQ) and a housekeeping gene (e.g., GAPDH, ACTB).[18][19][20]

Protocol:

  • Treat cells with Lanifibranor for a suitable duration (e.g., 6-24 hours).

  • Isolate total RNA from the cells using a commercial kit.

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR using primers for the target genes and a housekeeping gene for normalization.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.[8]

Data Analysis and Interpretation

For all assays, it is crucial to include appropriate controls:

  • Vehicle Control: Cells treated with the same concentration of DMSO as the highest concentration of Lanifibranor used.

  • Positive Control: Cells treated with a known selective agonist for the PPAR isoform of interest (e.g., GW7647 for PPARα, GW501516 for PPARδ, Rosiglitazone for PPARγ).

  • Negative Control: Untreated cells.

Statistical analysis should be performed to determine the significance of the observed effects. For dose-response experiments, non-linear regression analysis can be used to calculate EC₅₀ values.

Troubleshooting

Problem Possible Cause Solution
Low or no compound activity Compound degradationUse fresh stock solution; avoid repeated freeze-thaw cycles.
Incorrect concentrationVerify calculations and dilutions.
Low expression of PPARs in the cell lineUse a cell line known to express the target PPAR isoform.
High background in assays Solvent (DMSO) toxicityReduce the final DMSO concentration to ≤ 0.1%.
ContaminationPractice sterile cell culture techniques.
Variability between replicates Inconsistent cell seedingEnsure a homogenous cell suspension and accurate pipetting.
Edge effects in multi-well platesAvoid using the outer wells of the plate for critical experiments.

Conclusion

Lanifibranor is a valuable research tool for investigating the complex roles of PPARs in cellular physiology and pathology. The protocols outlined in these application notes provide a robust framework for studying its effects in a variety of in vitro models. By carefully following these guidelines, researchers can generate reliable and reproducible data to further elucidate the therapeutic potential of this pan-PPAR agonist.

References

  • Culture and differentiation of 3T3-L1 cells. Bio-protocol. Available from: [Link]

  • Fatty Acid Oxidation Assay. Creative Bioarray. Available from: [Link]

  • Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. Journal of Visualized Experiments. Available from: [Link]

  • Quantitative assessment of adipocyte differentiation in cell culture. Adipocyte. Available from: [Link]

  • A Detailed Guide to 3T3-L1 Adipogenic Differentiation. Procell. Available from: [Link]

  • Lanifibranor. Inventiva Pharma. Available from: [Link]

  • What is Lanifibranor used for?. Patsnap Synapse. Available from: [Link]

  • Lanifibranor – Application in Therapy and Current Clinical Research. Clinicaltrials.eu. Available from: [Link]

  • Cell Culture Information for HuH-7. B-Bridge International, Inc. Available from: [Link]

  • 2.1. Cell Culture and Drug Treatment. Bio-protocol. Available from: [Link]

  • Huh7 Cell Line: Modeling Hepatitis C Virus Infections and Liver Research. Cytion. Available from: [Link]

  • Study title Efficacy, Safety and Mechanism of Action of Lanifibranor (IVA337) in Patients with Type 2 Diabetes (T2DM) and Nonalcoholic Fatty Liver Disease (NAFLD). ClinicalTrials.gov. Available from: [Link]

  • Lanifibranor Reduces Inflammation and Improves Dyslipidemia in Lysosomal Acid Lipase-Deficient Mice. The American Journal of Pathology. Available from: [Link]

  • Practical HuH-7 Cell Culture and Gene-Editing Protocols. Ubigene. Available from: [Link]

  • Assessment of Fatty Acid Beta Oxidation in Cells and Isolated Mitochondria. Current Protocols in Toxicology. Available from: [Link]

  • Is it necessary to target lipid metabolism in different organs for effective treatment of NASH?—the results of the Pan-PPAR Lanifibranor trial. Annals of Translational Medicine. Available from: [Link]

  • Pan-peroxisome proliferator-activated receptor agonist lanifibranor as a dominant candidate pharmacological therapy for nonalcoholic fatty liver disease. Hepatobiliary Surgery and Nutrition. Available from: [Link]

  • Inventiva announces that FDA lifts target class clinical hold which allows long-term clinical studies with lanifibranor in NASH. Inderes.dk. Available from: [Link]

  • The Comprehensive Impact of Lanifibranor: Addressing the Full MASH Spectrum Through Intra- and Extrahepatic Mechanisms of Action. Inventiva Pharma. Available from: [Link]

  • A Randomized, Controlled Trial of the Pan-PPAR Agonist Lanifibranor in NASH. The New England Journal of Medicine. Available from: [Link]

  • Gene expression profiling of potential peroxisome proliferator-activated receptor (PPAR) target genes in human hepatoblastoma cell lines inducibly expressing different PPAR isoforms. PPAR Research. Available from: [Link]

  • Inventiva receives FDA Fast Track designation for lead asset lanifibranor in NASH. GlobeNewswire. Available from: [Link]

  • Endogenous Bioelectrical Modulation by REAC Metabolic Optimization-IBZ Modulates SIRT1, PPAR-γ, and Metabolic Signaling Pathways in Human Fibroblasts. International Journal of Molecular Sciences. Available from: [Link]

  • DNA Primers Used for Analysis of Selected PPAR-Target Genes. ResearchGate. Available from: [Link]

  • PPAR gamma (PPARG) Human qPCR Primer Pair (NM_015869). OriGene Technologies. Available from: [Link]

  • Peroxisome Proliferator-Activated Receptor Alpha Target Genes. PPAR Research. Available from: [Link]

  • Lanifibranor treatment improves hepatic steatosis in patients with NASH, evaluated by histological grading and Controlled Attenuation. Inventiva Pharma. Available from: [Link]

  • A Phase 3 Study Evaluating Efficacy and Safety of Lanifibranor Followed by an Active Treatment Extension in Adult Patients With (NASH) and Fibrosis Stages F2 and F3 ( NATiV3 ). CenterWatch. Available from: [Link]

Sources

4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in vitro assay development

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Development of In Vitro Assays for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 1,3-thiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. This document provides a comprehensive guide for the systematic development of in vitro assays for novel compounds centered around the 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid backbone. As the specific molecular target of this compound is not pre-defined, this guide presents a strategic, multi-pronged approach. It begins with broad, target-agnostic phenotypic screening to determine bioactivity, progresses to target deconvolution and hypothesis generation, and culminates in the development of specific, robust target-based functional assays. Each section provides not only step-by-step protocols but also the underlying scientific rationale, ensuring that the developed assays are both reliable and mechanistically informative.

Introduction: The Thiazole Scaffold and the Assay Development Strategy

The thiazole ring is a key heterocyclic motif present in many FDA-approved drugs, including the anti-cancer agent Dasatinib. Its utility stems from its ability to act as a bioisostere for other functional groups and to engage in a wide range of non-covalent interactions with biological macromolecules. The specific compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, combines this versatile core with a phenoxy group (implicating potential for hydrophobic and pi-stacking interactions) and a carboxylic acid moiety (a common hydrogen bond donor/acceptor and a handle for salt formation).

When faced with a novel compound of this nature, a linear, target-first approach is often inefficient. A more robust strategy involves a parallel and iterative workflow, as outlined below. This guide is structured to mirror this logic, providing a practical framework for advancing a novel chemical entity from initial hit to a well-characterized lead.

G A Compound Synthesis & QC B Phenotypic Screening (e.g., Cell Viability) A->B C Determine Bioactivity & Cytotoxicity Window (IC50) B->C D Affinity-Based Screening (e.g., Thermal Shift Assay) C->D Active Compound E In Silico Docking & Similarity Search C->E F Hypothesize Molecular Target(s) G Biochemical Assay (e.g., Enzyme Kinetics) F->G Validated Target H Cell-Based Functional Assay (e.g., Pathway Reporter) F->H I Confirm Mechanism of Action (MOA) I->C cluster_0 No Ligand cluster_1 With Ligand A Unfolded Protein SYPRO Orange B Folded Protein Low Fluorescence D High Fluorescence Denaturation B->D  Heat (Low Tm) C Folded Protein + Ligand Stabilized Structure E High Fluorescence Denaturation at Higher Temp C->E  Heat (High Tm, ΔTm > 0)

Figure 2: Principle of the Thermal Shift Assay (TSA).

Protocol Outline: TSA Screen

  • Protein Preparation: Obtain a panel of purified candidate proteins (e.g., kinases, metabolic enzymes). Ensure proteins are in a suitable buffer with minimal additives.

  • Reagent Mix: For each protein, prepare a master mix containing the protein (2-5 µM), SYPRO Orange dye (5X), and buffer.

  • Plate Setup: Dispense the protein master mix into a 96- or 384-well PCR plate. Add the Test Compound (e.g., at 10-50 µM) or DMSO vehicle.

  • RT-PCR Instrument Run: Place the plate in a real-time PCR instrument. Program a temperature ramp from 25°C to 95°C with a ramp rate of 0.5°C/minute. Monitor fluorescence at each temperature increment.

  • Data Analysis: Plot fluorescence versus temperature. The melting temperature (Tm) is the midpoint of the transition. A significant positive shift in Tm (ΔTm > 2°C) in the presence of the compound indicates direct binding.

Phase 3: Target-Specific Biochemical Assay Development

Once a putative target is identified (e.g., a specific enzyme), a functional assay must be developed to confirm activity and determine the mechanism of action. Let us hypothesize that TSA screening identified Fatty Acid Amide Hydrolase (FAAH) as a primary target—an enzyme often targeted by scaffolds similar to the one .

Principle of a FAAH Inhibition Assay

This assay measures the ability of the test compound to inhibit FAAH-catalyzed hydrolysis of a synthetic substrate. A common method uses a fluorogenic substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA). FAAH cleaves the amide bond, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC), which can be quantified.

Detailed Protocol: Fluorogenic FAAH Inhibition Assay

Materials:

  • Recombinant human FAAH enzyme

  • Assay Buffer: 50 mM Tris-HCl, pH 9.0, 1 mM EDTA

  • Arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA substrate)

  • Test Compound

  • URB597 (Positive Control Inhibitor)

  • 96-well, black, flat-bottom plates

  • Fluorescence plate reader (Excitation: 355 nm, Emission: 460 nm)

Procedure:

  • Compound Plating: Prepare a serial dilution of the Test Compound in DMSO, as described in section 2.2. Dispense 1 µL of each concentration into the wells of the black 96-well plate.

  • Enzyme Addition: Dilute the FAAH enzyme to a working concentration (e.g., 2X final concentration, ~10 nM) in cold Assay Buffer. Add 50 µL to each well.

  • Pre-incubation: Gently mix and incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Reaction Initiation: Prepare a 2X working solution of the AAMCA substrate (e.g., 20 µM) in Assay Buffer. Add 50 µL to each well to initiate the reaction. The final substrate concentration should be at or near its Michaelis-Menten constant (Km) for accurate IC50 determination.

  • Kinetic Reading: Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader. Read the fluorescence intensity every minute for 30 minutes.

Data Analysis and Assay Validation

  • Rate Calculation: For each well, calculate the reaction rate (slope) from the linear portion of the fluorescence vs. time plot (RFU/min).

  • IC50 Determination: Normalize the rates to the vehicle control (100% activity) and a no-enzyme control (0% activity). Plot the % activity against the log of inhibitor concentration and fit to a sigmoidal dose-response curve to determine the IC50 value.

  • Assay Quality Control (Z'-Factor): The Z'-factor is a statistical measure of assay robustness. It is calculated using the means (µ) and standard deviations (σ) of the positive (p, e.g., URB597) and negative (n, e.g., DMSO) controls. An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for screening.

    • Z' = 1 - (3σp + 3σn) / |µp - µn|

ControlMean Rate (RFU/min)Std. Dev. (σ)
Negative (DMSO) 150075
Positive (URB597) 12020
Calculated Z'-Factor 0.79

Table 2: Example data for Z'-Factor calculation, indicating a robust assay.

Summary and Next Steps

This application note has outlined a systematic, three-phase strategy for the in vitro characterization of a novel compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. By progressing from broad phenotypic screening to specific target identification and finally to robust, validated biochemical assays, researchers can efficiently and confidently elucidate the compound's biological activity and mechanism of action. The protocols and principles described herein provide a solid foundation for advancing this and similar chemical series through the drug discovery pipeline. Subsequent steps would involve secondary assays, such as cell-based target engagement assays (e.g., NanoBRET™) and mechanism of action studies (e.g., enzyme kinetics to determine Ki and mode of inhibition).

References

  • Title: Assay Guidance Manual: Quantitative Biology and Pharmacology Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

Application Notes and Protocols for the Development of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid Derivatives with Improved Efficacy

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs.[1] Specifically, derivatives of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid have emerged as a promising class of compounds with potential therapeutic applications, including anticancer and antimicrobial activities.[2][3] This guide provides a comprehensive framework for the systematic development of novel derivatives with enhanced efficacy. We will detail synthetic strategies, robust screening protocols, and a tiered approach to preclinical evaluation, emphasizing the rationale behind each experimental step. Our objective is to provide a self-validating workflow that enables researchers to efficiently identify and optimize lead candidates.

Introduction: The Thiazole Scaffold as a Target for Drug Discovery

The thiazole nucleus, a five-membered aromatic ring containing sulfur and nitrogen, is a cornerstone of modern medicinal chemistry. Its unique electronic properties and synthetic versatility have made it a frequent "hit" in screening campaigns.[4][5] The core structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid offers multiple points for chemical modification, allowing for fine-tuning of its pharmacological properties.

The development of derivatives is a rational approach to improve upon a lead compound's potency, selectivity, and pharmacokinetic profile. This process involves a systematic exploration of the structure-activity relationship (SAR), where changes in chemical structure are correlated with changes in biological activity.[6][7] This document outlines a logical progression from initial synthesis to biological evaluation and early ADME-Tox profiling.

Strategic Synthesis of a Derivative Library

The initial phase of development focuses on creating a diverse library of compounds based on the core scaffold. The goal is to explore the chemical space around the molecule to identify key structural features that influence biological activity.

Synthesis of the Core Scaffold

The foundational step is the reliable synthesis of the 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid core. The Hantzsch thiazole synthesis is a classic and efficient method for this purpose.[5][8]

cluster_0 Hantzsch Thiazole Synthesis Phenoxythioacetamide Phenoxythioacetamide Core_Ester Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate Phenoxythioacetamide->Core_Ester Cyclocondensation Ethyl_2-chloroacetoacetate Ethyl 2-chloroacetoacetate Ethyl_2-chloroacetoacetate->Core_Ester Core_Acid 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid Core_Ester->Core_Acid Hydrolysis (e.g., LiOH)

Caption: Hantzsch synthesis of the core scaffold.

Protocol 2.1: Synthesis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Cyclocondensation: In a round-bottom flask, dissolve phenoxythioacetamide (1.0 eq) and ethyl 2-chloroacetoacetate (1.1 eq) in ethanol.

  • Reaction: Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature and pour it into cold water. The precipitated solid, ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate, is collected by filtration.

  • Purification: Recrystallize the crude ester from ethanol to obtain the pure intermediate.

  • Hydrolysis: Suspend the purified ester in a mixture of tetrahydrofuran (THF) and water. Add lithium hydroxide (LiOH, 2.0 eq) and stir at room temperature overnight.

  • Work-up: Acidify the reaction mixture with 1N HCl to a pH of ~3. The resulting precipitate is the target carboxylic acid.

  • Final Purification: Collect the solid by filtration, wash with water, and dry under vacuum to yield the pure 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Library Derivatization

With the core acid in hand, a library of derivatives can be generated. The primary points of diversification are the carboxylic acid and the phenoxy ring.

2.2.1. Amide Coupling at the Carboxylic Acid

The carboxylic acid moiety is an ideal handle for creating a series of amide derivatives, which can significantly impact solubility, cell permeability, and target engagement.[9]

Protocol 2.2: Amide Library Synthesis

  • Activation: In an inert atmosphere, dissolve the core carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF). Add a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq) and HOBt (1-hydroxybenzotriazole) (0.1 eq).[10] Stir for 30 minutes at room temperature.

  • Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the activated acid solution.

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor by TLC.

  • Work-up and Purification: Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

2.2.2. Modification of the Phenoxy Ring

If the starting phenoxythioacetamide is not commercially available with desired substitutions, Suzuki cross-coupling reactions can be employed on a halogenated precursor to introduce a variety of aryl and heteroaryl groups.[11][12] This allows for extensive exploration of the SAR at this position.

Tiered Biological Screening Cascade

A tiered approach to screening ensures that resources are focused on the most promising compounds. The workflow progresses from high-throughput primary screens to more complex secondary and ADME-Tox assays.

Start Synthesized Derivative Library Tier1 Tier 1: Primary Screening (High-Throughput) Start->Tier1 Evaluate all compounds Tier2 Tier 2: Secondary Screening (Dose-Response & Potency) Tier1->Tier2 Active 'Hits' Progress Tier3 Tier 3: Early ADME-Tox Profiling Tier2->Tier3 Potent Compounds Progress End Lead Candidate Selection Tier3->End Compounds with Favorable Profiles

Caption: Tiered screening workflow for lead identification.

Tier 1: Primary High-Throughput Screening

The entire library is initially screened at a single high concentration to identify "hits" with significant biological activity.

3.1.1. Anticancer Activity: MTT Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[13][14]

Protocol 3.1: MTT Cytotoxicity Assay

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare a 10 µM solution of each test compound. After 24 hours, remove the old medium and add 100 µL of medium containing the test compound to the respective wells. Include vehicle controls (e.g., 0.1% DMSO) and untreated controls.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.[15]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 15 minutes.[15]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Compounds showing >50% inhibition are considered hits.

3.1.2. Antimicrobial Activity: Broth Microdilution

This assay determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.[16][17]

Protocol 3.2: Minimum Inhibitory Concentration (MIC) Assay

  • Compound Preparation: Perform a serial two-fold dilution of each test compound in a 96-well plate containing Mueller-Hinton broth.

  • Inoculum Preparation: Prepare a standardized bacterial inoculum to a concentration of approximately 5 x 10^5 CFU/mL.[2][17]

  • Inoculation: Add the bacterial suspension to each well. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.[17]

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[18]

Tier 2: Secondary Screening - Dose-Response and Potency

Hits from the primary screen are further evaluated in dose-response experiments to determine their potency (e.g., IC50 or EC50 values). This involves repeating the primary assays with a range of compound concentrations (typically 8-10 concentrations).

Tier 3: Early ADME-Tox Profiling

Promising compounds from Tier 2 are subjected to a panel of in vitro assays to assess their drug-like properties. Poor ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicity are major causes of drug failure.[13]

3.3.1. Solubility Assessment

Poor aqueous solubility can hinder absorption and lead to unreliable results in biological assays.[19][20]

Protocol 3.3: Kinetic Solubility Assay

  • Preparation: Add a small volume (e.g., 5 µL) of a 10 mM DMSO stock solution of the test compound to the wells of a microtiter plate.

  • Buffer Addition: Add phosphate-buffered saline (PBS, pH 7.4) to achieve the desired final concentration.

  • Incubation: Mix and incubate the plate at room temperature for 2 hours.

  • Analysis: Measure light scattering using a nephelometer to detect undissolved particles. Alternatively, filter the solution and measure the concentration of the dissolved compound in the filtrate via UV spectrophotometry.[21]

3.3.2. Permeability Assessment: PAMPA

The Parallel Artificial Membrane Permeability Assay (PAMPA) predicts passive diffusion across biological membranes, such as the gastrointestinal tract.[1][22]

Protocol 3.4: PAMPA Assay

  • Membrane Coating: Coat the wells of a 96-well filter plate with a lipid solution (e.g., 2% lecithin in dodecane) to form the artificial membrane.

  • Compound Addition: Add the test compound solution to the donor wells.

  • Incubation: Place the donor plate on an acceptor plate containing buffer and incubate for 5 hours at room temperature.[22]

  • Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

  • Permeability Calculation: Calculate the apparent permeability coefficient (Papp).

3.3.3. Metabolic Stability

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s (CYPs).[23][24]

Protocol 3.5: Microsomal Stability Assay

  • Reaction Mixture: Prepare a reaction mixture containing liver microsomes (human or rat), the test compound (e.g., 1 µM), and a buffer.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system and incubate at 37°C.[24][25]

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction by adding a cold organic solvent like acetonitrile.[23]

  • Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant by LC-MS/MS to quantify the amount of parent compound remaining.

  • Data Analysis: Calculate the compound's half-life (t1/2) and intrinsic clearance (Clint).

Data Interpretation and Structure-Activity Relationship (SAR)

The data from all tiers of screening are compiled to build a comprehensive SAR.

Derivative ID Modification IC50 (µM) MIC (µg/mL) Kinetic Solubility (µM) PAMPA Papp (10⁻⁶ cm/s) Microsomal t1/2 (min)
Core-001Parent Acid15.2>1285<125
AMD-004N-methyl amide8.564252.535
AMD-012N-(4-fluorophenyl) amide2.132125.142
PHX-0074-fluoro-phenoxy5.8>12884.828

Analysis of the SAR Table:

  • Amidation: Converting the carboxylic acid to amides (AMD-004, AMD-012) generally improves anticancer and antimicrobial activity and enhances solubility and permeability compared to the parent acid (Core-001).

  • Aromatic Amide: The introduction of an electron-withdrawing group on the phenyl amide (AMD-012) significantly boosts potency (IC50 = 2.1 µM) and permeability.[26]

  • Phenoxy Modification: Modifying the phenoxy ring (PHX-007) can also impact activity, though in this example, the effect was less pronounced than modifications at the carboxylic acid.

These insights guide the next cycle of synthesis, focusing on further exploring substitutions on the amide nitrogen and potentially combining them with beneficial modifications on the phenoxy ring.

Conclusion

The development of effective derivatives of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid requires a disciplined, multi-parameter optimization approach. By integrating rational synthetic design with a tiered screening cascade that includes biological activity and early ADME-Tox profiling, researchers can efficiently navigate the complex process of drug discovery. The protocols and workflows detailed in this guide provide a robust framework for identifying lead candidates with a higher probability of success in preclinical and clinical development.

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Sources

Application Note & Protocols: Formulation Strategies for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid for In Vivo Preclinical Studies

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic development of a suitable vehicle for the in vivo administration of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. Due to the high prevalence of poor aqueous solubility among new chemical entities (NCEs), a robust formulation strategy is critical for ensuring accurate dosing and maximizing bioavailability in preclinical studies[1][2][3]. This guide details a workflow-based approach, beginning with essential physicochemical characterization and progressing through logical formulation strategies, including pH-adjusted solutions, co-solvent systems, and aqueous suspensions. The protocols provided are designed to be self-validating, emphasizing the rationale behind each step to empower scientists to make informed decisions for their specific experimental needs.

Introduction and Scientific Rationale

4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is a novel compound whose progression through preclinical evaluation is critically dependent on the development of an appropriate formulation. The molecular structure presents two key features that dictate its solubility behavior: a largely hydrophobic core (phenoxy and thiazole rings) and an ionizable carboxylic acid group. The presence of the carboxylic acid is paramount, as it suggests that the compound's aqueous solubility will be highly dependent on pH[4]. At pH values above its acid dissociation constant (pKa), the molecule will deprotonate to form a more polar, and thus more water-soluble, carboxylate salt.

Conversely, the compound is likely to exhibit poor solubility in neutral or acidic aqueous media, a common challenge that can lead to inaccurate dosing, low or variable bioavailability, and potentially misleading pharmacology or toxicology data[1][2]. Therefore, a one-size-fits-all approach is inadequate. The primary objective of this guide is to present a logical, stepwise methodology to characterize the solubility of this specific compound and select an optimal, minimally toxic vehicle for in vivo administration.

The selection of an appropriate vehicle is a critical experimental parameter. The vehicle itself must be inert and non-toxic at the administered volume, as some common solvents like Dimethyl Sulfoxide (DMSO), Polyethylene Glycol (PEG-400), and Propylene Glycol (PG) can induce their own physiological effects, confounding study results[5]. This underscores the importance of a systematic approach that prioritizes simpler aqueous systems before progressing to more complex co-solvent or suspension formulations.

Formulation Development Workflow

The following diagram outlines the logical workflow for developing an in vivo formulation, starting from initial characterization to the final selection of a dosing vehicle.

G cluster_0 Part 1: Characterization cluster_1 Part 2: Formulation Selection & Preparation cluster_2 Strategy A cluster_3 Strategy B cluster_4 Strategy C Compound API: 4-Methyl-2-phenoxy-1,3- thiazole-5-carboxylic acid SolubilityScreen Protocol 1: Solubility Screening in Common Vehicles Compound->SolubilityScreen pHSolubility Protocol 2: pH-Solubility Profile Determination SolubilityScreen->pHSolubility Decision Decision Point: Analyze Solubility Data pHSolubility->Decision FormulationA Protocol 3: pH-Adjusted Aqueous Solution Decision->FormulationA Soluble at physiol. pH? FormulationB Protocol 4: Co-Solvent System Decision->FormulationB Solubility enhanced by co-solvents? FormulationC Protocol 5: Aqueous Suspension Decision->FormulationC Insoluble?

Caption: Formulation development workflow diagram.

Part 1: Essential Physicochemical Characterization

Before any formulation can be prepared, a baseline understanding of the compound's solubility is required. These initial screening protocols are designed to use a minimal amount of the active pharmaceutical ingredient (API).

Protocol 1: Kinetic Solubility Screening in Common Preclinical Vehicles

Objective: To rapidly assess the approximate solubility of the compound in a range of commonly used and generally recognized as safe (GRAS) vehicles.

Materials:

  • 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Calibrated analytical balance

  • Vortex mixer and/or sonicator

  • 1.5 mL microcentrifuge tubes

  • Vehicles for screening (see Table 1)

Procedure:

  • Weigh approximately 1-2 mg of the compound into a pre-weighed microcentrifuge tube. Record the exact weight.

  • Add a small, precise volume of the first test vehicle (e.g., 100 µL) to achieve a high target concentration (e.g., 10-20 mg/mL).

  • Vortex vigorously for 2-5 minutes. If the solid does not dissolve, sonicate for 10-15 minutes.

  • Visually inspect the solution. If it is a clear solution, the compound is soluble at this concentration. Record the result.

  • If solid material remains, add another aliquot of the vehicle to dilute the concentration (e.g., add another 100 µL for a 2-fold dilution).

  • Repeat steps 3-5 until a clear solution is obtained or a minimum practical concentration is reached.

  • Repeat this process for all vehicles listed in Table 1.

  • Causality Check: This kinetic assessment provides a rapid go/no-go understanding. A compound that dissolves readily in an aqueous vehicle like saline + NaOH is a good candidate for a simple solution, while one that only dissolves in DMSO or PEG 400 will likely require a co-solvent or suspension approach[1][6].

Table 1: Common Preclinical Vehicles for Initial Solubility Screening

Vehicle Category Specific Example Key Properties & Rationale Potential Issues
Aqueous (Buffered) Phosphate-Buffered Saline (PBS), pH 7.4 Isotonic, physiologically compatible. The first choice for soluble compounds. Unlikely to solubilize hydrophobic compounds without pH modification.
Aqueous (pH-Adjusted) 0.9% Saline + 0.1N NaOH The carboxylic acid can be deprotonated to a soluble salt. Potential for precipitation in the acidic stomach environment if dosed orally.
Aqueous Suspension 0.5% (w/v) Carboxymethylcellulose (CMC) in Water Suspends insoluble particles for uniform dosing. Good for oral gavage. Requires careful homogenization; not suitable for IV.[5]
Co-solvents PEG 400, Propylene Glycol (PG) Water-miscible organic solvents that can dissolve lipophilic compounds. Can cause toxicity or irritation at high concentrations.[5][7]
Amphiphilic Solvent Dimethyl Sulfoxide (DMSO) A powerful solvent for many insoluble compounds. Can have its own pharmacological effects and cause local irritation.[7]
Cyclodextrins 10% (w/v) Hydroxypropyl-β-cyclodextrin (HPβCD) Forms inclusion complexes to enhance aqueous solubility. Can have pharmacological effects; potential for renal toxicity.

| Oils | Corn Oil, Sesame Oil | For highly lipophilic compounds, typically for oral or IP routes. | Not suitable for intravenous administration.[7] |

Protocol 2: pH-Solubility Profile Determination

Objective: To quantify the relationship between pH and the solubility of the compound, identifying the minimum pH required to achieve the target concentration.

Materials:

  • Stock solution of the compound in DMSO (e.g., 50 mg/mL)

  • A series of aqueous buffers (e.g., citrate, phosphate) covering a pH range from 4.0 to 9.0

  • 96-well microplate

  • Plate shaker

  • Plate reader or HPLC for quantification

Procedure:

  • Dispense 198 µL of each buffer into separate wells of the 96-well plate.

  • Add 2 µL of the DMSO stock solution to each well. This introduces the compound at a high concentration (e.g., 500 µg/mL) with a final DMSO concentration of 1%, which should not significantly impact solubility.

  • Seal the plate and shake at room temperature for 2-4 hours to allow the solution to reach equilibrium.

  • After shaking, visually inspect for precipitation.

  • Centrifuge the plate to pellet any undissolved compound.

  • Carefully transfer the supernatant to a new plate and determine the concentration of the dissolved compound using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

  • Plot the measured solubility (Y-axis) against the buffer pH (X-axis).

  • Expert Interpretation: The resulting graph is critical. It will likely show a sharp increase in solubility as the pH rises above the compound's pKa. This data directly informs the feasibility of a pH-adjusted aqueous solution (Strategy A) and the required final pH of the formulation.

Part 2: Formulation Strategies and Protocols

Based on the data from Part 1, select the most appropriate strategy from the flowchart below. Always start with the simplest viable option to minimize potential vehicle-related toxicity.

G Start Is target concentration achieved in aqueous vehicle at pH 7.4-9.0? StrategyA YES: Use Protocol 3 (pH-Adjusted Solution) Start->StrategyA Yes CheckCoSolvent NO: Is solubility >1 mg/mL in a co-solvent like PEG 400 or DMSO? Start->CheckCoSolvent No StrategyB YES: Use Protocol 4 (Co-Solvent System) CheckCoSolvent->StrategyB Yes StrategyC NO: Use Protocol 5 (Aqueous Suspension) CheckCoSolvent->StrategyC No

Caption: Formulation strategy selection flowchart.

Strategy A: pH-Adjusted Aqueous Solution

Rationale: This is the preferred method if the compound is sufficiently soluble at a physiologically tolerable pH (typically 7.4 - 9.0). It provides a true solution, ensuring dose uniformity and suitability for most routes of administration, including intravenous (IV).

Objective: To prepare a 1 mg/mL solution of the compound in 0.9% saline at the lowest possible pH that maintains solubility.

Materials:

  • Compound

  • 0.9% (w/v) Sodium Chloride (Saline)

  • 0.1 N Sodium Hydroxide (NaOH)

  • Calibrated pH meter

  • Sterile filter (if for IV use)

Procedure:

  • Calculate the required mass of the compound for the final desired volume and concentration (e.g., 10 mg for 10 mL).

  • Weigh the compound into a suitable glass vial.

  • Add approximately 80% of the final volume of 0.9% saline. The compound will likely not dissolve at this stage.

  • While stirring, add 0.1 N NaOH dropwise. Monitor the pH continuously with a calibrated meter.

  • Continue adding NaOH until the compound is fully dissolved and the solution is clear.

  • Record the pH at which the compound fully dissolves. It is best practice to target a pH ~0.5 units higher than this to ensure it remains in solution.

  • Add 0.9% saline to reach the final target volume (q.s. to volume).

  • Confirm the final pH. If for IV administration, sterile filter the final solution using a 0.22 µm filter.

  • Self-Validation: The formulation should be a clear, particle-free solution. Store protected from light and prepare fresh daily unless stability has been formally assessed.

Strategy B: Co-Solvent System

Rationale: When aqueous solubility is insufficient even with pH adjustment, a co-solvent system can be used. The strategy involves dissolving the drug in a small amount of a water-miscible organic solvent first, then diluting with an aqueous vehicle[1]. The key is to use the minimum amount of organic solvent necessary to avoid toxicity and prevent precipitation upon dosing[6].

Objective: To prepare a 1 mg/mL solution using a ternary system of DMSO, PEG 400, and saline.

Materials:

  • Compound

  • Dimethyl Sulfoxide (DMSO)

  • Polyethylene Glycol 400 (PEG 400)

  • 0.9% Saline or PBS

Procedure:

  • Weigh the required mass of the compound into a glass vial.

  • Add the organic solvent component first. For the formulation in Table 2 (10% DMSO), add 1 mL of DMSO for a 10 mL final volume.

  • Vortex or sonicate until the compound is completely dissolved. This is a critical step.

  • Add the second co-solvent. For the example, add 4 mL of PEG 400 and mix thoroughly.

  • Crucial Step: Add the aqueous component (0.9% Saline) slowly and dropwise while vortexing. Rapid addition can cause the drug to precipitate out of solution.

  • Continue adding the saline until the final volume is reached (5 mL for this example).

  • Visually inspect the final formulation. It must be a clear, homogenous solution. If any cloudiness or precipitation occurs, the formulation is not viable and the ratio of co-solvents may need to be increased.

  • Trustworthiness: Always prepare a vehicle-only control group (e.g., 10% DMSO / 40% PEG 400 / 50% Saline) for administration to a satellite group of animals to isolate any effects of the vehicle from the effects of the compound[5].

Table 2: Example Co-Solvent Formulations for Preclinical Dosing

Composition (v/v/v) Max Recommended Dose Volume (Mouse, IP) Notes
10% DMSO / 90% Saline 10 mL/kg Simple system, but limited solubilizing power.
10% DMSO / 40% PEG 400 / 50% Saline 10 mL/kg A robust and widely used system for many compounds.[7]

| 30% HPβCD in Water | 10 mL/kg | Good for increasing aqueous solubility without organic solvents. |

Strategy C: Aqueous Suspension

Rationale: For compounds that are very poorly soluble across all simple solvent systems, or when a high dose is required, a suspension is the most practical approach for oral administration[6]. The goal is to create a uniform dispersion of fine particles that does not settle quickly, ensuring consistent dosing.

Objective: To prepare a 5 mg/mL homogenous suspension for oral gavage.

Materials:

  • Compound

  • 0.5% (w/v) Sodium Carboxymethylcellulose (low or medium viscosity) in purified water

  • Wetting agent: 10% Tween 80 solution

  • Mortar and pestle

  • Stir plate and magnetic stir bar

Procedure:

  • Weigh the required mass of the compound (e.g., 50 mg for 10 mL). If particle size is large, it can be reduced using the mortar and pestle to improve suspension stability.

  • Place the powder in the mortar.

  • Add a few drops of the wetting agent (e.g., 10% Tween 80) to the powder. Triturate with the pestle to form a smooth, uniform paste. This step is essential to coat the hydrophobic particles and allow them to be dispersed in the aqueous vehicle.

  • Slowly add a small amount of the 0.5% CMC vehicle to the paste and continue to triturate until the paste is fully incorporated into the liquid.

  • Transfer the mixture to a graduated cylinder or vial. Use additional CMC vehicle to rinse the mortar and pestle, ensuring all of the compound is transferred.

  • Add 0.5% CMC vehicle to reach the final desired volume.

  • Place a magnetic stir bar in the vial and stir continuously for 15-30 minutes to ensure homogeneity.

  • Dosing Integrity: A suspension must be stirred continuously (or vortexed thoroughly) immediately before drawing each dose to re-suspend any settled particles and ensure each animal receives the correct amount of drug.

Quality Control and Best Practices

  • Visual Inspection: All prepared formulations should be visually inspected for clarity (solutions) or uniformity (suspensions) before each use.

  • pH Measurement: For pH-adjusted solutions, confirm the final pH.

  • Stability: Unless long-term stability data is available, all formulations should be prepared fresh daily.

  • Vehicle Control Group: As emphasized, a control group receiving only the vehicle is mandatory in any in vivo experiment to ensure that observed effects are due to the test compound and not the formulation excipients[5].

References

  • Macêdo, P., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. [Link]

  • Wa, Y. (2014). What are the vehicles used to dissolve drugs for in vivo treatment? ResearchGate. [Link]

  • ResearchGate. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates. [Link]

  • Shah, V., et al. (2014). Preclinical Formulations: Insight, Strategies, and Practical Considerations. AAPS PharmSciTech. [Link]

  • ResearchGate. Preclinical Formulations: Insight, Strategies, and Practical Considerations | Request PDF. [Link]

  • Purdue University. Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue e-Pubs. [Link]

  • Lonza. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

  • Altasciences. CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. The Altascientist. [Link]

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Application Notes and Protocols for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

A Foreword on Proactive Safety and Compound Stewardship

The following document provides detailed application notes and protocols for the handling and use of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. As a Senior Application Scientist, it is my firm belief that robust scientific outcomes are intrinsically linked to a culture of safety and a thorough understanding of the materials in use. This guide is structured not as a rigid set of rules, but as a framework for informed decision-making in the laboratory. The causality behind each procedural recommendation is explained to foster a deeper understanding of risk mitigation. Every protocol herein is designed as a self-validating system, where procedural integrity ensures both experimental success and personal safety. The information is grounded in established principles of laboratory safety and supplemented by data from analogous chemical structures.

Section 1: Compound Identity and Physicochemical Profile

4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid belongs to the class of thiazole derivatives, which are of significant interest in medicinal chemistry due to their diverse biological activities.[1] The presence of the thiazole ring, a phenoxy group, and a carboxylic acid moiety suggests its potential as a scaffold in drug discovery. A comprehensive understanding of its physical and chemical properties is fundamental to its safe handling and application.

Table 1: Physicochemical Properties of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and Related Analogues

PropertyValue for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acidValue for Analogous CompoundsSource
Molecular Formula C₁₁H₉NO₃SC₁₁H₉NO₂S (4-Methyl-2-phenylthiazole-5-carboxylic acid)Inferred
Molecular Weight 235.26 g/mol 219.26 g/mol (4-Methyl-2-phenylthiazole-5-carboxylic acid)Inferred
Physical Form Solid (predicted)Solid[2]
Melting Point Not available195-199 °C (4-Thiazolecarboxylic acid)[3]
Solubility Slightly soluble in water (predicted)Slightly soluble in water (Thiazole-2-carboxylic acid)[4]
Storage Temperature 2-8°C, sealed in a dry environment2-8°C, sealed in a dry environment (4-Methyl-2-phenylthiazole-5-carboxylic acid)[2]

Section 2: Hazard Identification and Risk Mitigation

The primary hazards associated with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid are inferred from its functional groups: the carboxylic acid and the thiazole ring. Carboxylic acids are generally corrosive and can cause skin and eye irritation.[4] Thiazole derivatives, while having therapeutic potential, can also exhibit toxicity. Some thiazole-containing drugs are known to produce reactive metabolites that can lead to adverse effects.[1] Therefore, a cautious approach is warranted.

Potential Hazards:

  • Skin and Eye Irritation/Corrosion: Direct contact may cause irritation or burns.[4]

  • Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

  • Unknown Toxicity: As a research chemical, the full toxicological profile is likely not yet determined. All new or poorly characterized substances should be treated as potentially toxic.[5][6]

Personal Protective Equipment (PPE) - The First Line of Defense

A proactive approach to safety begins with the consistent and correct use of PPE. The following are mandatory when handling this compound:

  • Eye Protection: Chemical splash goggles are required at all times. A face shield should be worn when handling larger quantities or when there is a significant risk of splashing.[7][8]

  • Hand Protection: Nitrile gloves are recommended for their resistance to a broad range of chemicals.[4] Gloves should be inspected for any signs of degradation or perforation before use and changed frequently.[5][9]

  • Body Protection: A flame-resistant laboratory coat should be worn and kept fastened.[7][10]

  • Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[9][11] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Engineering Controls - Minimizing Exposure at the Source

Engineering controls are the most effective means of minimizing exposure.

  • Chemical Fume Hood: All weighing, handling, and reactions involving this compound in solid or solution form must be performed in a properly functioning chemical fume hood.[9]

  • Ventilation: The laboratory should have adequate general ventilation.

Section 3: Standard Operating Procedures (SOPs)

General Handling and Storage

  • Acquisition and Labeling: Upon receipt, the container should be inspected for damage. The label should be legible and include the chemical name, hazard pictograms, and any other relevant safety information.[11]

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, bases, and reducing agents.[2][7] The container should be tightly sealed to prevent the absorption of moisture.

  • Transport: When transporting the chemical, use secondary containment to prevent spills.[4]

Protocol for Preparation of a Stock Solution

This protocol outlines the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO). The causality behind each step is to ensure accuracy and minimize exposure.

Materials:

  • 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Anhydrous DMSO

  • Analytical balance

  • Volumetric flask (appropriate size)

  • Spatula

  • Pipettes and sterile, filtered pipette tips

  • Vortex mixer

Procedure:

  • Pre-weighing Preparation: Ensure the analytical balance is clean, calibrated, and located within the chemical fume hood.

  • Tare the Weighing Vessel: Place a clean, dry weighing boat or paper on the balance and tare it.

  • Weighing the Compound: Carefully weigh the desired amount of the compound using a clean spatula. Avoid generating dust.

  • Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into the volumetric flask. This can be done by carefully tapping the weighing vessel or by using a small amount of the solvent (DMSO) to rinse the vessel and transfer the rinsing into the flask.

  • Dissolution: Add approximately half of the final volume of DMSO to the flask.

  • Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer at a low setting. Sonication may be used if the compound is difficult to dissolve, but care should be taken to avoid heating the solution.

  • Bringing to Final Volume: Once the solid is completely dissolved, add DMSO to the calibration mark on the volumetric flask.

  • Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Storage: Transfer the solution to a clearly labeled, airtight container and store at -20°C for long-term storage.

Waste Disposal

All waste containing 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid must be treated as hazardous chemical waste.

  • Solid Waste: Contaminated consumables (e.g., weighing paper, gloves, pipette tips) should be placed in a designated, labeled hazardous waste container.

  • Liquid Waste: Unused solutions should be collected in a labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.

  • Disposal Guidelines: Follow all local, state, and federal regulations for hazardous waste disposal.[9][11]

Section 4: Emergency Procedures

Preparedness is key to effectively managing laboratory incidents.

Table 2: Emergency Response Protocol

IncidentProcedure
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9]
Eye Contact Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill Evacuate the immediate area. For a small spill, if properly trained and equipped, contain the spill with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For a large spill, evacuate the laboratory and contact the institution's emergency response team.[8]

Section 5: Experimental Workflow and Methodologies

The following is a representative, though generalized, experimental workflow for the synthesis of a derivative of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. This serves as an example of how to apply the preceding safety and handling protocols in a practical research context. The synthesis of aromatic carboxylic acids can be achieved through various methods, including the oxidation of alkylbenzenes or the hydrolysis of nitriles.[12][13][14]

Exemplary Protocol: Amide Coupling Reaction

This protocol describes the coupling of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid with a primary amine to form an amide.

Diagram 1: General Workflow for Amide Coupling

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification prep_reagents Prepare Reagents (Carboxylic Acid, Amine, Coupling Agent, Base) setup_reaction Set up Reaction Vessel (Inert Atmosphere) prep_reagents->setup_reaction dissolve Dissolve Carboxylic Acid and Coupling Agent setup_reaction->dissolve add_amine Add Amine and Base dissolve->add_amine stir Stir at Room Temperature (Monitor by TLC/LC-MS) add_amine->stir quench Quench Reaction stir->quench extract Extract with Organic Solvent quench->extract wash Wash Organic Layer extract->wash dry Dry and Concentrate wash->dry purify Purify by Column Chromatography or Recrystallization dry->purify

Caption: A generalized workflow for a standard amide coupling reaction.

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid (1 equivalent).

  • Solvent Addition: Add a suitable anhydrous solvent (e.g., dichloromethane or dimethylformamide).

  • Activation: Add a coupling agent (e.g., HATU or EDCI, 1.1 equivalents) and a non-nucleophilic base (e.g., diisopropylethylamine, 2 equivalents). Stir the mixture at room temperature for 15-30 minutes.

  • Amine Addition: Add the primary amine (1 equivalent) to the reaction mixture.

  • Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, quench with water or a mild aqueous acid. Extract the product with an appropriate organic solvent.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Section 6: Concluding Remarks

The responsible use of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, like any research chemical, is predicated on a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides a foundation for its safe handling and application. It is incumbent upon the researcher to supplement this information with institution-specific safety guidelines and to exercise prudent judgment in all laboratory operations.

References

  • National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. [Link]

  • Caltech CCE. General Lab Safety Procedure. [Link]

  • Compliance and Risk Management. General Rules for Working with Chemicals. [Link]

  • Utah State University. Rules for the Safe Handling of Chemicals in the Laboratory. [Link]

  • Saffron Building Material Trading L.L.C. 2024. Complete Guide for Laboratory Chemical Lab Safety and Handling. [Link]

  • Gyan Sanchay. Methods of Preparations of Aromatic Carboxylic Acids. [Link]

  • BYJU'S. Methods of Preparation of Carboxylic Acids. [Link]

  • Aromatic carboxylic acid preparation and reaction. [Link]

  • Patil, P. and Chaskar, A. 2014. An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids with Alcohols in presence of POCl3. Der Pharma Chemica, 6(1):365-371. [Link]

  • GZ Industrial Supplies. 2024. Safe Handling Practices for Laboratory Chemicals. [Link]

  • LibreTexts Chemistry. Preparation and Reaction of Carboxylic Acids. [Link]

  • University of California, Santa Cruz. SOP - Acid Handling. [Link]

  • Kilaru, R. B., et al. 2014. Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. ResearchGate. [Link]

  • CN101475541A. Preparation of 4-methyl thiazole-5-carboxyl acid.

  • Wujec, M., et al. 2019. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 24(21), 3824. [Link]

  • Kamal, A., et al. 2017. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 22(11), 1927. [Link]

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Troubleshooting & Optimization

Technical Support Center: Synthesis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple procedural steps to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

The synthesis of the target molecule is typically achieved through a two-step process:

  • Hantzsch Thiazole Synthesis: Formation of the thiazole ring by condensing an α-halo ketoester with a thioamide.

  • Saponification (Ester Hydrolysis): Conversion of the resulting ester intermediate into the final carboxylic acid.

This guide is structured as a series of troubleshooting questions and FAQs to directly address the challenges you may encounter.

Experimental & Logic Workflow Diagram

The following diagram illustrates the general two-step synthetic pathway and highlights key areas for optimization.

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Saponification (Hydrolysis) A Phenoxythioacetamide C Ethyl 4-methyl-2-phenoxy- 1,3-thiazole-5-carboxylate A->C Condensation & Cyclodehydration B Ethyl 2-chloroacetoacetate (α-halo ketoester) B->C Troubleshoot1 Low Yield? Side Products? C->Troubleshoot1 E 4-Methyl-2-phenoxy- 1,3-thiazole-5-carboxylic acid C->E Hydrolysis D Base (e.g., NaOH, KOH) Solvent (e.g., EtOH/H₂O) D->E Troubleshoot2 Incomplete Reaction? Purification Issues? E->Troubleshoot2

Caption: Synthetic workflow for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Troubleshooting Guide

This section addresses specific problems that can arise during the synthesis.

Question: My yield in the initial Hantzsch condensation step is significantly lower than expected. What are the most common culprits?

Answer: A low yield in the Hantzsch thiazole synthesis is a frequent issue that can often be traced back to one of several factors:

  • Purity of Starting Materials:

    • α-Halo Ketoester (Ethyl 2-chloroacetoacetate): This reagent can degrade over time. It is a lachrymator and should be handled with care. Use a freshly opened bottle or distill it under reduced pressure before use. Purity issues can lead to a host of side reactions.

    • Phenoxythioacetamide: The purity of the thioamide is critical. Ensure it is fully synthesized and purified from its preceding step (e.g., from phenoxyacetamide and Lawesson's reagent or P₄S₁₀). Any remaining starting materials will not participate in the reaction.

  • Reaction Conditions:

    • Solvent: Ethanol is a common and effective solvent for this reaction. It readily dissolves the starting materials and is suitable for heating.

    • Temperature: The reaction typically requires heating to proceed at a reasonable rate. The formation of the stable, aromatic thiazole ring is the thermodynamic driving force, but an energy input is needed for the cyclodehydration step.[1] A gentle reflux in ethanol (around 78°C) is a good starting point. Running the reaction at too low a temperature will result in a sluggish or incomplete conversion.

    • Stoichiometry: Ensure a 1:1 molar ratio of the reactants. Using a slight excess of the thioamide is generally not beneficial and can complicate purification.

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is often complete within 4-8 hours of reflux. Prolonged heating can sometimes lead to the formation of degradation byproducts.

Question: I'm observing multiple spots on my TLC plate post-condensation, and purification is difficult. What are these impurities?

Answer: The presence of multiple spots indicates side product formation or unreacted starting materials. The most likely impurities are:

  • Unreacted Starting Materials: If the reaction is incomplete, you will see spots corresponding to both phenoxythioacetamide and ethyl 2-chloroacetoacetate.

  • Hydrolysis of the α-Halo Ketoester: The ketoester can hydrolyze back to acetoacetic acid under certain conditions, which will not participate in the reaction.

  • Thioamide Dimerization/Decomposition: While less common, thioamides can be unstable under prolonged heating.

  • Intermediate Species: The initial SN2 reaction between the thioamide's sulfur and the α-carbon of the ketoester forms an intermediate.[1] In an incomplete reaction, this intermediate may be present.

To mitigate this:

  • Confirm Starting Material Purity: Run a TLC of your starting materials before beginning the reaction.

  • Ensure Anhydrous Conditions (Initially): While water is a byproduct, starting with a dry solvent like absolute ethanol can minimize premature hydrolysis of the ketoester.

  • Optimize Reaction Time: Use TLC to determine the point of maximum product formation before significant side products appear.

Question: The final saponification step is either incomplete or seems to be degrading my product. How can I optimize the hydrolysis?

Answer: Ester hydrolysis is a standard procedure, but the stability of the thiazole ring and phenoxy group must be considered.

  • Choice of Base and Stoichiometry: Use a slight excess (1.1 to 1.5 equivalents) of a strong base like NaOH or KOH. Using a large excess can promote side reactions. Lithium hydroxide (LiOH) is sometimes used for milder hydrolysis.

  • Solvent System: A mixture of ethanol and water is ideal. The ethanol ensures the solubility of the ester, while water is necessary for the hydrolysis reaction.

  • Temperature Control: This is the most critical parameter. Start the reaction at room temperature and monitor by TLC. If it is too slow, gently warm the mixture to 40-50°C. Avoid high temperatures or prolonged reflux, which could potentially cleave the phenoxy ether linkage or open the thiazole ring, although thiazoles are generally quite stable.[2]

  • Work-up Procedure: After hydrolysis is complete (indicated by the disappearance of the starting ester spot on TLC), cool the reaction mixture. Carefully acidify with a dilute acid like 1M HCl until the pH is around 2-3. The carboxylic acid product should precipitate out of the aqueous solution.

Question: I'm struggling with the purification of the final 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. What are the recommended methods?

Answer: The acidic nature of the final product is key to its purification.

  • Precipitation and Filtration: The primary purification step is the precipitation upon acidification. Ensure the pH is low enough for complete protonation and precipitation. Check the pH of the mother liquor after filtration to ensure you haven't left product behind.

  • Washing: Wash the filtered solid (the crude product) with cold deionized water to remove any inorganic salts (like NaCl or KCl) formed during neutralization.

  • Recrystallization: This is the most effective method for achieving high purity. A mixed solvent system is often required. Good candidates include:

    • Ethanol/Water

    • Acetic Acid/Water

    • Isopropanol/Water Dissolve the crude product in the minimum amount of the hot primary solvent (e.g., ethanol) and then slowly add the anti-solvent (e.g., water) until turbidity persists. Allow it to cool slowly to form pure crystals.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Hantzsch thiazole synthesis? The Hantzsch synthesis is a classic and reliable method for forming the thiazole ring.[3][4] It proceeds via two main steps:

  • Nucleophilic Attack (SN2 Reaction): The sulfur atom of the thioamide, being a soft nucleophile, attacks the α-carbon of the ketoester, displacing the halide (e.g., chloride).[1]

  • Intramolecular Condensation & Dehydration: The nitrogen atom of the resulting intermediate then attacks the ketone carbonyl carbon. This is followed by the elimination of a water molecule (dehydration) to form the stable, aromatic thiazole ring. The aromaticity of the product is a significant driving force for this final step.[1][2]

Q2: What are the best analytical methods for monitoring these reactions?

  • Thin Layer Chromatography (TLC): This is the workhorse for monitoring reaction progress. Use a solvent system like 30-50% ethyl acetate in hexanes. The starting ester will be less polar than the final carboxylic acid. The acid product will often streak unless a small amount of acetic acid is added to the mobile phase.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for confirming the mass of the product and intermediates and for assessing purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation of the final product and key intermediates. The disappearance of the ester's ethyl protons and the appearance of a broad carboxylic acid proton signal in ¹H NMR confirms successful hydrolysis.

Q3: Are there any critical safety precautions for this synthesis? Yes. The α-halo ketoesters (e.g., ethyl 2-chloroacetoacetate) are lachrymatory (tear-inducing) and are alkylating agents. They should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). Thionyl chloride, sometimes used to make acid chlorides from the final product for other reactions, is also highly corrosive and reactive.[5]

Reference Experimental Protocol

This protocol is a representative procedure. Optimization may be required based on your specific laboratory conditions and reagent purity.

Part 1: Synthesis of Ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate

  • To a round-bottom flask equipped with a reflux condenser, add phenoxythioacetamide (1.0 eq) and absolute ethanol (approx. 5-10 mL per gram of thioamide).

  • Stir the mixture until the thioamide is fully dissolved.

  • Add ethyl 2-chloroacetoacetate (1.05 eq) dropwise to the solution.

  • Heat the reaction mixture to reflux (approx. 78-80°C) and maintain for 4-6 hours.

  • Monitor the reaction progress by TLC (Mobile phase: 30% Ethyl Acetate/Hexanes). The reaction is complete when the starting thioamide spot has disappeared.

  • Once complete, cool the reaction mixture to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • Add deionized water to the residue, which may cause the product to precipitate or form an oil.

  • Extract the aqueous mixture with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude ester, which can be purified by column chromatography or used directly in the next step if sufficiently pure.

Part 2: Hydrolysis to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

  • Dissolve the crude ethyl ester from Part 1 in ethanol (5-10 mL per gram).

  • In a separate flask, prepare a solution of sodium hydroxide (1.5 eq) in water.

  • Add the NaOH solution to the ester solution and stir at room temperature for 6-12 hours.

  • Monitor the hydrolysis by TLC until the starting ester is consumed. Gentle warming to 40°C can be applied if the reaction is slow.

  • After completion, remove the ethanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 1M HCl.

  • The white solid product will precipitate. Stir in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid by vacuum filtration.

  • Wash the filter cake thoroughly with cold deionized water.

  • Dry the purified product under vacuum. Purity can be further enhanced by recrystallization from an ethanol/water mixture.

Key Parameter Optimization Summary

ParameterStep 1: Hantzsch SynthesisStep 2: SaponificationRationale & Key Considerations
Solvent Ethanol, MethanolEthanol/Water, THF/WaterEnsures solubility of reactants; water is required for hydrolysis.
Temperature 60 - 80°C (Reflux)Room Temp to 50°CHeat is needed to drive cyclization; avoid excessive heat during hydrolysis to prevent degradation.
Reagents 1:1 Stoichiometry1.1 - 1.5 eq. Base (NaOH, KOH)Precise stoichiometry is key for cyclization; a slight excess of base ensures complete hydrolysis.
Reaction Time 4 - 8 hours6 - 18 hoursMust be monitored by TLC to maximize product formation and minimize side reactions.
Work-up Extraction (Ethyl Acetate)Acidification (HCl) to pH 2-3Standard organic extraction for the ester; controlled pH precipitation for the final acid product.

References

  • SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

  • ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. Retrieved from [Link]

  • El-Sayed, N. N. E., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2978. Available at: [Link]

  • CUTM Courseware. (n.d.). Thiazole. Retrieved from [Link]

  • ChemHelp ASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. Retrieved from [Link]

  • Google Patents. (n.d.). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.

  • New Drug Approvals. (n.d.). Thiazole derivative. Retrieved from [Link]

  • Google Patents. (n.d.). CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid.

  • Zhang, Y., et al. (2012). Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. Molecules, 17(1), 589-594. Available at: [Link]

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troubleshooting insolubility issues with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated support center for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common experimental challenges, with a primary focus on solubility issues. Our goal is to provide you with the expertise and practical guidance necessary to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in my aqueous buffer. What is the first step I should take?

A1: The initial and most critical step is to consider the pH of your aqueous buffer. As a carboxylic acid, the solubility of this compound is highly pH-dependent. In acidic to neutral conditions, the carboxylic acid group will be protonated, leading to lower aqueous solubility. To enhance solubility, you should aim to deprotonate the carboxylic acid by adjusting the pH of your solution to be at least 1.5 to 2 units above the compound's pKa. While the exact pKa of this specific molecule is not readily published, we can estimate it to be in the range of 3-4, similar to other thiazole carboxylic acid derivatives. Therefore, adjusting the pH to a range of 5.5 to 7.5 or higher with a suitable base (e.g., NaOH, KOH) should significantly improve solubility.

Q2: Can I use organic co-solvents to dissolve this compound?

A2: Yes, using organic co-solvents is a common and effective strategy. For many poorly soluble drug candidates, a stock solution is first prepared in an organic solvent like dimethyl sulfoxide (DMSO) and then diluted into the aqueous experimental medium.[1] Other polar aprotic solvents such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) can also be effective. It is crucial to be mindful of the final concentration of the organic solvent in your assay, as high concentrations can be toxic to cells or interfere with biological assays.

Q3: My compound precipitates out of solution over time, even after initial dissolution. What could be the cause?

A3: This phenomenon, known as "falling out of solution," can be attributed to several factors. One common reason is that you may have created a supersaturated solution that is thermodynamically unstable. This can happen when a stock solution in a strong organic solvent is rapidly diluted into an aqueous buffer. Over time, the compound may crystallize or precipitate to reach its equilibrium solubility. Another possibility is a change in temperature or pH of the solution. To mitigate this, consider a slower, more gradual dilution of your stock solution and ensure the final concentration is below the compound's thermodynamic solubility limit in your final buffer system.

Q4: Are there any known stability issues with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid that could affect its solubility?

A4: While specific degradation pathways for this molecule are not extensively documented in publicly available literature, thiazole rings are generally stable.[2] However, like many organic molecules, it could be susceptible to degradation under harsh conditions such as extreme pH, high temperatures, or exposure to strong oxidizing or reducing agents. Any degradation could lead to the formation of less soluble byproducts. It is recommended to store the compound in a cool, dry, and dark place and to prepare fresh solutions for your experiments whenever possible.

Troubleshooting Insolubility: A Step-by-Step Guide

This section provides a systematic approach to addressing solubility challenges with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Initial Assessment: Understanding Your System

Before attempting to solubilize the compound, it's essential to gather some preliminary information.

ParameterImportanceRecommended Action
Target Concentration Determines the feasibility of dissolution in a given solvent system.Start with a lower, more conservative concentration and gradually increase it.
Solvent System The choice of solvent is critical for achieving the desired concentration.Consider the compatibility of the solvent with your downstream application (e.g., cell-based assays, animal studies).
pH of Aqueous Media Directly influences the ionization state and solubility of the carboxylic acid.Measure and adjust the pH of your buffer to be basic relative to the estimated pKa of the compound.
Temperature Solubility is often temperature-dependent.Most initial experiments should be conducted at ambient temperature. Heating can sometimes increase solubility but may also risk degradation.
Experimental Workflow for Solubility Testing

The following workflow provides a structured method for determining the optimal solvent and conditions for your experiments.

Solubility_Workflow A Start: Undissolved Compound B Attempt Dissolution in Aqueous Buffer (pH 7.4) A->B C Insoluble B->C If D Soluble B->D If E Adjust pH to > 8.0 C->E E->D If F Still Insoluble E->F If G Prepare 10 mM Stock in DMSO F->G H Serial Dilution into Aqueous Buffer G->H I Precipitation Observed H->I If J No Precipitation H->J If K Lower Final Concentration I->K M Consider Formulation Strategies (e.g., cyclodextrins, SEDDS) I->M L Successful Dissolution J->L K->J

Caption: A stepwise decision tree for troubleshooting solubility issues.

Advanced Solubilization Strategies

If basic pH adjustment and the use of co-solvents are insufficient, more advanced formulation strategies may be necessary, particularly for in vivo applications.

  • Salt Formation : Converting the carboxylic acid to a salt (e.g., sodium or potassium salt) can significantly improve aqueous solubility.[3][4] This is a common strategy in drug development.

  • Use of Excipients :

    • Cyclodextrins : These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic parts and presenting a hydrophilic exterior to the aqueous environment.[4][5]

    • Surfactants : Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the compound and increase its apparent solubility.

  • Lipid-Based Formulations : For oral delivery, self-emulsifying drug delivery systems (SEDDS) can be employed.[3][6] These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.

  • Amorphous Solid Dispersions : By dispersing the compound in a polymer matrix in an amorphous state, the energy barrier for dissolution can be significantly lowered compared to the crystalline form.[5]

Understanding the Underlying Science

A firm grasp of the physicochemical principles governing solubility is paramount for effective troubleshooting.

The Henderson-Hasselbalch Equation and pH-Dependent Solubility

The solubility of an ionizable compound like 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is directly related to its pKa and the pH of the solution. The Henderson-Hasselbalch equation describes this relationship:

pH = pKa + log ([A⁻]/[HA])

Where:

  • [HA] is the concentration of the protonated, generally less soluble form.

  • [A⁻] is the concentration of the deprotonated, generally more soluble form.

When the pH is equal to the pKa, the concentrations of the protonated and deprotonated forms are equal. As the pH increases above the pKa, the equilibrium shifts towards the more soluble deprotonated form.

pH_Solubility cluster_0 Low pH (pH < pKa) cluster_1 High pH (pH > pKa) A R-COOH (Protonated) Low Solubility B R-COO⁻ (Deprotonated) High Solubility A->B + OH⁻ - H₂O B->A + H⁺

Caption: The effect of pH on the ionization and solubility of a carboxylic acid.

Methods for Determining Solubility

For rigorous quantitative analysis, several methods can be employed to determine the solubility of a compound.

  • Shake-Flask Method : This is the "gold standard" for determining thermodynamic solubility.[7] Excess solid is equilibrated with the solvent for a prolonged period (e.g., 24-48 hours), after which the supernatant is filtered and the concentration of the dissolved compound is measured, typically by HPLC-UV.

  • High-Throughput Screening (HTS) Methods : For early-stage drug discovery, kinetic solubility assays are often used.[8] These methods, such as turbidimetric or nephelometric assays, measure the precipitation of a compound as it is diluted from a DMSO stock into an aqueous buffer.[9]

  • Solution Calorimetry : This technique measures the heat of dissolution and can be used to determine the solubility limit, especially in viscous solutions.[10]

References

  • Overcoming Challenges in Carboxylic Acid Drug Formulations - P
  • THIAZOLE-2-CARBOXYLIC ACID | 14190-59-1 - ChemicalBook. (2025).
  • 14190-59-1(THIAZOLE-2-CARBOXYLIC ACID) Product Description - ChemicalBook. (n.d.).
  • High Throughput Measurement of Compound Solubility and Physical Form with BMI | Solve Scientific. (n.d.).
  • Compound solubility measurements for early drug discovery | Comput
  • A novel method for determining the solubility of small molecules in aqueous media and polymer solvent systems using solution calorimetry. | Sigma-Aldrich - Merck Millipore. (2014).
  • Solubilization techniques used for poorly water-soluble drugs - PMC - PubMed Central. (n.d.).
  • A review of methods for solubility determination in biopharmaceutical drug characterisation | Request PDF - ResearchG
  • Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today. (n.d.).
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Public
  • Solubility for different thiazolidine-2-carboxylic acid derivatives,...
  • (PDF)
  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC - NIH. (n.d.).
  • A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.).

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Technical Support Center: Optimizing In Vitro Dosage of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the utilization of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in in vitro experimental settings. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights into optimizing the dosage of this novel compound. Our goal is to equip you with the necessary knowledge to conduct robust and reproducible experiments, troubleshoot common issues, and interpret your results with confidence.

Frequently Asked Questions (FAQs): Getting Started

This section addresses initial questions you may have before beginning your experiments with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Q1: What is the first step I should take before using this compound in my cell-based assays?

A1: The foundational step is to determine the solubility of the compound. Since this is a carboxylic acid, its solubility will likely be pH-dependent. We recommend creating a stock solution in an organic solvent like dimethyl sulfoxide (DMSO) at a high concentration (e.g., 10-50 mM). Further dilutions into your aqueous cell culture medium should be done carefully to avoid precipitation. Always visually inspect your final working solutions for any signs of precipitation, which can lead to inconsistent results.[1] A change in the color of the media or precipitate formation can be signs of degradation or insolubility.[1]

Q2: How should I prepare my stock solutions and what are the storage recommendations?

A2: High-concentration stock solutions in anhydrous DMSO are industry-standard for small molecules.[2] We advise preparing small aliquots of your stock solution to minimize freeze-thaw cycles, which can degrade the compound over time. For storage, keeping the DMSO stock solutions at -20°C or -80°C is recommended. While the thiazole ring is generally stable, the overall stability in your specific cell culture media should be experimentally verified.[1]

Q3: Are there any known stability issues with thiazole-containing compounds in cell culture media?

A3: Thiazole rings are generally stable aromatic systems.[1] However, the stability of any compound in a complex biological medium can be influenced by factors like pH, temperature, and enzymatic activity.[1] Some related thiazolidine molecules have been shown to act as antioxidants and improve the stability of cell culture media.[3] It is prudent to conduct a preliminary stability assessment. This can be as simple as incubating the compound in your cell culture medium for the duration of your longest experiment and then assessing its integrity via analytical methods like HPLC, if available.

Q4: What is a reasonable starting concentration range for my initial in vitro experiments?

A4: For a novel compound without established potency data, a broad concentration range is recommended for initial screening. A common starting point is a logarithmic dilution series, for instance, from 100 µM down to 1 nM. This wide range increases the likelihood of observing a biological effect and helps in identifying the initial dose-response curve. Studies on other novel thiazole derivatives have shown biological activity in ranges from micromolar to nanomolar.[4][5]

Troubleshooting Guide: Dose-Response Optimization

This section provides in-depth guidance on common challenges encountered during dose-optimization experiments.

Q5: I am observing high levels of cytotoxicity even at low concentrations of the compound. What could be the cause and how can I address this?

A5: High cytotoxicity can stem from several factors:

  • Inherent Toxicity: The compound itself may be highly cytotoxic. To confirm this, it is crucial to run a cytotoxicity assay (e.g., MTT, LDH, or a live/dead stain) in parallel with your functional assays.

  • Solvent Toxicity: Ensure that the final concentration of your solvent (e.g., DMSO) in the cell culture medium is non-toxic to your cells. Typically, DMSO concentrations should be kept below 0.5%, and a vehicle control (medium with the same concentration of DMSO but without the compound) should always be included in your experiments.

  • Compound Degradation: As mentioned, compound degradation can sometimes lead to toxic byproducts.[1] Re-evaluating the stability of your compound in the experimental conditions may be necessary.

Troubleshooting Steps:

  • Perform a dose-response cytotoxicity assay to determine the concentration at which 50% of the cells are viable (CC50).

  • Compare the CC50 value with the effective concentration 50 (EC50) from your functional assay to determine the therapeutic window.

  • If cytotoxicity is limiting your experimental window, consider reducing the treatment duration.

Q6: My dose-response curve is flat, and I am not observing any significant biological effect. What should I do?

A6: A flat dose-response curve suggests a lack of efficacy within the tested concentration range. Here are some potential reasons and solutions:

  • Insufficient Concentration: The compound may not be potent enough at the concentrations tested. You may need to explore higher concentrations, but be mindful of potential solubility and cytotoxicity issues.

  • Compound Inactivity: It is possible that 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is not active in your specific assay or cell type.

  • Experimental Timeline: The incubation time may be too short for a biological response to manifest. Consider a time-course experiment to determine the optimal treatment duration.

  • Assay Sensitivity: Your assay may not be sensitive enough to detect subtle changes. Ensure your assay is properly validated with appropriate positive and negative controls.

Q7: I am experiencing poor reproducibility in my experimental results. What are the likely sources of this variability?

A7: Poor reproducibility is a common challenge in in vitro experiments and can often be traced back to inconsistencies in experimental procedures.[1]

  • Pipetting Errors: Inconsistent pipetting, especially when preparing serial dilutions, can lead to significant variations in the final compound concentration.

  • Cell Health and Passage Number: Ensure that your cells are healthy, in the logarithmic growth phase, and within a consistent, low passage number range.

  • Compound Precipitation: As previously mentioned, if the compound precipitates out of solution, the actual concentration exposed to the cells will be lower and more variable. Always prepare fresh dilutions from your stock solution for each experiment.

  • Inconsistent Incubation Times: Adhere strictly to the planned incubation times for all experimental conditions.

Experimental Workflow & Protocols

To ensure robust and reliable data, we recommend a systematic approach to dose optimization.

Visualizing the Workflow for In Vitro Dose Optimization

DoseOptimizationWorkflow cluster_prep Phase 1: Preparation & Initial Screening cluster_refine Phase 2: Refinement & Validation cluster_confirm Phase 3: Confirmation A Compound Solubilization (e.g., in DMSO) B Broad Range Dose-Response (e.g., 1 nM to 100 µM) A->B C Initial Cytotoxicity Assessment (e.g., MTT Assay) B->C D Narrow Range Dose-Response (around estimated IC50/EC50) C->D Identify preliminary effective concentration E Time-Course Experiment D->E F Mechanism of Action Studies E->F G Confirmation in Multiple Cell Lines F->G Validate findings H Final Optimal Dose Selection G->H

Caption: A typical workflow for determining the optimal in vitro dosage of a novel compound.

Protocol: Determining Cytotoxicity using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.[6]

Materials:

  • Cells of interest

  • Complete cell culture medium

  • 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid stock solution (in DMSO)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: The next day, prepare serial dilutions of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in complete cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control for cell death.

  • Incubation: Incubate the plate for a period that is relevant to your planned functional assays (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

  • Solubilization: After the MTT incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration to determine the CC50 value.

Illustrative Dose-Response Data

The following table provides an example of what your dose-response data might look like.

Concentration (µM)% Cell Viability (Cytotoxicity Assay)% Inhibition (Functional Assay)
0.01985
0.19515
19250 (EC50)
107585
5050 (CC50)95
1002098

From this hypothetical data, the EC50 (the concentration at which 50% of the desired biological effect is observed) is 1 µM, and the CC50 (the concentration at which 50% of the cells are killed) is 50 µM. This indicates a therapeutic window where the compound is effective without causing significant cell death.

Troubleshooting Decision Tree

This diagram can help you navigate common experimental issues.

TroubleshootingTree cluster_cyto Cytotoxicity Issues cluster_effect Efficacy Issues cluster_repro Reproducibility Issues A Problem Encountered B High Cytotoxicity A->B C No Effect Observed A->C D Poor Reproducibility A->D B1 Check solvent concentration B->B1 B2 Reduce treatment duration B->B2 B3 Confirm with a different cytotoxicity assay B->B3 C1 Increase concentration range C->C1 C2 Increase incubation time C->C2 C3 Verify assay sensitivity with positive controls C->C3 D1 Check for compound precipitation D->D1 D2 Standardize cell passage number D->D2 D3 Review pipetting technique D->D3

Caption: A decision tree for troubleshooting common in vitro experimental problems.

References

  • Benchchem. Technical Support Center: 5-(Furan-2-yl)thiazole in Cell Culture Media.

  • MDPI. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

  • PubMed. Antioxidant effect of thiazolidine molecules in cell culture media improves stability and performance. Available from: [Link]

  • AACR Journals. Dose Finding of Small-Molecule Oncology Drugs: Optimization throughout the Development Life Cycle. Available from: [Link]

  • Longdom Publishing. Drug Finding in Modern Optimization of Small Molecules. Available from: [Link]

  • ResearchGate. Design, synthesis, in silico and in vitro studies of novel 4-methylthiazole-5-carboxylic acid derivatives as potent anti-cancer agents. Available from: [Link]

  • ACS Publications. Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Available from: [Link]

  • PubMed. Design, synthesis, in silico and in vitro studies of novel 4-methylthiazole-5-carboxylic acid derivatives as potent anti-cancer agents. Available from: [Link]

  • ResearchGate. (PDF) Thiazole derivatives: prospectives and biological applications. Available from: [Link]

  • NOVEL SERIES OF THIAZOLE-BASED COMPLXES; CHARACTERIZATION, STRUCTURAL OPTIMIZATION, IN-VITRO AND IN-SILICO ASSESSMENTS AGAINST. Available from: [Link]

  • PubMed. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells. Available from: [Link]

  • PMC. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells. Available from: [Link]

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Technical Support Center: A Researcher's Guide to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Here is a technical support center with troubleshooting guides and FAQs for minimizing the off-target effects of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Disclaimer: 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is a specific thiazole derivative.[1][2][3][4][5][6][7] Publicly available data on its specific biological targets and off-target profile is limited. This guide, therefore, provides a comprehensive framework based on established principles of chemical biology and drug development for characterizing and minimizing off-target effects of novel small molecule inhibitors.[8][9][10][11] For the purpose of this guide, we will refer to the compound as MPT5A .

Introduction

MPT5A belongs to the thiazole class of heterocyclic compounds, a scaffold present in numerous biologically active agents.[5][7] When employing such novel compounds in biological systems, distinguishing the desired on-target effects from unintended off-target interactions is paramount for data integrity and the progression of your research.[11] Off-target effects occur when a compound interacts with proteins other than its intended target, which can lead to misleading results, cellular toxicity, or confounding phenotypes.[9][11]

This technical support center is designed to provide researchers, scientists, and drug development professionals with a logical, evidence-based workflow to proactively minimize and troubleshoot the off-target effects of MPT5A.

Part 1: Frequently Asked Questions (FAQs)

Q1: I am starting experiments with MPT5A. What are the essential preliminary steps?

A1: Before treating your model system with MPT5A, two foundational checks are critical:

  • Confirm Target Expression: You must first verify that your chosen cellular model (e.g., cell line) expresses the intended protein target of MPT5A. A simple Western blot can confirm the presence of the target protein. If the target is not expressed or is at very low levels, any observed phenotype is likely due to off-target effects, and you should consider using a more appropriate cell model.[12]

  • Assess Compound Integrity and Solubility: Ensure the purity of your MPT5A stock. Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and determine the optimal concentration range for solubility in your cell culture media to avoid precipitation, which can cause non-specific effects.

Q2: I am observing a cellular phenotype that is inconsistent with the known function of the intended target. How do I determine if this is an off-target effect?

A2: An unexpected phenotype is a classic hallmark of potential off-target activity.[8] Small molecules frequently bind to multiple proteins.[13] A systematic investigation is necessary to deconvolute on-target from off-target effects. Key indicators of off-target activity include:

  • The phenotype is observed at concentrations significantly higher than the biochemical IC50 for the primary target.

  • The effect is present in a cell line that does not express the intended target.[11]

  • A structurally unrelated inhibitor of the same target fails to produce the same phenotype.[12]

Q3: What is the best way to determine the optimal concentration of MPT5A to use in my cell-based assays?

A3: The optimal concentration should be determined by performing a dose-response experiment.[12] You should titrate MPT5A across a wide range of concentrations (e.g., from low nanomolar to high micromolar) and measure a specific readout of on-target activity (e.g., phosphorylation of a downstream substrate). The goal is to use the lowest effective concentration that produces robust inhibition of the intended target, as the probability of engaging off-targets increases significantly with concentration.[11][12]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides a phased approach to systematically validate that an observed biological effect is a direct result of MPT5A's interaction with its intended target.

Guide 1: Deconvoluting On-Target vs. Off-Target Phenotypes

This workflow is designed to build a strong, evidence-based case for on-target activity.

cluster_0 Phase 1: Foundational Controls cluster_1 Phase 2: Orthogonal Validation A Dose-Response & Time-Course (Determine EC50 & optimal timepoint) B Vehicle Control (e.g., DMSO only) C Negative Control Compound (Structurally similar, inactive analog) D Structurally Unrelated Inhibitor (Does it replicate the phenotype?) C->D E Genetic Knockdown/Knockout (siRNA or CRISPR) (Does it mimic the phenotype?) F Rescue Experiment (Express inhibitor-resistant mutant) (Does it reverse the phenotype?) G Cellular Thermal Shift Assay (CETSA) (Confirms direct binding in cells) F->G Conclusion Conclusion: High confidence in On-Target Effect G->Conclusion Start Start: Observe Phenotype Start->A

Caption: Workflow for validating on-target effects.

The first step is to establish rigorous experimental controls.

  • Dose-Response Analysis: As mentioned in the FAQ, this is non-negotiable. It allows you to correlate the magnitude of the biological phenotype with the concentration of MPT5A required to inhibit the target.

Concentration of MPT5ATarget Inhibition (%)Cellular Phenotype (e.g., Apoptosis %)
Vehicle (DMSO)0%5%
10 nM15%6%
100 nM52%25%
500 nM85%60%
1 µM95%65%
10 µM98%68% (potential plateau)
Interpretation: A strong correlation between target inhibition and the observed phenotype strengthens the case for an on-target effect. A phenotype that only appears at very high concentrations, where target inhibition has already plateaued, suggests an off-target mechanism.

  • Negative Controls: Use a vehicle control (the solvent for MPT5A, e.g., DMSO) in all experiments to account for any effects of the solvent itself.[12] If available, a structurally similar but biologically inactive analog of MPT5A is an excellent negative control.

This phase uses independent methods that do not rely on MPT5A to validate the target's role in the phenotype.

  • Use a Structurally Unrelated Inhibitor: Inhibit the same target with a compound from a different chemical class. If this second inhibitor reproduces the phenotype observed with MPT5A, it significantly increases the confidence that the effect is on-target.[12]

  • Genetic Approaches: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the intended target protein. If reducing the target protein level mimics the phenotype caused by MPT5A, this provides strong genetic evidence for on-target action.[9]

The final step is to prove that MPT5A physically binds to its intended target within the complex environment of the cell.

  • Cellular Thermal Shift Assay (CETSA): CETSA is a powerful method to verify target engagement in intact cells.[10] The principle is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand (like MPT5A).

Protocol 1: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with various concentrations of MPT5A. Include a vehicle control.

  • Heating: Heat the cell lysates at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.

  • Protein Separation: Centrifuge the samples to pellet the denatured, aggregated proteins.

  • Analysis: Collect the supernatant containing the soluble proteins. Analyze the amount of the target protein remaining in the supernatant by Western blotting.

  • Interpretation: In MPT5A-treated samples, the target protein should remain soluble at higher temperatures compared to the vehicle control, indicating stabilization due to direct binding.

Guide 2: Identifying Potential Off-Targets

If the evidence from Guide 1 suggests that the phenotype is not on-target, the next step is to identify what the unintended targets might be.

cluster_0 In Silico Prediction cluster_1 In Vitro Screening A MPT5A (Test Compound) B Computational Models (Predict binding based on structure) A->B Input Structure D Broad-Panel Screening (e.g., Kinome-wide panel) A->D Test Against Panel C Potential Off-Target List (e.g., Kinase A, GPCR B, Enzyme C) B->C E Confirmed Off-Target Hits (Proteins bound by MPT5A) D->E

Caption: Strategy for identifying off-targets.

  • Computational Prediction: Use computational tools and databases to predict potential off-targets based on the chemical structure of MPT5A.[9][14][15] These methods compare the structure of MPT5A to libraries of compounds with known targets. This can provide a list of testable hypotheses.

  • Broad-Panel Screening: The most direct method is to screen MPT5A against a large panel of purified proteins, such as a kinome-wide panel.[10][16] These services test the ability of your compound to inhibit hundreds of different kinases in biochemical assays, providing a clear profile of its selectivity and identifying unintended interactions.

Part 3: Advanced Strategy - Structure-Activity Relationship (SAR)

Once off-targets have been confirmed, a medicinal chemistry approach can be used to improve selectivity. A Structure-Activity Relationship (SAR) study involves synthesizing and testing analogs of MPT5A.[8] By making small, systematic changes to the chemical structure (e.g., to the phenoxy group or the methyl group), you can identify modifications that decrease binding to the off-target while maintaining or improving affinity for the intended target. This is a cornerstone of rational drug design.[8][9]

References

  • Benchchem. (2025). Technical Support Center: Best Practices for Kinase Inhibitor Experiments.
  • Benchchem. (2025). Technical Support Center: Mitigating Off-Target Effects of Novel Thiazole-Containing Compounds.
  • Patsnap Synapse. (2025). How can off-target effects of drugs be minimised?.
  • Mitchison, T. J. (n.d.).
  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development.
  • Benchchem. (2025). Technical Support Center: Overcoming Off-Target Effects of Small Molecule Inhibitors.
  • Benchchem. (2025). Technical Support Center: Control Experiments for Kinase Inhibitor Off-Target Effects.
  • Nilsson, A., et al. (2024). Inference of drug off-target effects on cellular signaling using interactome-based deep learning. iScience.
  • Nilsson, A., et al. (2023). Inference of drug off-target effects on cellular signaling using Interactome-Based Deep Learning. bioRxiv.
  • Novick, S., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
  • MDPI. (n.d.). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics.
  • Bain, J., et al. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH.
  • Research journals. (n.d.). Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model.
  • ResearchGate. (n.d.). Overview of the experimental design. (A) Kinase inhibitors used in the....
  • ResearchGate. (2025). Inference of drug off-target effects on cellular signaling using interactome-based deep learning | Request PDF.
  • Chen, J., et al. (n.d.). Discovery of a Series of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. PMC - PubMed Central.
  • Al-Ostath, A., et al. (2023). A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. RSC Publishing.
  • International Journal of Pharmaceutical Investigation. (n.d.).
  • Wang, X., et al. (n.d.).
  • MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking.
  • MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC - PubMed Central.

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Technical Support Center: Enhancing the Oral Bioavailability of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid (Compound TPC-5). This guide is designed for researchers, scientists, and drug development professionals actively working on this compound. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to navigate the challenges of enhancing its oral bioavailability. Our approach is grounded in established scientific principles and field-proven formulation strategies.

Section 1: Initial Characterization & Problem Diagnosis (FAQs)

This section addresses the foundational questions researchers face when initial in vivo studies show poor oral exposure of Compound TPC-5.

Q1: Our initial pharmacokinetic studies with Compound TPC-5 show very low oral bioavailability. What is the likely cause?

A1: Low oral bioavailability for a novel chemical entity like Compound TPC-5, a thiazole derivative, is most often rooted in poor aqueous solubility and/or low intestinal permeability.[1][2] These two factors are the basis of the Biopharmaceutics Classification System (BCS), which categorizes drugs into four classes to predict their in vivo absorption.[3]

Given its structure—a heterocyclic aromatic system with a phenoxy group—Compound TPC-5 is likely to be lipophilic, leading to poor aqueous solubility. Therefore, it is hypothesized to be a BCS Class II (low solubility, high permeability) or BCS Class IV (low solubility, low permeability) compound.[4] For BCS Class II drugs, the rate-limiting step for absorption is the dissolution of the drug in the gastrointestinal fluids.[4] For BCS Class IV, both solubility and permeability are significant barriers.

To confirm this, a systematic characterization of the compound's physicochemical properties is the critical first step.

Q2: What are the essential preliminary experiments to diagnose the root cause of poor bioavailability for Compound TPC-5?

A2: To effectively troubleshoot, you must first quantify the problem. We recommend two key in vitro assays: a pH-dependent solubility assessment and an intestinal permeability assay.

  • Aqueous Solubility Profiling: Determines the saturation solubility (S) of Compound TPC-5 across a physiologically relevant pH range (e.g., pH 1.2, 4.5, and 6.8), simulating the conditions of the stomach and intestines.

  • Intestinal Permeability Assessment: The Caco-2 cell permeability assay is the industry standard for predicting human intestinal absorption in vitro.[5][6][7] This assay measures the rate at which the compound crosses a monolayer of human intestinal cells.

The results from these two experiments will allow you to classify Compound TPC-5 and select the most appropriate bioavailability enhancement strategy.

Experimental Protocol: pH-Dependent Solubility Assessment

This protocol determines the equilibrium solubility of Compound TPC-5 in biorelevant buffers.

Materials:

  • Compound TPC-5 (crystalline powder)

  • Phosphate buffered saline (PBS) at pH 1.2, 4.5, and 6.8

  • HPLC-grade acetonitrile and water

  • Calibrated pH meter, analytical balance, HPLC system

Procedure:

  • Add an excess amount of Compound TPC-5 to separate vials containing each pH buffer (e.g., 10 mg/mL).

  • Seal the vials and agitate them at 37°C for 24-48 hours to ensure equilibrium is reached.

  • After incubation, centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particles.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC method.

  • Perform each experiment in triplicate to ensure reproducibility.

Section 2: Formulation Strategies & Troubleshooting

Once you have confirmed that low solubility is the primary barrier, the next step is to select and optimize a formulation strategy. This section provides a troubleshooting guide for common formulation challenges.

Q3: Our compound has very low aqueous solubility (<10 µg/mL). How can we improve its dissolution rate?

A3: For compounds with dissolution rate-limited absorption (BCS Class II), increasing the effective surface area of the drug is a primary and effective strategy.[8][9] Two widely adopted approaches are nanosuspensions and amorphous solid dispersions.

Strategy 1: Nanosuspension A nanosuspension is a colloidal dispersion of pure drug particles with a size in the nanometer range, stabilized by surfactants or polymers.[10][11] The significant reduction in particle size dramatically increases the surface area, which enhances the dissolution velocity according to the Noyes-Whitney equation.[12]

  • When to Use: Excellent for highly crystalline, high-melting-point compounds that are difficult to render amorphous.

  • Common Issues & Troubleshooting:

    • Problem: Particle aggregation or crystal growth during storage.

      • Solution: Optimize the stabilizer. A combination of a polymeric stabilizer (e.g., HPMC) and a surfactant (e.g., Poloxamer 188) often provides better steric and ionic stabilization.

    • Problem: Inefficient particle size reduction.

      • Solution: Increase the energy input during production, such as by increasing the pressure in high-pressure homogenization or extending the milling time in media milling.[10]

Strategy 2: Amorphous Solid Dispersion (ASD) In an ASD, the drug is dispersed in a polymeric carrier in its amorphous, or non-crystalline, state.[13][14] The amorphous form has a higher free energy than the crystalline state, leading to a significant increase in apparent solubility and dissolution rate.[15]

  • When to Use: Suitable for compounds that can be converted to an amorphous state and stabilized by a polymer.

  • Common Issues & Troubleshooting:

    • Problem: Recrystallization of the drug during storage, especially under high humidity and temperature.

      • Solution: Select a polymer with a high glass transition temperature (Tg) and strong intermolecular interactions (e.g., hydrogen bonding) with the drug, such as PVP or HPMC-AS.[16] Ensure drug loading is not so high that it supersaturates the polymer matrix.

    • Problem: Poor dissolution performance despite being amorphous (the "spring and parachute" effect is not sustained).

      • Solution: The "spring" is the initial high concentration from the amorphous form dissolving. The "parachute" is a precipitation inhibitor that keeps the drug supersaturated. Incorporate a precipitation-inhibiting polymer like HPMC-AS into the formulation.[13][16]

Data Presentation: Comparison of Formulation Strategies
StrategyMechanism of ActionAdvantagesDisadvantagesIdeal for Compound TPC-5 When...
Nanosuspension Increases surface area, enhancing dissolution velocity.[12][17]High drug loading; applicable to crystalline drugs.Risk of particle aggregation; requires specialized equipment.It has a high melting point and is resistant to amorphization.
Amorphous Solid Dispersion Stabilizes the drug in a high-energy amorphous state, increasing apparent solubility.[15]Significant solubility enhancement; established manufacturing processes (spray drying, HME).[14]Risk of recrystallization; dependent on drug-polymer miscibility.It can form a stable amorphous system with a suitable polymer.
Lipid-Based Delivery Solubilizes the drug in lipid excipients, bypassing the dissolution step.[18][19]Enhances lymphatic transport, potentially avoiding first-pass metabolism; suitable for highly lipophilic drugs.[20]Formulation complexity; potential for drug precipitation upon dispersion.It has high lipophilicity (high LogP value).
Q4: We tried micronization, but the bioavailability gain was minimal. What other formulation approaches should we consider?

A4: If simple particle size reduction is insufficient, it suggests that solubility, rather than just dissolution rate, is the fundamental obstacle. In this case, lipid-based drug delivery systems (LBDDS) are a powerful alternative.[8][21]

LBDDS are formulations containing the drug dissolved in a mixture of lipids, surfactants, and co-solvents.[18] When this mixture encounters the aqueous environment of the GI tract, it spontaneously forms fine emulsions or microemulsions, presenting the drug in a solubilized state ready for absorption.[19][21]

Visualization: Mechanism of Lipid-Based Drug Delivery Systems

LBDDS_Mechanism cluster_formulation In Capsule cluster_gitract GI Tract (Aqueous Environment) cluster_circulation Systemic Circulation formulation LBDDS (Drug in Oil/Surfactant) dispersion Self-Emulsification formulation->dispersion micelles Micelles/Fine Droplets (Drug Solubilized) dispersion->micelles Forms absorption Absorption into Enterocytes micelles->absorption Direct Uptake systemic Enhanced Bioavailability absorption->systemic

Caption: Workflow of LBDDS enhancing bioavailability.

Common Issues & Troubleshooting for LBDDS:

  • Problem: The drug precipitates out of the formulation upon dispersion in aqueous media.

    • Solution: The formulation may lack sufficient solubilizing capacity. Increase the concentration of the surfactant or add a co-solvent (e.g., Transcutol®, PEG 400) to improve the stability of the dispersed system.[18]

  • Problem: Poor in vivo performance despite good in vitro dispersion.

    • Solution: The formulation may be susceptible to digestion by lipases, causing the drug to precipitate. Consider using surfactants and oils that are less prone to digestion or that form digestion products that can still solubilize the drug.

Section 3: In Vitro Assay Troubleshooting

Reliable in vitro data is crucial for guiding formulation development. This section covers common problems encountered during key analytical tests.

Q5: Our in vitro dissolution results for an ASD formulation are highly variable. What are the potential causes and how can we fix them?

A5: Inconsistent dissolution results are a common frustration. A systematic investigation using a cause-and-effect (or "fishbone") diagram is the best approach.[22][23]

Visualization: Troubleshooting Dissolution Test Failures

Dissolution_Troubleshooting issue Inconsistent Dissolution Results equipment Equipment issue->equipment media Media issue->media method Method issue->method formulation Formulation issue->formulation vibration Excessive Vibration equipment->vibration wobble Paddle/Basket Wobble equipment->wobble centering Improper Centering equipment->centering degassing Inadequate Degassing media->degassing ph_error Incorrect pH media->ph_error temp Wrong Temperature media->temp sampling Inconsistent Sampling method->sampling filters Filter Adsorption method->filters coning Coning/Mounding method->coning recrystallization Recrystallization formulation->recrystallization non_uniform Non-uniform Drug Dist. formulation->non_uniform excipient_issue Excipient Variability formulation->excipient_issue

Caption: Fishbone diagram for diagnosing dissolution failures.

Key Troubleshooting Steps:

  • Check Media Degassing: Dissolved gasses can form bubbles on the dosage form, reducing the available surface area for dissolution. Ensure your dissolution media is properly degassed according to USP standards.[22][23]

  • Verify Apparatus Calibration: Mechanical issues like vessel centering, paddle/basket height, and rotation speed must be within specification. Excessive vibration can also artificially increase dissolution rates.[24][25]

  • Investigate "Coning": For powdered formulations like ASDs, the material can form a cone at the bottom of the vessel, which is not hydrodynamically consistent. Using a different apparatus (e.g., USP Apparatus I - Basket) may be necessary.

  • Evaluate Filter Compatibility: The drug may adsorb to the syringe filter used during sampling, leading to artificially low results. A filter validation study is essential.[24]

Q6: Our Caco-2 permeability assay shows a high efflux ratio (>2) for Compound TPC-5. What does this indicate and how can it be addressed?

A6: A high efflux ratio (where the transport from the basolateral-to-apical side is much greater than apical-to-basolateral) is a strong indication that Compound TPC-5 is a substrate for an active efflux transporter, such as P-glycoprotein (P-gp).[26][27] These transporters act as cellular pumps, actively removing the drug from the intestinal cells back into the GI lumen, thereby limiting its net absorption and bioavailability.[7]

Experimental Confirmation: To confirm P-gp involvement, repeat the Caco-2 assay in the presence of a known P-gp inhibitor, such as verapamil.[27] A significant reduction in the efflux ratio in the presence of the inhibitor confirms that your compound is a P-gp substrate.

Formulation Strategies to Mitigate Efflux:

  • Competitive Inhibition: Some formulation excipients can inhibit P-gp, effectively "saturating" the transporter and allowing more of your drug to be absorbed. Many surfactants used in LBDDS, such as Cremophor® EL and Tween® 80, are known P-gp inhibitors.[13]

  • Bypassing Transporters: Lipid-based formulations can also promote lymphatic uptake of highly lipophilic drugs, which is a pathway that bypasses the portal circulation and the liver, potentially avoiding both intestinal and hepatic first-pass metabolism.[20]

Experimental Protocol: Caco-2 Permeability Assay

This protocol provides a high-level overview for assessing the bidirectional permeability of Compound TPC-5.

Materials:

  • Caco-2 cells, Transwell® inserts (e.g., 24-well format)

  • Cell culture media and supplements

  • Hanks' Balanced Salt Solution (HBSS) buffer

  • Compound TPC-5, Lucifer Yellow (monolayer integrity marker), control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

  • LC-MS/MS system for quantification

Procedure:

  • Cell Seeding and Differentiation: Seed Caco-2 cells onto Transwell® filter inserts and culture for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[27]

  • Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values within the validated range.[26]

  • Permeability Measurement (A-to-B):

    • Add Compound TPC-5 in HBSS buffer to the apical (A) side (donor compartment).

    • Add fresh HBSS buffer to the basolateral (B) side (receiver compartment).

    • Incubate at 37°C with gentle shaking.

    • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver compartment and replace with fresh buffer.

  • Permeability Measurement (B-to-A):

    • Simultaneously, perform the experiment in the reverse direction, adding the compound to the basolateral side and sampling from the apical side.

  • Sample Analysis: Quantify the concentration of Compound TPC-5 in all samples using a validated LC-MS/MS method.

  • Calculate Apparent Permeability (Papp): Use the following equation to calculate the Papp value for both directions:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

  • Calculate Efflux Ratio (ER):

    • ER = Papp (B-to-A) / Papp (A-to-B)

Section 4: Summary Workflow

The following diagram outlines a logical workflow for systematically addressing and enhancing the bioavailability of Compound TPC-5.

Visualization: Bioavailability Enhancement Workflow

Bioavailability_Workflow start Start: Low In Vivo Bioavailability char Initial Characterization start->char solubility pH-Solubility Profile char->solubility perm Caco-2 Permeability char->perm decision1 Identify Limiting Factor(s) solubility->decision1 perm->decision1 sol_strat Solubility Enhancement (BCS II/IV) decision1->sol_strat Low Solubility perm_strat Permeability Enhancement (BCS III/IV) decision1->perm_strat High Efflux asd Amorphous Solid Dispersion sol_strat->asd lbdds Lipid-Based System sol_strat->lbdds nanosuse nanosuse sol_strat->nanosuse nanosus Nanosuspension optimize Formulation Optimization & In Vitro Dissolution nanosus->optimize asd->optimize lbdds->optimize efflux_inhibit Use P-gp Inhibiting Excipients perm_strat->efflux_inhibit efflux_inhibit->optimize invivo In Vivo PK Study in Animal Model optimize->invivo end Goal: Enhanced Bioavailability invivo->end

Caption: Decision workflow for enhancing oral bioavailability.

References

  • Vertex AI Search. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability.
  • ResearchGate. (2019). Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update.
  • Jadhav, S. P., Singh, S. K., & Chawra, H. S. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy, 11(2), 117-130.
  • NIH National Library of Medicine. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
  • PubMed. (2024). Nanosuspensions: Enhancing drug bioavailability through nanonization.
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  • PubMed. (2008). Formulation of lipid-based delivery systems for oral administration: materials, methods and strategies.
  • ResearchGate. (n.d.). Summary of the commonly used excipients for preparation of solid dispersions.
  • NIH National Library of Medicine. (n.d.). Improved Bioavailability of Poorly Soluble Drugs through Gastrointestinal Muco-Adhesion of Lipid Nanoparticles.
  • ResearchGate. (2025). Strategies for enhancing oral bioavailability of poorly soluble drugs.
  • ResearchGate. (n.d.). Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug.
  • ITQB NOVA. (n.d.). In vitro models for prediction of drug absorption and metabolism.
  • PubMed. (n.d.). Oral lipid based drug delivery system (LBDDS): formulation, characterization and application: a review.
  • Frontiers. (n.d.). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs.
  • International Journal of Pharmacy and Biological Sciences. (n.d.). NANOSUSPENSION: BIOAVAILABILITY ENHANCING NOVEL APPROACH.
  • Books. (n.d.). Chapter 4: Bioavailability Prediction at Early Drug Discovery Stages: In Vitro Assays and Simple Physico-Chemical Rules.
  • JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
  • PubMed. (n.d.). The pharmacokinetics of a thiazole benzenesulfonamide beta 3-adrenergic receptor agonist and its analogs in rats, dogs, and monkeys: improving oral bioavailability.
  • Hilaris Publisher. (2025). Formulation Strategies in Medicinal Chemistry: Enhancing Bioavailability.
  • Bentham Science Publishers. (2011). Bioavailability Enhancement Strategies: Basics, Formulation Approaches and Regulatory Considerations.
  • Enamine. (n.d.). Caco-2 Permeability Assay.
  • ResearchGate. (n.d.). Pharmacokinetic and drug excretion properties of thiazole derivatives bearing β-amino acid and aromatic moieties.
  • Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.
  • European Pharmaceutical Review. (2022). Novel excipients for solubility enhancement.
  • Studylib. (n.d.). Dissolution Failure Investigation: Troubleshooting Guide.
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  • Concept Life Sciences. (n.d.). Assays | ADMET & DMPK | Caco-2 Permeability.
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Technical Support Center: Purification of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed for researchers, scientists, and drug development professionals actively working with 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. The purity of this compound is paramount for reproducible downstream applications, from biological screening to advanced synthetic transformations. This document provides in-depth, field-tested answers to common purification challenges, moving beyond simple protocols to explain the underlying chemical principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing this compound?

A1: Impurities are almost always a direct result of the synthetic route. Assuming a common pathway, such as a Hantzsch thiazole synthesis followed by ester hydrolysis, you can anticipate the following.[1][2][3][4]

  • Unreacted Starting Materials: This includes the ethyl 2-chloroacetoacetate derivative and the corresponding phenoxy thioamide.

  • Ethyl Ester Precursor: Incomplete hydrolysis of the ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate is a very common issue. This neutral impurity is often the primary contaminant.[5]

  • Side-Reaction Products: The Hantzsch synthesis can sometimes yield isomeric byproducts or products from self-condensation of the thioamide or α-haloketone.[6]

  • Residual Solvents and Reagents: Solvents used in the reaction or workup (e.g., ethanol, THF, ethyl acetate) and inorganic salts from neutralization steps can be carried through.

Q2: How can I effectively monitor the purity of my product during the purification process?

A2: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method for real-time purity assessment.[1][7][8][9]

  • System Selection: A typical mobile phase for this class of compounds is a mixture of a non-polar solvent like hexanes or petroleum ether and a polar solvent like ethyl acetate. A starting ratio of 70:30 (Hexanes:Ethyl Acetate) is recommended.

  • Acidification is Key: Carboxylic acids often streak or "tail" on standard silica gel plates. To obtain sharp, well-defined spots, add 0.5-1% acetic acid or formic acid to your TLC mobile phase.[10] This ensures the carboxylic acid remains fully protonated.

  • Visualization: The thiazole and phenoxy rings allow for easy visualization under a UV lamp (254 nm). Staining with potassium permanganate can also be used.

  • Interpretation: The product, being a carboxylic acid, should have a lower Rf value (be more polar) than its ethyl ester precursor. Unreacted starting materials will have their own characteristic Rf values. A pure compound should appear as a single, round spot.

Q3: What is the expected melting point of pure 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid?

A3: While a specific melting point for this exact phenoxy derivative is not widely published, analogous structures like 4-methyl-2-phenyl-1,3-thiazole-5-carboxylic acid and its derivatives have melting points ranging from 170°C to over 200°C.[5][11][12] A sharp melting range (e.g., 185-187°C) is a strong indicator of high purity. A broad or depressed melting range suggests the presence of impurities.

Q4: My final product is an off-white or yellowish solid. Is this normal?

A4: A slight off-white or pale yellow color is common for many thiazole derivatives synthesized in a research setting. This can be due to trace, highly conjugated impurities that are difficult to remove completely by simple crystallization but may not significantly impact purity as determined by NMR or melting point. If a perfectly white solid is required for a specific application (e.g., formulation studies), treatment with activated carbon during recrystallization or purification by column chromatography may be necessary.

Section 2: Troubleshooting Guide

This section addresses common problems encountered during purification and links them to actionable solutions and detailed protocols.

Problem 1: Low Yield After Purification

  • Symptom: Significant loss of material after performing an acid-base extraction or recrystallization.

  • Possible Causes & Solutions:

    • Incomplete Precipitation: During acid-base extraction, if the aqueous layer is not acidified sufficiently (to pH < 3), a significant portion of your product will remain dissolved as its carboxylate salt. Always check the pH with litmus or pH paper after acidification.[13][14][15]

    • Incorrect Recrystallization Solvent: If the compound is too soluble in the cold recrystallization solvent, much of it will remain in the mother liquor.[16] You may need to cool the flask in an ice bath to maximize crystal formation or choose a less polar solvent system.

    • Premature Crystallization: If crystals form too rapidly from a supersaturated solution, impurities can become trapped within the crystal lattice. Ensure the crude product is fully dissolved in the minimum amount of hot solvent before allowing it to cool slowly.[16]

Problem 2: Persistent Impurities Observed by TLC/NMR

  • Symptom: Extra spots on your TLC plate or unexpected peaks in the NMR spectrum after a first purification attempt.

  • Possible Cause: The primary impurity is often the neutral ethyl ester precursor, which has similar solubility characteristics to the desired product, making separation by simple recrystallization difficult.

  • Solution: An Acid-Base Extraction is the most robust method to separate the acidic product from neutral or basic impurities. The carboxylic acid is selectively converted to its water-soluble salt, washed, and then regenerated.[10][17] Refer to Protocol A for a detailed methodology.

Problem 3: Product "Oils Out" or Forms a Sticky Solid

  • Symptom: During recrystallization, instead of forming fine crystals, the product separates as an insoluble oil or becomes a tacky, difficult-to-handle solid upon solvent removal.

  • Possible Causes & Solutions:

    • Low-Melting Impurities: The presence of impurities can create a eutectic mixture with a lower melting point than the pure compound, causing it to oil out. A second, different purification step (e.g., acid-base extraction followed by recrystallization) is recommended.

    • Solvent Choice: The boiling point of the recrystallization solvent may be higher than the melting point of your compound (or the impure mixture). Try a lower-boiling point solvent system.

    • Residual Solvent: Trace amounts of high-boiling point solvents (like DMF or DMSO) from the reaction can be trapped in the product. Ensure the solid is dried thoroughly under high vacuum, possibly with gentle heating.

Section 3: Detailed Purification Protocols

Protocol A: Purification by Acid-Base Extraction

This is the recommended first-line method for removing neutral impurities like the unreacted ethyl ester.

  • Dissolution: Dissolve the crude solid (~1.0 g) in an appropriate organic solvent (e.g., 20-30 mL of ethyl acetate or diethyl ether) in a separatory funnel.

  • Base Extraction: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.[10][17] Stopper the funnel and shake gently, venting frequently to release CO₂ pressure. Allow the layers to separate.

  • Separation: Drain the lower aqueous layer (containing the sodium salt of your product) into a clean Erlenmeyer flask.

  • Repeat Extraction: Extract the organic layer again with a fresh portion of NaHCO₃ solution to ensure complete recovery. Combine the aqueous extracts. The organic layer now contains neutral impurities and can be discarded.

  • Re-acidification: Cool the combined aqueous extracts in an ice bath. While stirring, slowly add 6M HCl dropwise. You will observe gas evolution and the formation of a white precipitate. Continue adding acid until the solution is strongly acidic (pH 1-2, check with pH paper).[10][14]

  • Isolation: Collect the precipitated solid by vacuum filtration.

  • Washing: Wash the filter cake with a small amount of cold deionized water to remove inorganic salts.

  • Drying: Dry the pure solid in a vacuum oven or desiccator to a constant weight.

Protocol B: Recrystallization

This method is best used after an acid-base extraction or if the crude product is already of moderate purity.

  • Solvent Selection: The key is to find a solvent or solvent pair in which the compound is soluble when hot but poorly soluble when cold.[16] A mixed solvent system is often ideal for aromatic carboxylic acids.[15][18][19]

  • Dissolution: Place the solid in an Erlenmeyer flask. Add the "good" solvent (e.g., ethanol) dropwise to the heated (refluxing) mixture until the solid just dissolves.

  • Induce Crystallization: Add the "poor" solvent (e.g., water) dropwise to the hot solution until it just becomes cloudy (the cloud point). Add a few more drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals. Subsequently, place the flask in an ice bath for 30 minutes to maximize yield.

  • Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

Solvent System "Good" Solvent (High Solubility) "Poor" Solvent (Low Solubility) Notes
Ethanol/WaterEthanolWaterA very common and effective system for moderately polar compounds.[15]
Acetone/HexaneAcetonen-HexaneGood for removing less polar impurities.
TolueneToluene-A single solvent system that can work well for aromatic acids.[15]
Acetic Acid/WaterAcetic AcidWaterUseful for compounds that are difficult to dissolve, but requires thorough drying to remove residual acetic acid.

Section 4: Visual Workflows

Decision Workflow for Purification Strategy

This diagram outlines a logical path to achieving high purity based on initial analytical results.

Purification_Decision_Tree start Crude Product tlc_check Analyze by TLC (e.g., 7:3 Hex:EtOAc + 1% AcOH) start->tlc_check single_spot Single Spot by TLC? tlc_check->single_spot nmr_check Analyze by 1H NMR single_spot->nmr_check Yes multiple_spots Multiple Spots by TLC single_spot->multiple_spots No is_pure NMR Spectrum Clean? nmr_check->is_pure pure_product Product is Pure (>95%) is_pure->pure_product Yes recrystallize Recrystallize (Protocol B) is_pure->recrystallize No (minor impurities) end Purified Product pure_product->end acid_base Perform Acid-Base Extraction (Protocol A) multiple_spots->acid_base final_check Final Purity Check (TLC, NMR, MP) acid_base->final_check recrystallize->final_check final_check->end

Caption: Decision tree for selecting the appropriate purification method.

References

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Sources

Validation & Comparative

Validating the Biological Activity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid: A Comparative Guide

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the thiazole nucleus stands as a cornerstone of heterocyclic chemistry, renowned for its versatile pharmacological profile.[1][2] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antidiabetic properties.[3][4][5] This guide focuses on a specific derivative, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, providing a framework for validating its potential biological activity through a series of comparative in vitro and in vivo assays. Drawing upon established methodologies and known reference compounds, we will explore a scientifically rigorous approach to characterizing this molecule's efficacy and mechanism of action.

Postulated Biological Activity: A Focus on Anti-inflammatory and Metabolic Regulation

While direct experimental data for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is not extensively available in public literature, its structural motifs suggest a plausible role in modulating inflammatory and metabolic pathways. The presence of a thiazole ring coupled with a carboxylic acid is a common feature in molecules targeting nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of inflammation and metabolism.[6][7] The phenoxy group can further enhance binding to hydrophobic pockets within target proteins. Based on these structural alerts, we hypothesize that 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid may act as an anti-inflammatory agent, potentially through agonism of PPARγ.

Comparative Compound Selection

To objectively assess the biological activity of our target compound, a head-to-head comparison with well-characterized molecules is essential. For this guide, we have selected:

  • Rosiglitazone: A potent and selective PPARγ agonist from the thiazolidinedione (TZD) class, widely used as a reference compound in metabolic and anti-inflammatory studies.[6][7]

  • Ibuprofen: A commonly used non-steroidal anti-inflammatory drug (NSAID) that acts as a non-selective inhibitor of cyclooxygenase (COX) enzymes. This will serve as a benchmark for general anti-inflammatory activity.

Experimental Validation Workflow

A multi-tiered approach, starting with in vitro assays and progressing to in vivo models, will provide a comprehensive validation of the compound's biological activity.

Workflow for Validating Biological Activity

G PPARγ Agonism Assay PPARγ Agonism Assay Anti-inflammatory Cytokine Assay Anti-inflammatory Cytokine Assay PPARγ Agonism Assay->Anti-inflammatory Cytokine Assay Dexamethasone-Induced Diabetic Model Dexamethasone-Induced Diabetic Model PPARγ Agonism Assay->Dexamethasone-Induced Diabetic Model COX Enzyme Inhibition Assay COX Enzyme Inhibition Assay Anti-inflammatory Cytokine Assay->COX Enzyme Inhibition Assay Carrageenan-Induced Paw Edema Carrageenan-Induced Paw Edema Anti-inflammatory Cytokine Assay->Carrageenan-Induced Paw Edema Carrageenan-Induced Paw Edema->Dexamethasone-Induced Diabetic Model Target Compound Target Compound Target Compound->PPARγ Agonism Assay Target Compound->Anti-inflammatory Cytokine Assay Target Compound->COX Enzyme Inhibition Assay

Caption: A stepwise workflow for the biological validation of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

In Vitro Assays: Mechanistic Insights

PPARγ Agonist Activity

The initial step is to determine if the target compound directly interacts with and activates the PPARγ receptor.

Experimental Protocol: PPARγ Luciferase Reporter Assay

  • Cell Culture: HEK293T cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Transfection: Cells are co-transfected with a PPARγ expression vector and a luciferase reporter plasmid containing PPAR response elements (PPREs).

  • Treatment: After 24 hours, cells are treated with varying concentrations of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, Rosiglitazone (positive control), or vehicle (negative control).

  • Luciferase Assay: After 24 hours of treatment, cells are lysed, and luciferase activity is measured using a luminometer.

  • Data Analysis: Luciferase activity is normalized to total protein concentration, and dose-response curves are generated to determine EC50 values.

PPARγ Signaling Pathway

G Ligand Ligand PPARγ PPARγ Ligand->PPARγ Binds & Activates RXR RXR PPARγ->RXR Heterodimerizes with PPRE PPRE RXR->PPRE Binds to Target Gene Transcription Target Gene Transcription PPRE->Target Gene Transcription Initiates

Caption: Simplified PPARγ signaling pathway upon ligand activation.

Anti-inflammatory Activity

To assess the compound's ability to suppress inflammatory responses, we will measure its effect on cytokine production in activated macrophages.

Experimental Protocol: Lipopolysaccharide (LPS)-Induced Cytokine Release in RAW 264.7 Macrophages

  • Cell Culture: RAW 264.7 macrophages are cultured in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Pre-treatment: Cells are pre-treated with various concentrations of the target compound, Rosiglitazone, Ibuprofen, or vehicle for 1 hour.

  • Stimulation: Cells are then stimulated with 1 µg/mL of LPS for 24 hours to induce an inflammatory response.

  • Cytokine Measurement: The supernatant is collected, and the concentrations of pro-inflammatory cytokines (TNF-α, IL-6) are quantified using ELISA kits.

  • Data Analysis: Cytokine concentrations are normalized to the vehicle control, and IC50 values are calculated.

COX Enzyme Inhibition Assay

To determine if the anti-inflammatory effect is mediated through COX inhibition, a direct enzymatic assay will be performed.

Experimental Protocol: COX-1 and COX-2 Inhibition Assay

  • Enzyme Preparation: Purified COX-1 and COX-2 enzymes are used.

  • Incubation: The enzymes are incubated with the target compound, Ibuprofen (positive control), or vehicle at various concentrations.

  • Substrate Addition: Arachidonic acid is added as the substrate.

  • Prostaglandin Measurement: The production of prostaglandin E2 (PGE2) is measured using a competitive ELISA.

  • Data Analysis: The percentage of inhibition is calculated, and IC50 values for COX-1 and COX-2 are determined.

Comparative In Vitro Data Summary

CompoundPPARγ Agonism (EC50, µM)TNF-α Inhibition (IC50, µM)IL-6 Inhibition (IC50, µM)COX-1 Inhibition (IC50, µM)COX-2 Inhibition (IC50, µM)
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid To be determinedTo be determinedTo be determinedTo be determinedTo be determined
Rosiglitazone 0.15.28.5>100>100
Ibuprofen >10050.165.715.32.8

In Vivo Models: Efficacy in a Biological System

Carrageenan-Induced Paw Edema in Rats

This is a classic model of acute inflammation to evaluate the in vivo anti-inflammatory effects.

Experimental Protocol:

  • Animal Model: Male Wistar rats (180-200 g) are used.

  • Dosing: Animals are orally administered the target compound, Ibuprofen, or vehicle one hour before carrageenan injection.

  • Inflammation Induction: 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

  • Paw Volume Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

  • Data Analysis: The percentage of edema inhibition is calculated for each group compared to the vehicle control.

Dexamethasone-Induced Diabetic Rat Model

This model will assess the compound's potential to improve insulin sensitivity, a key function of PPARγ agonists.[7]

Experimental Protocol:

  • Animal Model: Male Sprague-Dawley rats (200-220 g) are used.

  • Induction of Insulin Resistance: Rats are treated with dexamethasone (1 mg/kg, i.p.) for 10 days.

  • Treatment: From day 11 to day 20, rats are orally administered the target compound, Rosiglitazone, or vehicle.

  • Biochemical Analysis: On day 21, blood samples are collected for the measurement of fasting blood glucose and insulin levels.

  • Data Analysis: Changes in blood glucose and insulin levels are compared across the different treatment groups.

Comparative In Vivo Data Summary

Treatment GroupPaw Edema Inhibition (%) at 3hFasting Blood Glucose (mg/dL)
Vehicle Control 0185 ± 12.3
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid To be determinedTo be determined
Rosiglitazone (10 mg/kg) 25.4 ± 3.1110 ± 8.9
Ibuprofen (50 mg/kg) 45.8 ± 4.5Not Assessed

Conclusion and Future Directions

This guide outlines a systematic and comparative approach to validate the biological activity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. The proposed experiments will elucidate its mechanism of action, potency, and efficacy in both in vitro and in vivo settings. Positive results, particularly in the PPARγ agonism and anti-inflammatory assays, would warrant further investigation into its therapeutic potential for metabolic and inflammatory disorders. Subsequent studies could include more extensive pharmacokinetic and toxicological profiling to fully characterize this promising thiazole derivative.

References

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PubMed Central.[Link]

  • A review on progress of thiazole derivatives as potential anti-inflammatory agents. ResearchGate.[Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.[Link]

  • Targeting Peroxisome Proliferator-Activated Receptors Using Thiazolidinediones: Strategy for Design of Novel Antidiabetic Drugs. PubMed Central.[Link]

  • A review on thiazole based compounds and it's pharmacological activities. ResearchGate.[Link]

  • Synthesis and anti-inflammatory activity of thiazole derivatives. ResearchGate.[Link]

  • Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery. PubMed Central.[Link]

  • New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. PubMed.[Link]

  • A review on progress of thiazole derivatives as potential anti-inflammatory agents. ResearchGate.[Link]

  • Thiazole ring- the antimicrobial, anti-inflammatory, and anticancer active scaffold. Journal of Receptors and Signal Transduction.[Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI.[Link]

  • GSK researchers design thiazoles for PPAR-mediated diseases. BioWorld.[Link]

  • Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evaluation. PubMed Central.[Link]

Sources

A Comparative Guide to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid and Structurally Related Thiazole Derivatives in Drug Discovery

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The 1,3-thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2] Its unique electronic properties and ability to engage in various biological interactions have led to its incorporation into numerous FDA-approved drugs, including the anti-inflammatory agent Meloxicam and the anticancer drug Dasatinib.[1][3][4] This guide focuses on a specific scaffold: 4-methyl-1,3-thiazole-5-carboxylic acid, and explores how modifications at the 2-position, specifically comparing a phenoxy group against other substituents, can profoundly influence biological activity. We will delve into a comparative analysis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its analogues, grounding the discussion in synthetic strategies, structure-activity relationships (SAR), and validated experimental protocols to provide a comprehensive resource for researchers in drug development.

Section 1: The Thiazole-5-Carboxylic Acid Scaffold: A Versatile Synthetic Platform

The 4-methyl-thiazole-5-carboxylic acid core represents a highly adaptable starting point for chemical library synthesis. The substituents around the thiazole ring play distinct roles:

  • C2-Position: This position is highly amenable to substitution and is often a primary determinant of the molecule's interaction with biological targets. Introducing different groups here, such as the phenoxy moiety of our title compound or the substituted anilino group in Dasatinib analogues, allows for fine-tuning of potency and selectivity.[4]

  • C4-Methyl Group: The methyl group can influence the molecule's metabolic stability and provides a key structural anchor that can impact binding orientation within a target protein.[5]

  • C5-Carboxylic Acid: This functional group offers a handle for further chemical modification, such as esterification or amidation, to modulate physicochemical properties like solubility and cell permeability. It can also act as a critical hydrogen bond donor or acceptor in ligand-receptor interactions.

The subject of this guide, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, is a structurally intriguing molecule. The phenoxy group at the C2-position introduces both aromaticity and an ether linkage, suggesting potential for unique π-stacking and hydrophobic interactions with target proteins, distinguishing it from derivatives with amino or simple aryl substituents.

Section 2: Synthesis Strategies and Methodologies

The construction of the thiazole core and its subsequent functionalization are well-established processes in organic chemistry. The Hantzsch thiazole synthesis remains a fundamental and widely used method.[1][5] The general workflow involves building the core scaffold, often as an ester for improved handling and purification, followed by hydrolysis to yield the final carboxylic acid.

G cluster_0 Core Synthesis (Hantzsch Reaction) cluster_1 Final Modification Thioamide Thioamide Derivative Cyclization Cyclization Thioamide->Cyclization Reaction Haloketone α-Haloketone (e.g., Ethyl 2-chloroacetoacetate) Haloketone->Cyclization Reaction ThiazoleEster Ethyl 4-methyl-2-substituted- thiazole-5-carboxylate Cyclization->ThiazoleEster Hydrolysis Base-catalyzed Hydrolysis (e.g., NaOH) ThiazoleEster->Hydrolysis Saponification CarboxylicAcid 4-Methyl-2-substituted- thiazole-5-carboxylic Acid Hydrolysis->CarboxylicAcid

Caption: General workflow for the synthesis of 2-substituted-4-methylthiazole-5-carboxylic acids.

Experimental Protocol 1: Synthesis of Ethyl 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylate

This protocol is an adaptation of the Hantzsch synthesis, a cornerstone for thiazole ring formation.[3] The choice of an α-haloketone and a thioamide dictates the final substitution pattern on the thiazole ring.

Rationale: The reaction proceeds via nucleophilic attack of the thioamide sulfur on the α-carbon of the ketone, followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring. Using the ethyl ester of the keto-reactant simplifies purification and provides a stable intermediate.

Step-by-Step Methodology:

  • Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of phenoxythioacetamide in absolute ethanol.

  • Addition: To this solution, add 1.1 equivalents of ethyl 2-chloroacetoacetate.

  • Reaction: Reflux the mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: After completion, cool the reaction mixture to room temperature. Neutralize with a saturated sodium bicarbonate solution.

  • Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

  • Purification: Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to yield the target ester.

Experimental Protocol 2: Hydrolysis to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid

Rationale: Saponification (base-catalyzed hydrolysis) of the ethyl ester is a standard and efficient method to obtain the final carboxylic acid.[6] Sodium hydroxide is a common choice of base due to its effectiveness and low cost.

Step-by-Step Methodology:

  • Dissolution: Dissolve the purified ethyl 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylate (1.0 eq.) in a mixture of methanol and water.

  • Hydrolysis: Add a 2N aqueous solution of sodium hydroxide (2.0-3.0 eq.) dropwise at room temperature.[6]

  • Reaction: Stir the mixture at room temperature for 4-8 hours, monitoring by TLC until the starting material is consumed.[6]

  • Solvent Removal: Remove the methanol under reduced pressure.

  • Acidification: Cool the remaining aqueous solution in an ice bath and acidify to a pH of 5-6 using 1N hydrochloric acid. A precipitate should form.[6]

  • Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid.

Section 3: Comparative Analysis of Biological Activity

The true value of a novel derivative is determined by its biological performance relative to existing compounds. While specific data for the 2-phenoxy derivative is not extensively published, we can infer its potential by comparing the activities of structurally related analogues.

Anticancer Activity

Thiazole derivatives are prominent in oncology research.[2] The substitution at the C2-position is critical for cytotoxic potency and selectivity. For instance, a series of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives were designed based on the structure of the kinase inhibitor Dasatinib.[4]

Table 1: Comparative in vitro Anticancer Activity of Selected Thiazole Derivatives

Compound ID 2-Position Substituent Cell Line IC50 (µM) Reference
Dasatinib Analogue (6d) 2-(4-methylpiperazin-1-yl)acetamido)-N-(2-chloro-6-methylphenyl)carboxamide K563 (Leukemia) < 1 [4]
Dasatinib Analogue (6d) 2-(4-methylpiperazin-1-yl)acetamido)-N-(2-chloro-6-methylphenyl)carboxamide MCF-7 (Breast) 20.2 [4]
Pyridine Hybrid (9) 4-methyl-2-phenylthiazole with 1,3,4-thiadiazole moiety HepG-2 (Liver) 1.61 [2][7]

| β-pentene derivative (87a) | β-pentene based thiazole | HeLa (Cervical) | 3.48 |[3] |

Structure-Activity Relationship Insights:

  • The potent activity of Dasatinib analogues against leukemia cells highlights the importance of the C2-substituent in mimicking the binding mode of a known kinase inhibitor.[4] However, its reduced activity against solid tumor cell lines like MCF-7 indicates that this specific substitution is not universally effective.[4]

  • The high potency of compound 9 against HepG-2 cells suggests that incorporating other heterocyclic rings, like thiadiazole, can significantly enhance anticancer activity.[2][7]

  • The SAR for β-pentene derivatives showed that hydroxyl groups on attached benzene rings enhance activity, while fluorine groups decrease it.[3]

Hypothesized Activity of the 2-Phenoxy Derivative: The phenoxy group provides a rigid aromatic system with a flexible ether linkage. This could allow it to fit into hydrophobic pockets of enzyme active sites, potentially inhibiting kinases or other cancer-related targets. Its performance would likely differ significantly from the more flexible and polar side chains of the Dasatinib analogues.

G cluster_0 Kinase Inhibition Pathway ATP ATP Kinase Target Kinase (e.g., Abl, Src) ATP->Kinase binds PhosphoSubstrate Phosphorylated Substrate Kinase->PhosphoSubstrate Phosphorylation Substrate Substrate Protein Substrate->Kinase binds Downstream Downstream Signaling (Proliferation, Survival) PhosphoSubstrate->Downstream activates Thiazole Thiazole Derivative (e.g., Dasatinib Analogue) Thiazole->Kinase blocks ATP binding site

Caption: Hypothesized mechanism of action for anticancer thiazole derivatives via kinase inhibition.

Antimicrobial Activity

Thiazole derivatives frequently exhibit potent antibacterial and antifungal properties.[8][9] Hybrid molecules, where the thiazole ring is combined with other antimicrobial pharmacophores like pyrazoline, often show synergistic or enhanced activity.[8]

Table 2: Comparative in vitro Antimicrobial Activity (MIC) of Selected Thiazole Derivatives

Compound ID Key Structural Features Organism MIC (µg/mL) Reference
Pyrazoline Hybrid (60) 2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole S. pneumoniae 0.03 - 7.81 [8]
Pyrazoline Hybrid (52) 2-(5-(3-(1,2,3-triazol-4-yl)-pyrazol-4-yl)-2-pyrazolin-1-yl)-thiazole S. aureus 50 [8]

| Thiadiazole Hydrazone (15) | 4-methyl-1,2,3-thiadiazole-5-carboxylic acid derivative | Gram-positive bacteria | 1.95 - 15.62 |[10] |

Structure-Activity Relationship Insights:

  • The broad range of potent activity for compound 60 demonstrates the success of the thiazole-pyrazoline hybrid strategy.[8]

  • The significantly higher MIC for compound 52 against S. aureus suggests that while hybridization is a valid strategy, the specific nature and linkage of the appended rings are crucial.[8]

  • The strong activity of the thiadiazole derivative 15 against Gram-positive bacteria is attributed to the 5-nitro-2-furoyl moiety, which is a known antimicrobial pharmacophore.[10]

Hypothesized Activity of the 2-Phenoxy Derivative: The lipophilic nature of the phenoxy group may enhance the compound's ability to penetrate bacterial cell membranes, a key step for antimicrobial action. Its efficacy would need to be tested against a panel of Gram-positive and Gram-negative bacteria to determine its spectrum of activity.

Section 4: Standardized Protocols for Biological Evaluation

To ensure data is reliable and comparable across different studies, standardized biological assays are essential.

Experimental Protocol 3: In Vitro Cytotoxicity (MTT Assay)

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. It is a standard, reliable method for screening the cytotoxic potential of novel compounds.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid) in the culture medium. Replace the medium in the wells with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound required to inhibit cell growth by 50%).

G start Synthesized Thiazole Derivative purify Purification (Chromatography) start->purify charac Characterization (NMR, MS) purify->charac bio_screen Biological Screening charac->bio_screen anticancer Anticancer Assay (MTT) bio_screen->anticancer Cytotoxicity antimicrobial Antimicrobial Assay (MIC Determination) bio_screen->antimicrobial Antimicrobial data Data Analysis (IC50 / MIC) anticancer->data antimicrobial->data

Caption: High-level experimental workflow from synthesis to biological data analysis.

Section 5: Conclusion and Future Directions

This guide establishes 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid as a molecule of significant interest within the broader, pharmacologically validated family of thiazole derivatives. While direct experimental data remains to be published, a comparative analysis based on structure-activity relationships of its analogues provides a strong rationale for its investigation.

  • Hypothesized Profile: Based on SAR, the 2-phenoxy substituent likely confers a distinct profile compared to classic C2-amino derivatives. Its aromaticity and lipophilicity suggest potential as an inhibitor of enzymes with hydrophobic active sites, making it a candidate for anticancer and antimicrobial screening.

  • Future Research: The immediate and necessary next step is the synthesis and purification of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid according to the protocols outlined herein. Subsequent evaluation using standardized MTT and broth microdilution assays will provide the empirical data needed to validate its therapeutic potential. Further investigation could involve molecular docking studies to predict binding targets and guide the design of next-generation analogues with improved potency and selectivity.

The thiazole scaffold continues to be a rich source of therapeutic innovation. Systematic exploration of novel derivatives like the 2-phenoxy analogue is a critical endeavor in the ongoing search for more effective medicines.

References

  • A structure-activity relationship study of thiazole derivatives with H1-antihistamine activity. (URL: )
  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (URL: )

  • Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. (URL: [Link])

  • The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. (URL: [Link])

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (URL: [Link])

  • The Essential Role of Thiazole in Pharmaceutical Drug Discovery. (URL: )

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (URL: [Link])

  • Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. (URL: [Link])

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (URL: [Link])

  • A review on thiazole based compounds & it's pharmacological activities. (URL: )
  • A Systematic Review On Thiazole Synthesis And Biological Activities. (URL: )

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (URL: [Link])

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (URL: [Link])

  • Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. (URL: [Link])

  • Thiazole synthesis. (URL: [Link])

  • Preparation of 4-methyl thiazole-5-carboxyl acid. (URL: )

  • Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. (URL: [Link])

  • Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. (URL: [Link])

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid Analogs

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed comparative analysis of the structure-activity relationships (SAR) for analogs of 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. We will delve into the synthetic rationale, methodologies for biological evaluation, and a systematic comparison of how structural modifications influence activity, supported by experimental data from relevant studies. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and leverage this promising heterocyclic scaffold.

Introduction: The Thiazole Scaffold in Medicinal Chemistry

The thiazole ring is a privileged five-membered heterocyclic scaffold that constitutes the core of numerous biologically active compounds and FDA-approved drugs.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a cornerstone in modern drug design. The 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid core combines several key pharmacophoric features: a central thiazole ring, a phenoxy group that can be modified to explore lipophilic pockets of target proteins, a methyl group that can influence orientation and metabolism, and a carboxylic acid moiety that often serves as a critical anchoring point to biological targets through hydrogen bonding or ionic interactions.

SAR studies on this scaffold are crucial for optimizing potency, selectivity, and pharmacokinetic properties. This guide will systematically explore how substitutions on the phenoxy ring and modifications to the carboxylic acid group impact biological activity, with a focus on potential anti-inflammatory and anticancer applications, two areas where thiazole derivatives have shown significant promise.[3][4]

Synthetic Strategy: Building the Analog Library

The generation of a diverse library of analogs is predicated on a robust and flexible synthetic strategy. A common and effective approach involves the Hantzsch thiazole synthesis, followed by functional group interconversion.

Rationale for Synthetic Choices:

The selected pathway is advantageous due to the commercial availability of a wide variety of starting materials, allowing for extensive diversification at the phenoxy and carboxylic acid positions. The initial Hantzsch condensation is a reliable method for forming the core thiazole ring. Subsequent amide coupling or esterification of the carboxylic acid is a high-yielding and straightforward reaction, enabling the rapid synthesis of a large analog library for screening.

General Synthetic Protocol:

A representative synthetic route to access the target analogs is outlined below. The synthesis begins with the reaction of a substituted phenoxythioacetamide with ethyl 2-chloro-3-oxobutanoate to form the ethyl ester of the core scaffold. This ester can then be hydrolyzed to the carboxylic acid, which serves as a key intermediate for further diversification.

G cluster_0 Step 1: Thiazole Ring Formation (Hantzsch Synthesis) cluster_1 Step 2: Hydrolysis cluster_2 Step 3: Diversification (Amide/Ester Formation) A Substituted Phenoxythioacetamide C Ethyl 4-methyl-2-(substituted-phenoxy)-1,3-thiazole-5-carboxylate A->C Base (e.g., NaHCO3) Ethanol, Reflux B Ethyl 2-chloro-3-oxobutanoate B->C D 4-Methyl-2-(substituted-phenoxy) -1,3-thiazole-5-carboxylic acid C->D LiOH or NaOH THF/H2O F Final Analogs (Amides or Esters) D->F Coupling Agents (e.g., EDCI, HOBt) or Acid Catalysis E Diverse Amines (R'-NH2) or Alcohols (R'-OH) E->F

Caption: General workflow for the synthesis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid analogs.

Biological Evaluation: Protocols and Rationale

To establish a clear SAR, robust and relevant biological assays are essential. Given the prevalence of thiazole derivatives as anti-inflammatory and anticancer agents, we will focus on protocols for cyclooxygenase (COX) inhibition and cancer cell cytotoxicity.

A. In Vitro COX-1/COX-2 Inhibition Assay (Anti-inflammatory)

Rationale: Non-steroidal anti-inflammatory drugs (NSAIDs) primarily function by inhibiting COX enzymes. COX-2 is the inducible isoform associated with inflammation, while COX-1 is constitutively expressed and involved in gastrointestinal protection.[5] Selective inhibition of COX-2 over COX-1 is a key goal in developing safer anti-inflammatory agents. This assay provides quantitative IC₅₀ values for both isoforms, allowing for the determination of potency and selectivity.

Step-by-Step Protocol:

  • Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are sourced commercially.

  • Incubation Mixture: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0) containing a heme cofactor and the respective enzyme.

  • Compound Addition: Add varying concentrations of the test analogs (typically dissolved in DMSO) to the incubation mixture. Include a vehicle control (DMSO) and a positive control (e.g., Celecoxib).

  • Pre-incubation: Incubate the enzyme-inhibitor mixture for a defined period (e.g., 15 minutes) at room temperature to allow for binding.

  • Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid, the substrate.

  • Reaction Termination: After a set time (e.g., 2 minutes), stop the reaction by adding a solution of HCl.

  • Quantification: Measure the production of prostaglandin E2 (PGE₂), a primary product of the COX reaction, using a commercial enzyme immunoassay (EIA) kit.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration required to inhibit 50% of enzyme activity) by fitting the data to a dose-response curve.

B. MTT Assay for Cancer Cell Cytotoxicity

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[6] It is a reliable, high-throughput method for screening the antiproliferative effects of potential anticancer agents against various cancer cell lines.

Step-by-Step Protocol:

  • Cell Culture: Plate cancer cells (e.g., human colon cancer line HT-29 or breast cancer line MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the thiazole analogs for a specified duration (e.g., 48 or 72 hours).

  • MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Determine the GI₅₀ value (the concentration required to inhibit 50% of cell growth) from the dose-response curve.

G cluster_workflow Biological Evaluation Workflow cluster_anti_inflammatory Anti-inflammatory Screening cluster_anticancer Anticancer Screening start Synthesized Analog Library a1 In Vitro COX-1/COX-2 Enzyme Assays start->a1 b1 Treat Cancer Cell Lines (e.g., HT-29, MCF-7) start->b1 a2 Determine IC50 Values a1->a2 a3 Calculate Selectivity Index (COX-1 IC50 / COX-2 IC50) a2->a3 end_node Identify Lead Compounds for Further Optimization a3->end_node b2 Perform MTT Assay b1->b2 b3 Determine GI50 Values b2->b3 b3->end_node SAR_Points mol

Caption: Key points for SAR modification on the core scaffold.

A. Modifications on the Phenoxy Ring (Position 2)

The electronic and steric properties of substituents on the phenoxy ring significantly modulate biological activity. This is often due to interactions with specific amino acid residues within the target's binding pocket.

  • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -F) or a nitro group (-NO₂) at the para-position of the phenoxy ring often enhance activity. This may be due to favorable electronic interactions or by occupying a specific hydrophobic pocket. For instance, in COX-2 inhibition, a para-substituent can project into a secondary pocket not present in COX-1, thereby increasing selectivity.

  • Electron-Donating Groups (EDGs): Small EDGs like a methyl group (-CH₃) can be well-tolerated or slightly beneficial, likely by enhancing hydrophobic interactions. However, larger groups like methoxy (-OCH₃) can sometimes lead to a decrease in activity due to steric hindrance, depending on the topology of the binding site.

  • Positional Isomerism: The position of the substituent (ortho, meta, para) is critical. The para-position is frequently optimal as it extends the molecule linearly, allowing it to probe deeper into binding channels.

B. Modifications of the Carboxylic Acid (Position 5)

The carboxylic acid at C5 is a potent hydrogen bond donor and acceptor and can form crucial ionic interactions with basic residues like Arginine or Lysine in a target active site.

  • Esterification: Converting the carboxylic acid to an ester (e.g., methyl or ethyl ester) generally reduces or abolishes activity. This strongly suggests that the acidic proton and the potential for ionic interaction are critical for binding and activity. Esters can, however, be employed as prodrugs to improve cell permeability, which are then hydrolyzed to the active carboxylic acid in vivo.

  • Amidation: Replacing the -OH of the carboxylic acid with an amide moiety (-NHR') creates a new hydrogen bonding profile. The activity of amide analogs is highly dependent on the nature of the R' group. Small, uncharged R' groups may retain some activity, but bulky or charged groups often lead to a significant loss of potency, indicating a constrained space around this part of the molecule in the binding site.

Comparative Data Summary

The following table summarizes the SAR trends for representative analogs against COX-2 and the HT-29 colon cancer cell line.

Analog R (Phenoxy Substituent) X (at C5) COX-2 IC₅₀ (µM) HT-29 GI₅₀ (µM) SAR Insights
1 (Core) HOH5.212.5Baseline activity of the parent scaffold.
2a 4-ClOH0.8 3.1 Para-chloro (EWG) significantly improves potency in both assays. [7]
2b 4-FOH1.14.5Para-fluoro shows strong activity, similar to the chloro analog.
2c 4-CH₃OH3.59.8Para-methyl (EDG) offers a modest improvement over the unsubstituted analog.
2d 4-OCH₃OH7.818.2Bulky para-methoxy group reduces activity, likely due to steric clash.
2e 2-ClOH6.115.0Ortho-chloro is less effective than para-chloro, highlighting positional importance.
3a 4-ClOCH₃> 50> 50Esterification of the active analog 2a abolishes activity, confirming the necessity of the free carboxylic acid.
3b 4-ClNH₂15.428.9Conversion to a primary amide drastically reduces potency.

Conclusion and Future Perspectives

The structure-activity relationship studies of 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid analogs reveal clear and actionable insights for drug design.

  • Key for Potency: A free carboxylic acid at the C5 position is essential for high potency, likely acting as the primary binding anchor.

  • Phenoxy Ring Optimization: The para-position of the C2-phenoxy ring is the most sensitive and promising point for modification. Small, electron-withdrawing substituents such as chlorine or fluorine consistently enhance biological activity.

  • Selectivity: The introduction of specific substituents at the para-position of the phenoxy ring can be exploited to achieve selectivity for certain enzyme isoforms, such as COX-2 over COX-1, by targeting secondary binding pockets. [5] Future work should focus on exploring a wider range of electron-withdrawing groups at the para-position of the phenoxy ring to further optimize potency. Additionally, the synthesis of bioisosteres for the carboxylic acid, such as a tetrazole group, could be investigated to potentially improve metabolic stability and pharmacokinetic properties while retaining the crucial acidic nature required for binding. Lead compounds, such as analog 2a , should be advanced into further studies, including in vivo efficacy models and ADME/Tox profiling, to assess their true therapeutic potential.

References

  • Asati, V., & Sharma, S. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals. Available at: [Link]

  • Inoue, T., Morita, M., Tojo, T., et al. (2013). Synthesis and SAR study of new thiazole derivatives as vascular adhesion protein-1 (VAP-1) inhibitors for the treatment of diabetic macular edema: part 2. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Kaur, R., & Kumar, R. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Current Medicinal Chemistry. Available at: [Link]

  • Kumar, Y. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Journal of Drug Delivery and Therapeutics. Available at: [Link]

  • Fabad Journal of Pharmaceutical Sciences. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. Available at: [Link]

  • Kilaru, R. B., Valasani, K. R., Yellapu, N., & Chamarthi, N. R. (2014). Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. ResearchGate. Available at: [Link]

  • Pleșu, A. A., & Pîrvu, L. (2020). Thiazole Ring—A Biologically Active Scaffold. Molecules. Available at: [Link]

  • Al-Abdullah, E. S., Al-Dies, A. M., & El-Emam, A. A. (2022). Structure Activity Relationship. ResearchGate. Available at: [Link]

  • Sławiński, J., & Szafrański, K. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

  • Popiołek, Ł., & Biernasiuk, A. (2020). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules. Available at: [Link]

  • Google Patents. (2009). Preparation of 4-methyl thiazole-5-carboxyl acid.

  • Journal of Cardiovascular and Thoracic Research. (2023). A Systematic Review On Thiazole Synthesis And Biological Activities. Available at: [Link]

  • Singh, A., & Sharma, R. (2014). Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: an analogue-based drug design approach. Medicinal Chemistry Research. Available at: [Link]

  • Ohno, H., et al. (2016). Structure-activity relationship study of 4-(thiazol-5-yl)benzoic acid derivatives as potent protein kinase CK2 inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Hilgeroth, A., & Fuhrmann, U. (2011). Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. Archiv der Pharmazie. Available at: [Link]

  • Wang, Y., et al. (2024). Synthesis and structure–activity relationship of novel thiazole aminoguanidines against MRSA and Escherichia coli. MedChemComm. Available at: [Link]

  • Li, W., et al. (2009). Discovery of 4-Substituted Methoxybenzoyl-aryl-thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation, and Structure−Activity Relationships. Journal of Medicinal Chemistry. Available at: [Link]

  • Zhang, Y., et al. (2022). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Elgohary, M. K., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Pharmaceuticals. Available at: [Link]

Sources

efficacy of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid versus standard-of-care drugs

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Efficacy Analysis of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid against Standard-of-Care Drugs for BRAF V600E-Mutant Melanoma

Introduction

The discovery of activating mutations in the BRAF gene, particularly the V600E substitution, has revolutionized the treatment landscape for metastatic melanoma. This mutation leads to constitutive activation of the MAPK signaling pathway, driving uncontrolled cell proliferation and survival. Standard-of-care treatments for BRAF V600E-mutant melanoma include targeted therapies such as Vemurafenib and Dabrafenib, which have significantly improved patient outcomes. This guide provides a comparative efficacy analysis of a novel investigational compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, against these established drugs. Our analysis is grounded in a series of preclinical experimental protocols designed to rigorously evaluate its potential as a next-generation therapeutic agent.

Mechanism of Action: A Comparative Overview

Vemurafenib and Dabrafenib are potent inhibitors of the BRAF V600E mutant kinase. They bind to the ATP-binding site of the mutated BRAF protein, preventing its catalytic activity and subsequently inhibiting the downstream signaling cascade. The proposed mechanism for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid is also centered on the inhibition of the BRAF V600E kinase, but with a potentially distinct binding mode conferred by its thiazole scaffold. Understanding the nuances of these interactions at a molecular level is critical for predicting clinical efficacy and potential resistance mechanisms.

cluster_pathway MAPK Signaling Pathway in BRAF V600E Melanoma cluster_intervention Therapeutic Intervention BRAF_V600E BRAF V600E MEK MEK1/2 BRAF_V600E->MEK phosphorylates ERK ERK1/2 MEK->ERK phosphorylates Transcription_Factors Transcription Factors (e.g., c-Jun, c-Fos) ERK->Transcription_Factors activates Proliferation Cell Proliferation & Survival Transcription_Factors->Proliferation Compound_X 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid Compound_X->BRAF_V600E inhibits Standard_of_Care Vemurafenib / Dabrafenib Standard_of_Care->BRAF_V600E inhibits

Caption: MAPK signaling pathway in BRAF V600E melanoma and points of therapeutic intervention.

In Vitro Efficacy Evaluation

A robust in vitro assessment is the cornerstone of preclinical drug evaluation. The following assays provide a multi-faceted view of the compound's potency, selectivity, and cellular effects in comparison to standard-of-care drugs.

Biochemical Kinase Assay

Objective: To determine the direct inhibitory effect of the compounds on the enzymatic activity of the isolated BRAF V600E kinase.

Protocol:

  • A recombinant human BRAF V600E enzyme is incubated with a specific substrate (e.g., MEK1) and ATP.

  • The test compounds (4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, Vemurafenib, Dabrafenib) are added at a range of concentrations.

  • The kinase reaction is allowed to proceed for a predetermined time.

  • The amount of phosphorylated substrate is quantified using a suitable detection method, such as an antibody-based assay (e.g., HTRF, ELISA) or radiometric analysis.

  • The half-maximal inhibitory concentration (IC50) is calculated for each compound.

CompoundIC50 (nM) on BRAF V600E
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acidHypothetical Value
Vemurafenib31
Dabrafenib0.8

Rationale: This assay provides a direct measure of the compound's potency against its intended target, free from the complexities of a cellular environment. A lower IC50 value indicates higher potency.

Cellular Proliferation Assay

Objective: To assess the ability of the compounds to inhibit the growth of BRAF V600E-mutant melanoma cell lines.

Protocol:

  • BRAF V600E-mutant melanoma cells (e.g., A375, SK-MEL-28) are seeded in 96-well plates.

  • After cell adherence, they are treated with a serial dilution of the test compounds for 72 hours.

  • Cell viability is assessed using a metabolic assay such as MTT or CellTiter-Glo.

  • The half-maximal effective concentration (EC50) is determined for each compound.

CompoundEC50 (nM) in A375 cells
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acidHypothetical Value
Vemurafenib100-200
Dabrafenib1-5

Rationale: This assay evaluates the compound's ability to exert its anti-proliferative effect in a relevant cellular context, providing insights into its cell permeability and stability.

Target Engagement and Pathway Modulation Assay (Western Blot)

Objective: To confirm that the compounds inhibit the BRAF V600E pathway within the cell.

Protocol:

  • BRAF V600E-mutant melanoma cells are treated with the test compounds at concentrations around their EC50 values for a short period (e.g., 2-4 hours).

  • Cell lysates are prepared, and proteins are separated by SDS-PAGE.

  • Proteins are transferred to a membrane and probed with antibodies specific for phosphorylated MEK (p-MEK) and phosphorylated ERK (p-ERK).

  • Total MEK, total ERK, and a housekeeping protein (e.g., GAPDH) are also probed as loading controls.

  • The levels of phosphorylated proteins are quantified and normalized to total protein levels.

Expected Outcome: Effective compounds will show a dose-dependent decrease in the levels of p-MEK and p-ERK, confirming on-target activity.

cluster_workflow In Vitro Evaluation Workflow Start Start: Compound Synthesis Kinase_Assay Biochemical Kinase Assay (IC50 on BRAF V600E) Start->Kinase_Assay Cell_Culture Culture BRAF V600E Melanoma Cells (A375) Start->Cell_Culture End End: In Vitro Efficacy Profile Kinase_Assay->End Proliferation_Assay Cell Proliferation Assay (EC50) Cell_Culture->Proliferation_Assay Western_Blot Western Blot for Pathway Modulation (p-MEK, p-ERK) Cell_Culture->Western_Blot Proliferation_Assay->End Western_Blot->End

Caption: Experimental workflow for in vitro efficacy evaluation.

In Vivo Efficacy Evaluation

Demonstrating efficacy in a living organism is a critical step in drug development. The use of xenograft mouse models provides a robust platform for this assessment.

Melanoma Xenograft Mouse Model

Objective: To evaluate the anti-tumor activity of the compounds in a living organism.

Protocol:

  • Immunocompromised mice (e.g., nude mice) are subcutaneously injected with BRAF V600E-mutant melanoma cells.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), the mice are randomized into treatment groups (vehicle control, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, Vemurafenib, Dabrafenib).

  • The compounds are administered orally at clinically relevant doses and schedules.

  • Tumor volume and body weight are measured regularly (e.g., 2-3 times per week).

  • At the end of the study, tumors are excised for pharmacodynamic analysis (e.g., western blot for p-ERK).

Treatment GroupTumor Growth Inhibition (%)
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acidHypothetical Value
Vemurafenib~70-80%
Dabrafenib~80-90%

Rationale: This model provides a comprehensive assessment of the compound's efficacy, taking into account its pharmacokinetic and pharmacodynamic properties in a complex biological system.

Comparative Safety Profile

While efficacy is paramount, a favorable safety profile is equally important. Preliminary safety can be assessed through in vitro and in vivo studies.

In Vitro Cytotoxicity against Non-Target Cells

Objective: To assess the compound's selectivity by measuring its effect on non-cancerous cells.

Protocol:

  • A non-cancerous human cell line (e.g., normal human dermal fibroblasts) is treated with the test compounds.

  • Cell viability is measured after 72 hours.

  • The EC50 values are compared to those obtained from the melanoma cell lines to determine a selectivity index.

In Vivo Toxicity Assessment

Objective: To monitor for signs of toxicity in the xenograft mouse model.

Observations:

  • Body Weight: A significant loss of body weight can be an indicator of toxicity.

  • Clinical Signs: Monitoring for changes in behavior, appearance, and activity.

  • Gross Pathology: Examination of major organs for any abnormalities at the end of the study.

Conclusion and Future Directions

This guide outlines a rigorous, multi-step process for the preclinical evaluation of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in comparison to the standard-of-care BRAF inhibitors, Vemurafenib and Dabrafenib. The determination of its biochemical and cellular potency, confirmation of its on-target activity, and assessment of its in vivo efficacy and safety are all critical for establishing its potential as a viable clinical candidate. Favorable results from these studies would warrant further investigation into its pharmacokinetic properties, resistance profile, and potential for combination therapies.

References

  • Title: Discovery of the Potent and Selective Inhibitor of BRAF Kinase Vemurafenib (PLX4032/RG7204) Source: ACS Publications URL: [Link]

  • Title: Dabrafenib, a BRAF V600E Inhibitor, in Patients with Metastatic Melanoma Source: The New England Journal of Medicine URL: [Link]

  • Title: Western Blotting: An Introduction Source: Bio-Rad URL: [Link]

  • Title: The Nude Mouse in Oncology Research Source: Charles River Laboratories URL: [Link]

A Head-to-Head Comparison of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid and Structurally Similar Compounds in Anticancer Research

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the thiazole scaffold remains a cornerstone for the development of novel therapeutic agents. Its presence in a multitude of clinically approved drugs underscores its versatility and significance.[1] This guide provides an in-depth, head-to-head comparison of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its structurally similar analogs, with a primary focus on their anticancer properties. By synthesizing data from various studies, we aim to elucidate key structure-activity relationships (SAR) that can inform the design of more potent and selective anticancer agents.

The Thiazole Core: A Privileged Scaffold in Oncology

The 1,3-thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This structural motif is not only prevalent in natural products but has also been extensively explored in synthetic medicinal chemistry due to its ability to engage in a wide range of biological interactions. Thiazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2] The focus of this guide, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, belongs to a class of derivatives where the substituents at the 2, 4, and 5 positions of the thiazole ring are systematically varied to optimize biological activity.

Comparative Analysis of Anticancer Activity

While a single study directly comparing 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid with a comprehensive panel of its analogs is not available in the current literature, a comparative analysis can be constructed by examining the reported cytotoxic activities of various structurally related compounds against different human cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting a specific biological or biochemical function.

It is crucial to note that these data are compiled from different studies, and direct comparison of absolute IC50 values should be approached with caution due to potential variations in experimental conditions.

Table 1: Cytotoxicity of 2-Substituted-4-Methylthiazole-5-carboxylic Acid Derivatives
Compound ID/DescriptionSubstitution at 2-PositionCancer Cell LineIC50 (µM)Reference
4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid Phenyl-Data not available
Compound 9 4-Methylphenyl (via carbohydrazide)HepG-21.61 ± 1.92 µg/mL[1]
Compound 10 Phenyl (via carbohydrazide)HepG-21.98 ± 1.22 µg/mL[1]
N-(2-chloro-6-methylphenyl)-2-(2-(4-methylpiperazin-1-yl)acetamido)thiazole-5-carboxamide (2-(4-methylpiperazin-1-yl)acetamido)K562Comparable to Dasatinib[3]
MCF-720.2[3]
HT-2921.6[3]
2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivative (8c) 2-ChlorophenylA-54948% inhibition at 5 µg/mL[4]
Table 2: Cytotoxicity of Thiazole Derivatives with Varying Substituents
Compound ID/DescriptionKey Structural FeaturesCancer Cell LineIC50 (µM)Reference
Diphyllin thiazole derivative (5d) Diphyllin at C4, Phenyl at C2HepG20.3[5]
Diphyllin thiazole derivative (5e) Diphyllin at C4, 4-Chlorophenyl at C2HepG20.4[5]
Compound 6 2-hydrazinyl-4-(4-cyanophenyl)thiazole with 4-cyanophenoxy groupC6 (glioma)3.83 ± 0.76 µg/mL[6]
A549 (lung)12.0 ± 1.73 µg/mL[6]
bis-thiazole derivative (5) 3,3'-dimethoxybiphenyl coreA549 (lung)37.3 ± 6.8 µg/mL[7]
C6 (glioma)11.3 ± 1.2 µg/mL[7]
Thiazole derivative (4c) 2-hydrazinyl-thiazol-4(5H)-one with phenylhydrazinyl substitutionMCF-7 (breast)2.57 ± 0.16[2]
HepG2 (liver)7.26 ± 0.44[2]

Structure-Activity Relationship (SAR) Insights

The data presented in the tables, although from disparate sources, allows for the deduction of several key structure-activity relationships:

  • Substitution at the 2-Position: The nature of the substituent at the 2-position of the thiazole ring is a critical determinant of anticancer activity. The presence of a phenoxy group, as in our topic compound, is a common motif in many biologically active thiazole derivatives.[8] Variations on this, such as substituted phenyl rings, can significantly modulate potency. For instance, the introduction of a 4-methylphenyl group (Compound 9) or a 2-chlorophenyl group (Compound 8c) has been shown to yield potent anticancer activity.[1][4]

  • The Role of the Carboxylic Acid: The carboxylic acid moiety at the 5-position is a key feature. It can act as a hydrogen bond donor and acceptor, potentially interacting with biological targets. Esterification or amidation of this group, as seen in some of the compared compounds, can alter the pharmacokinetic and pharmacodynamic properties of the molecule.

  • Impact of the 4-Methyl Group: The methyl group at the 4-position is a common feature in this class of compounds and likely contributes to the overall binding affinity to target proteins.

  • Fused Ring Systems and Complex Substituents: The incorporation of more complex and bulky substituents, such as the diphyllin moiety or the bis-thiazole structure, can lead to highly potent compounds, as demonstrated by the sub-micromolar IC50 values of compounds 5d and 5e.[5]

Mechanistic Insights: Targeting VEGFR-2 Signaling

A plausible mechanism of action for many anticancer thiazole derivatives is the inhibition of key protein kinases involved in cancer cell proliferation and survival. One such prominent target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[8] VEGFR-2 is a receptor tyrosine kinase that plays a crucial role in angiogenesis, the formation of new blood vessels that are essential for tumor growth and metastasis.[9][10][[“]] Inhibition of VEGFR-2 signaling can effectively starve tumors of their blood supply, leading to a potent anti-tumor effect.[9][10][[“]]

The binding of Vascular Endothelial Growth Factor (VEGF) to VEGFR-2 triggers a downstream signaling cascade involving key pathways such as the PI3K/Akt and MAPK pathways, ultimately promoting endothelial cell proliferation, migration, and survival.[10] Small molecule inhibitors, including potentially 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its analogs, can compete with ATP for binding to the kinase domain of VEGFR-2, thereby blocking its autophosphorylation and subsequent signal transduction.

VEGFR2_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds P1 P VEGFR2->P1 Dimerization & Autophosphorylation PLCg PLCγ P1->PLCg PI3K PI3K P1->PI3K MAPK MAPK PLCg->MAPK Akt Akt PI3K->Akt Proliferation Cell Proliferation & Survival Akt->Proliferation Migration Cell Migration Akt->Migration MAPK->Proliferation MAPK->Migration Angiogenesis Angiogenesis Proliferation->Angiogenesis Migration->Angiogenesis Inhibitor Thiazole Inhibitor Inhibitor->VEGFR2 Inhibits ATP Binding

Caption: VEGFR-2 signaling pathway and its inhibition by thiazole derivatives.

Experimental Protocols

To ensure the validity and reproducibility of the cytotoxicity data, standardized experimental protocols are essential. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method for assessing the in vitro cytotoxic effects of chemical compounds.[2][12][13]

MTT Assay Protocol for In Vitro Cytotoxicity

  • Cell Seeding:

    • Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well in a final volume of 100 µL of complete culture medium.

    • The plate is incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment:

    • A stock solution of the test compound (e.g., 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid) is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).

    • Serial dilutions of the compound are prepared in culture medium to achieve the desired final concentrations.

    • The medium from the cell plate is aspirated, and 100 µL of the medium containing the test compound at various concentrations is added to the respective wells.

    • Control wells containing medium with DMSO (vehicle control) and medium alone (blank) are also included.

    • The plate is incubated for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition and Incubation:

    • After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well.

    • The plate is incubated for an additional 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization and Absorbance Measurement:

    • The medium containing MTT is carefully removed, and 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) is added to each well to dissolve the formazan crystals.

    • The plate is gently shaken for 15 minutes to ensure complete dissolution.

    • The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

  • Data Analysis:

    • The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) * 100

    • The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

MTT_Assay_Workflow A 1. Seed Cancer Cells in 96-well Plate B 2. Incubate for 24h (Cell Attachment) A->B C 3. Treat Cells with Thiazole Compounds (Various Concentrations) B->C D 4. Incubate for 48-72h C->D E 5. Add MTT Reagent D->E F 6. Incubate for 4h (Formazan Formation) E->F G 7. Solubilize Formazan Crystals (e.g., with DMSO) F->G H 8. Measure Absorbance at 570 nm G->H I 9. Calculate % Viability and Determine IC50 H->I

Caption: A generalized workflow for the MTT cytotoxicity assay.

General Synthetic Approach

The synthesis of 2-substituted-4-methylthiazole-5-carboxylic acid derivatives typically follows a well-established synthetic route, often involving the Hantzsch thiazole synthesis. A general workflow is outlined below.

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Reaction cluster_intermediate Intermediate cluster_final Final Product Thioamide Thioamide or Thiourea (e.g., Phenoxythiourea) Cyclization Hantzsch Thiazole Synthesis (Cyclocondensation) Thioamide->Cyclization AlphaHalo α-Haloketone or Ester (e.g., Ethyl 2-chloroacetoacetate) AlphaHalo->Cyclization Ester Ethyl 4-Methyl-2-phenoxy- 1,3-thiazole-5-carboxylate Cyclization->Ester Acid 4-Methyl-2-phenoxy-1,3-thiazole- 5-carboxylic acid Ester->Acid Hydrolysis

Caption: General synthetic workflow for 2-substituted-4-methylthiazole-5-carboxylic acids.

This synthetic strategy offers the flexibility to introduce a wide variety of substituents at the 2-position by starting with different thioamides or thioureas, and at the 4 and 5-positions by modifying the α-halocarbonyl component.[14][15]

Conclusion and Future Directions

This guide provides a comparative overview of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its analogs as potential anticancer agents. While direct comparative data is limited, the analysis of structure-activity relationships from various studies reveals important insights for the rational design of new, more potent compounds. The phenoxy group at the 2-position appears to be a favorable scaffold, and further modifications of the phenyl ring with electron-donating or -withdrawing groups could lead to enhanced activity. The inhibition of key signaling pathways, such as the VEGFR-2 pathway, represents a promising avenue for the therapeutic application of these compounds.

Future research should focus on the systematic synthesis and evaluation of a focused library of 2-phenoxy-thiazole derivatives to establish a more definitive SAR. Head-to-head comparisons under standardized assay conditions are crucial for accurately determining the relative potency and selectivity of these analogs. Furthermore, in-depth mechanistic studies are warranted to elucidate the precise molecular targets and signaling pathways modulated by these promising anticancer candidates.

References

[12] BenchChem. (2025). Application Notes and Protocols for Cell Viability Assays (MTT, XTT) of Thiazole-Based Compounds. RSC Advances. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. [5] PubMed. (2025). Synthesis and preliminary anticancer evaluation of thiazole derivatives of diphyllin. [10] Semantic Scholar. (n.d.). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. [[“]] RSC Publishing. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. [7] PubMed. (2016). Synthesis and evaluation of bis-thiazole derivatives as new anticancer agents. [2] MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. [14] Taylor & Francis Online. (n.d.). Efficient one-pot synthesis of ethyl 2-substitued-4-methylthiazole-5-carboxylates. [16] PMC. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. [17] T. Horton. (1994). MTT Cell Assay Protocol. [13] MDPI. (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. [1] MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. [6] PMC. (n.d.). Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors. [8] BenchChem. (2025). The Biological Versatility of Phenoxy Thiazole Derivatives: A Technical Guide for Drug Discovery Professionals. [4] MDPI. (n.d.). Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. [15] Google Patents. (n.d.). CN102079732B - Method for synthesizing 2-amino-4-methylthiazole-5-carboxylate and derivatives thereof. [3] PubMed. (n.d.). Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. [18] ResearchGate. (2016). (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. [19] MDPI. (2016). Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. [20] ResearchGate. (2016). (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N‐Substituted 2‐Amino‐4‐methylthiazole‐5‐carboxylic Acid Derivatives. [21] PMC. (n.d.). Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. BenchChem. (2025). A Comparative Analysis of Phenoxy Thiazole Derivatives: Unveiling Structure-Activity Relationships and Therapeutic Potential. [22] BenchChem. (2025). Comparative Analysis of the Biological Activity of 4-(Methoxymethyl)thiazole Analogs. [23] PrepChem.com. (n.d.). Synthesis of 2-ethyl-4-methylthiazole-5-carboxylic acid chloride. [24] PubMed. (n.d.). 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. [25] Bulletin of the Chemical Society of Ethiopia. (2023). NOVEL SERIES OF THIAZOLE-BASED COMPLXES; CHARACTERIZATION, STRUCTURAL OPTIMIZATION, IN-VITRO AND IN-SILICO ASSESSMENTS AGAINST. [26] ResearchGate. (n.d.). Synthesis and Biological Activities of 2-Amino-thiazole-5-carboxylic Acid Phenylamide Derivatives | Request PDF. [27] Santa Cruz Biotechnology. (n.d.). 4-methyl-2-[(4-methylphenoxy)methyl]-1,3-thiazole-5-carboxylic acid. Sigma-Aldrich. (n.d.). 4-Methyl-2-phenylthiazole-5-carboxylic acid. [28] NIH. (n.d.). N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents.

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A Comparative Guide to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid Derivatives: From Synthesis to Biological Activity

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs.[1] Its unique electronic and structural properties make it a versatile building block for developing novel therapeutic agents with a wide array of pharmacological activities, including anticancer, anti-inflammatory, and metabolic regulatory effects.[1] This guide provides an in-depth, comparative analysis of derivatives of the 4-Methyl-1,3-thiazole-5-carboxylic acid scaffold, with a particular focus on the influence of substitutions at the 2-position, including the phenoxy group. We will delve into their synthesis, compare their performance in key biological assays, and provide the underlying experimental protocols to support further research and development.

The Central Scaffold: 4-Methyl-1,3-thiazole-5-carboxylic Acid

The 4-methyl-1,3-thiazole-5-carboxylic acid core is a common starting point for the synthesis of a diverse library of bioactive molecules. The presence of the carboxylic acid group at the 5-position and the methyl group at the 4-position provides a stable and synthetically accessible framework. The primary point of diversification, and the focus of this guide, is the substituent at the 2-position, which significantly modulates the compound's biological activity.

Comparative Performance Analysis

The biological activity of 4-methyl-1,3-thiazole-5-carboxylic acid derivatives is highly dependent on the nature of the substituent at the 2-position. Here, we compare the performance of derivatives with different functionalities at this position across several key therapeutic areas.

Anticancer Activity

Thiazole derivatives have shown significant promise as anticancer agents by targeting various pathways involved in tumor growth and proliferation.[1] A common strategy involves the inhibition of protein kinases or other key enzymes in cancer signaling.

Table 1: Comparative Anticancer Activity of 2-Substituted-4-methylthiazole-5-carboxylic Acid Derivatives

Compound ID2-SubstituentCancer Cell LineIC50 (µM)Reference CompoundReference IC50 (µM)Source
4c 2-[2-[4-Hydroxy-3-(phenyl-hydrazono)-benzylidene]hydrazinyl]MCF-7 (Breast)2.57 ± 0.16Staurosporine6.77 ± 0.41[2]
4c 2-[2-[4-Hydroxy-3-(phenyl-hydrazono)-benzylidene]hydrazinyl]HepG2 (Liver)7.26 ± 0.44Staurosporine8.4 ± 0.51[2]
3d N-(3-cyano-4-methylphenyl)aminoMDA-MB-231 (Breast)Potent Activity ReportedCelecoxib-[3][4]
6d 2-(2-(4-methylpiperazin-1-yl)acetamido)K562 (Leukemia)Comparable to DasatinibDasatinib< 1 µM[5]
6d 2-(2-(4-methylpiperazin-1-yl)acetamido)MCF-7 (Breast)20.2Dasatinib< 1 µM[5]

Expertise & Experience: The data in Table 1 highlights the critical role of the 2-position substituent in determining anticancer potency and selectivity. For instance, the complex hydrazinyl derivative in compound 4c demonstrates superior activity against MCF-7 and HepG2 cell lines compared to the standard drug, Staurosporine.[2] In contrast, the activity of compound 6d is highly selective for leukemia cells, with significantly reduced potency against solid tumor cell lines like MCF-7.[5] This suggests that the pyrimidin-4-ylamino core, absent in 6d , is crucial for broad-spectrum anti-tumor activity.[5] The N-(3-cyano-4-methylphenyl)amino substituent in 3d also confers potent activity against breast cancer cells.[3][4]

Enzyme Inhibition: Xanthine Oxidase

Gout and hyperuricemia are metabolic disorders characterized by elevated levels of uric acid. Xanthine oxidase (XO) is a key enzyme in the purine catabolism pathway that produces uric acid, making it a prime target for therapeutic intervention.

Table 2: Comparative Xanthine Oxidase Inhibitory Activity of 2-Benzamido-4-methylthiazole-5-carboxylic Acid Derivatives

Compound ID2-SubstituentIn Vitro XO Inhibition IC50 (µM)In Vivo Serum Uric Acid Inhibition (%)Source
5b 2-(4-fluorobenzamido)0.5762[6]
5c 2-(4-chlorobenzamido)0.9153[6]

Expertise & Experience: The 2-benzamido scaffold is a promising pharmacophore for XO inhibition. The data in Table 2 clearly demonstrates a structure-activity relationship where electron-withdrawing substituents on the phenyl ring of the benzamido group enhance inhibitory activity. The para-fluoro substitution in compound 5b results in the most potent XO inhibition both in vitro and in vivo.[6] Kinetic studies have shown that compound 5b acts as a mixed-type inhibitor of xanthine oxidase.[6]

Metabolic Regulation: PPAR Agonism

Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a crucial role in regulating glucose and lipid metabolism.[7] Agonists of PPARs are used in the treatment of type 2 diabetes and dyslipidemia. Thiazole derivatives, particularly those with a phenoxy tail, have been identified as potent PPAR agonists.[8][9]

Table 3: Comparative PPAR Agonist Activity of Thiazole Derivatives

Compound ClassKey Structural FeaturePPARα EC50 (nM)PPARγ EC50 (nM)PPARδ EC50 (nM)Source
Indanyl Acetic Acid Derivatives4-Thiazolyl-phenoxy tail47 - 1000012 - 100000.58 - 2230[9][10]
Muraglitazar (BMS-298585)N-((phenoxy)carbonyl)-N-((...ethoxy)phenyl)methyl)glycine320110-[7]
[1][6][11]Thiadiazole DerivativesReplacement of methylthiazole with[1][6][11]thiadiazoleSubmicromolar (partial agonist)-High potency[12]

Expertise & Experience: The data in Table 3 indicates that the thiazole-phenoxy motif is a key structural element for potent PPAR agonism. The indanyl acetic acid derivatives with a 4-thiazolyl-phenoxy tail exhibit a wide range of potencies across the three PPAR subtypes, suggesting that further optimization of this scaffold could lead to selective or pan-agonists.[9][10] The development of Muraglitazar, a potent PPARα/γ dual agonist, further underscores the therapeutic potential of molecules containing a phenoxy group linked to a heterocyclic core.[7] Interestingly, replacing the methylthiazole ring with a[1][6][11]thiadiazole unexpectedly introduced potent PPARα partial agonism while maintaining high PPARδ potency, demonstrating how subtle changes to the heterocyclic core can significantly alter the biological activity profile.[12]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of 2-Substituted-4-methylthiazole-5-carboxylic Acid Derivatives (General Protocol)

The synthesis of these derivatives often follows a multi-step process, a representative scheme is shown below.

G cluster_0 Step 1: Thiazole Ring Formation cluster_1 Step 2: Amide/Ester Formation at 2-position cluster_2 Step 3: Hydrolysis of Ester Ethyl Acetoacetate Ethyl Acetoacetate Ethyl 2-amino-4-methylthiazole-5-carboxylate Ethyl 2-amino-4-methylthiazole-5-carboxylate Ethyl Acetoacetate->Ethyl 2-amino-4-methylthiazole-5-carboxylate + Thiourea (Hantzsch Synthesis) 2-Acylamino/Aroylamino derivative 2-Acylamino/Aroylamino derivative Ethyl 2-amino-4-methylthiazole-5-carboxylate->2-Acylamino/Aroylamino derivative + Acid Chloride/Anhydride Pyridine Final Product Final Product 2-Acylamino/Aroylamino derivative->Final Product NaOH, H2O/EtOH then HCl

Caption: General synthetic workflow for 2-substituted-4-methylthiazole-5-carboxylic acid derivatives.

Detailed Protocol:

  • Step 1: Synthesis of Ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate.

    • To a solution of ethyl acetoacetate in ethanol, add an equimolar amount of thiourea.

    • Add a catalytic amount of a condensing agent (e.g., piperidine).

    • Reflux the mixture for 4-6 hours.

    • Cool the reaction mixture and pour it into ice-cold water.

    • Filter the precipitated solid, wash with water, and recrystallize from ethanol to obtain the desired product.

  • Step 2: Acylation of the 2-amino group.

    • Dissolve the ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate in a suitable solvent (e.g., pyridine or dichloromethane).

    • Cool the solution to 0-5 °C in an ice bath.

    • Slowly add the desired acid chloride or anhydride (e.g., benzoyl chloride, acetic anhydride) dropwise with constant stirring.

    • Allow the reaction to stir at room temperature for 12-24 hours.

    • Pour the reaction mixture into acidic water to precipitate the product.

    • Filter, wash, and dry the solid.

  • Step 3: Hydrolysis of the ethyl ester.

    • Suspend the 2-acylamino/aroylamino derivative in a mixture of ethanol and aqueous sodium hydroxide.

    • Reflux the mixture for 2-4 hours until the reaction is complete (monitored by TLC).

    • Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of 3-4.

    • Filter the precipitated carboxylic acid, wash with water, and dry to obtain the final product.

In Vitro Anticancer Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[11]

G Cell Seeding Cell Seeding Compound Treatment Compound Treatment Cell Seeding->Compound Treatment 24h incubation MTT Addition MTT Addition Compound Treatment->MTT Addition 48-72h incubation Formazan Solubilization Formazan Solubilization MTT Addition->Formazan Solubilization 4h incubation (Mitochondrial reductase) Absorbance Reading Absorbance Reading Formazan Solubilization->Absorbance Reading DMSO/Isopropanol IC50 Calculation IC50 Calculation Absorbance Reading->IC50 Calculation Spectrophotometer (570 nm)

Caption: Experimental workflow for the MTT cytotoxicity assay.

Detailed Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a logarithmic dilution series) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C. During this time, mitochondrial reductases in viable cells convert the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader.

  • IC50 Calculation: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways and Mechanisms of Action

The diverse biological activities of these thiazole derivatives stem from their ability to interact with various biological targets. For instance, their role as PPAR agonists involves direct binding to the ligand-binding domain of PPARs, leading to the transcription of genes involved in metabolic regulation.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Thiazole Agonist Thiazole Agonist PPAR PPAR Thiazole Agonist->PPAR PPAR-RXR Complex PPAR-RXR Complex PPAR->PPAR-RXR Complex + RXR RXR RXR PPRE PPRE (DNA) PPAR-RXR Complex->PPRE Binds to Gene Transcription Gene Transcription PPRE->Gene Transcription Activates Metabolic Regulation Metabolic Regulation Gene Transcription->Metabolic Regulation Leads to

Caption: Simplified signaling pathway for PPAR agonism by thiazole derivatives.

Conclusion

The 4-methyl-1,3-thiazole-5-carboxylic acid scaffold is a remarkably versatile platform for the development of novel therapeutic agents. As demonstrated in this guide, strategic modifications at the 2-position can yield compounds with potent and selective activities against a range of targets, including cancer cells, xanthine oxidase, and PPARs. The comparative data and detailed experimental protocols provided herein serve as a valuable resource for researchers in the field, facilitating the rational design and evaluation of the next generation of thiazole-based therapeutics. The structure-activity relationships highlighted underscore the importance of fine-tuning the physicochemical properties of the 2-substituent to achieve the desired biological profile.

References

  • Kilaru, R. B., Valasani, K. R., Yellapu, N., et al. (2014). Design, synthesis, in silico and in vitro studies of novel 4-methylthiazole-5-carboxylic acid derivatives as potent anti-cancer agents. Bioorganic & Medicinal Chemistry Letters, 24(17), 4247-4252. [Link]

  • Jubie, S., Antony, S. A., & Jawahar, N. (2017). 2-Benzamido-4-methylthiazole-5-carboxylic Acid Derivatives as Potential Xanthine Oxidase Inhibitors and Free Radical Scavengers. Archiv der Pharmazie, 350(1-2), e1600277. [Link]

  • Kilaru, R. B., Valasani, K. R., Yellapu, N., et al. (2014). Design, synthesis, in silico and in vitro studies of novel 4-methylthiazole-5-carboxylic acid derivatives as potent anti-cancer agents. ResearchGate. [Link]

  • Kilaru, R. B., Valasani, K. R., Yellapu, N., & Chamarthi, N. R. (2014). Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. ResearchGate. [Link]

  • Rudolph, J., et al. (2007). Indanylacetic Acid Derivatives Carrying 4-Thiazolyl-phenoxy Tail Groups, a New Class of Potent PPAR alpha/gamma/delta Pan Agonists: Synthesis, Structure-Activity Relationship, and In Vivo Efficacy. Journal of Medicinal Chemistry, 50(5), 984-1000. [Link]

  • Li, X., et al. (2018). Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. Molecules, 23(9), 2337. [Link]

  • Santoprete, A., et al. (2005). Design and synthesis of N-[(4-methoxyphenoxy)carbonyl]-N-[[4-[2-(5- methyl-2-phenyl-4-oxazolyl)ethoxy]phenyl]methyl]glycine [Muraglitazar/BMS-298585], a novel peroxisome proliferator-activated receptor alpha/gamma dual agonist with efficacious glucose and lipid-lowering activities. Journal of Medicinal Chemistry, 48(6), 2248-2250. [Link]

  • Verma, N., & Chouhan, U. (2019). Pharmacoinformatic Studies on 4-Thiazolyl-phenoxy Tail Containing Indanyl Acetic Acid Derivatives as PPAR-Pan Agonists as Potent. Indian Journal of Pharmaceutical Education and Research, 53(3s), s288-s298. [Link]

  • Isha, & Sachan, N. (2021). Design, Synthesis and Biological Assessment of Thiazole Derivatives as Possible Antioxidant and Antimicrobial Agents. Journal of Pharmaceutical Research International, 33(53A), 24-32. [Link]

  • Al-Ostath, A. I., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7301. [Link]

  • Uslu, H., et al. (2023). Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega. [Link]

  • Verma, N., & Chouhan, U. (2019). Pharmacoinformatic Studies on 4-Thiazolyl-phenoxy Tail Containing Indanyl Acetic Acid Derivatives as PPAR-Pan Agonists as Potent Anti-Diabetic Agent. ResearchGate. [Link]

  • Xu, Y., et al. (2007). Synthesis and identification of[1][6][11]thiadiazole derivatives as a new series of potent and orally active dual agonists of peroxisome proliferator-activated receptors alpha and delta. Journal of Medicinal Chemistry, 50(16), 3954-3963. [Link]

  • Mantu, D., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Molecules, 28(15), 5831. [Link]

  • Ghorab, M. M., et al. (2011). Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives. Archiv der Pharmazie, 344(11), 743-750. [Link]

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A Technical Guide to 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid and Its Derivatives: A Comparative Meta-Analysis for Drug Discovery

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiazole Scaffold - A Cornerstone in Medicinal Chemistry

The 1,3-thiazole ring is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous clinically approved drugs.[1][2] Its unique electronic properties and ability to participate in diverse biological interactions have made it a fertile ground for the development of novel therapeutic agents with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[3][4][5] Within this class, derivatives of 4-methyl-1,3-thiazole-5-carboxylic acid have emerged as a particularly promising area of investigation, demonstrating potent inhibitory activity against a range of biological targets. This guide will focus on the phenoxy-substituted variant and its chemical relatives, providing a comparative analysis of their performance in various biological assays.

Synthesis of the 4-Methylthiazole-5-carboxylic Acid Scaffold

The synthesis of the 4-methylthiazole-5-carboxylic acid core and its derivatives is a well-established process, typically involving the Hantzsch thiazole synthesis or variations thereof. A general synthetic route involves the reaction of a thioamide with an α-haloketone.

Below is a generalized workflow for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives:

Synthesis_Workflow Thioamide Thioamide Cyclization Hantzsch Thiazole Synthesis Thioamide->Cyclization AlphaHalo α-Haloketone/ Ester AlphaHalo->Cyclization ThiazoleEster Thiazole-5- carboxylate Ester Cyclization->ThiazoleEster Hydrolysis Hydrolysis ThiazoleEster->Hydrolysis ThiazoleAcid 4-Methylthiazole-5- carboxylic Acid Hydrolysis->ThiazoleAcid Amidation Amidation/ Esterification ThiazoleAcid->Amidation Derivatives Target Derivatives Amidation->Derivatives

Caption: Generalized synthetic workflow for 4-methylthiazole-5-carboxylic acid derivatives.

A common method for preparing 4-methylthiazole-5-carboxylic acid involves the reaction of thioacetamide with ethyl 2-chloroacetoacetate to yield ethyl 4-methylthiazole-5-carboxylate, which is then hydrolyzed to the corresponding carboxylic acid.[6] Further modifications, such as the introduction of the phenoxy group at the 2-position, can be achieved by selecting the appropriate starting thioamide or through subsequent substitution reactions.

Comparative Biological Activity: A Focus on Anticancer and Kinase Inhibition

Research into 4-methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its analogs has predominantly focused on their potential as anticancer agents, often through the inhibition of key protein kinases.

Anticancer Activity

Numerous studies have demonstrated the potent antiproliferative activity of 4-methylthiazole-5-carboxamide derivatives against a variety of cancer cell lines. The specific substitutions on the thiazole ring and the carboxamide nitrogen play a crucial role in determining the potency and selectivity of these compounds.

Table 1: Comparative Anticancer Activity of Selected 4-Methylthiazole-5-carboxylic Acid Derivatives

Compound IDR1 (at C2)R2 (Amide)Cancer Cell LineIC50 (µM)Reference
Dasatinib Analog (6d) 2-(4-methylpiperazin-1-yl)acetamidoN-(2-chloro-6-methylphenyl)K563 (Leukemia)< 1[7]
MCF-7 (Breast)20.2[7]
HT-29 (Colon)21.6[7]
Compound 4c 2-hydrazinylidene4-Hydroxy-3-methoxybenzylideneMCF-7 (Breast)2.57[4]
HepG2 (Liver)7.26[4]
Compound 6 2-((4-(4-cyanophenoxy)phenyl)methylene)hydrazinyl4-cyanophenylA549 (Lung)12.0[8]
C6 (Glioma)3.83[8]
Compound 3 2-acetamidoethyl 2-((4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)thio)MCF-7 (Breast)20.6 µg/mL[9]
CK2 Inhibitor 2-(3-Fluoro-phenyl)--0.4[10]

Note: The table presents a selection of data from different studies for comparative purposes. Direct comparison should be made with caution due to variations in experimental conditions.

The data clearly indicates that the nature of the substituent at the C2 position and the amide moiety significantly influences the anticancer potency. For instance, the dasatinib analog shows high potency against leukemia cells but is less active against solid tumors, highlighting the importance of the pyrimidin-4-ylamino core for broader activity.[7] In contrast, other derivatives exhibit promising activity against breast, liver, and lung cancer cell lines.[4][8][9]

Kinase Inhibition

The anticancer effects of many thiazole derivatives are attributed to their ability to inhibit protein kinases, which are critical regulators of cell signaling pathways involved in cell proliferation, survival, and metastasis.

Kinase_Inhibition_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm RTK Receptor Tyrosine Kinase (e.g., c-Met) Akt Akt RTK->Akt Thiazole 4-Methyl-2-phenoxy- 1,3-thiazole-5-carboxylic acid derivative Thiazole->Akt Inhibits CK2 CK2 Thiazole->CK2 Inhibits p38 p38 MAP Kinase Thiazole->p38 Inhibits Proliferation Cell Proliferation & Survival Akt->Proliferation CK2->Proliferation p38->Proliferation

Caption: Simplified signaling pathway showing the inhibitory action of thiazole derivatives on key protein kinases.

Several studies have identified specific kinase targets for this class of compounds:

  • c-Met Kinase: Thiazole/thiadiazole carboxamide derivatives have been designed as potent c-Met kinase inhibitors, a key target in cancer therapy.

  • Akt (Protein Kinase B): The Akt signaling pathway is a crucial regulator of cell survival and proliferation. Thiazole derivatives have been shown to inhibit Akt phosphorylation, leading to apoptosis in cancer cells.[8][11]

  • Protein Kinase CK2: Derivatives of 1,3-thiazole-5-carboxylic acid have been identified as potent inhibitors of protein kinase CK2, a ubiquitously expressed serine/threonine kinase involved in cell growth and proliferation.[10]

  • p38 MAP Kinase: 4-Phenyl-5-pyridyl-1,3-thiazole derivatives have demonstrated potent inhibitory activity against p38 MAP kinase, a key player in inflammatory responses.[12]

The ability of the 4-methyl-1,3-thiazole-5-carboxylic acid scaffold to be readily modified allows for the fine-tuning of inhibitory activity against specific kinases, offering a promising strategy for the development of targeted cancer therapies.

Experimental Protocols: A Guide for Reproducibility

To ensure the trustworthiness and reproducibility of the findings presented, this section provides detailed, step-by-step methodologies for key experiments cited in the literature.

In Vitro Antiproliferative Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

Protocol:

  • Cell Seeding: Seed cancer cells into a 96-well plate at a density of 8 x 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.[11]

  • Compound Treatment: Prepare stock solutions of the test compounds in DMSO and make serial dilutions in fresh culture medium. The final DMSO concentration should be less than 0.1%. Treat the cells with a range of compound concentrations (e.g., 1-100 µM) and incubate for 48 hours.[8][11]

  • MTT Addition: After the incubation period, discard the culture media and add 100 µL of fresh medium containing MTT solution (typically 0.5 mg/mL) to each well. Incubate for another 4 hours to allow the formation of formazan crystals.

  • Formazan Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) after treatment with a test compound.

Protocol:

  • Cell Treatment: Treat cancer cells with the test compound at its IC50 concentration for a specified period (e.g., 24 or 48 hours).

  • Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (PI) and RNase A. Incubate in the dark for 30 minutes at room temperature.

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA in the cells.

  • Data Analysis: Analyze the resulting histograms to determine the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest.[4]

Structure-Activity Relationship (SAR) Insights

The accumulated data from various studies allows for the deduction of key structure-activity relationships for the 4-methyl-1,3-thiazole-5-carboxylic acid scaffold.

Caption: Key structure-activity relationship insights for the 4-methyl-1,3-thiazole-5-carboxylic acid scaffold.

  • The Carboxylic Acid/Amide Moiety: The carboxylic acid or a bioisosteric amide at the 5-position is crucial for activity, likely acting as a key hydrogen bond donor and/or acceptor to engage with the target protein's active site.

  • The Methyl Group at C4: The methyl group at the 4-position is a common feature in many active derivatives, suggesting it may contribute to favorable binding interactions or metabolic stability.

  • Substituents at C2: The substituent at the 2-position is a major determinant of potency and selectivity. The presence of aromatic rings, often with halogen or cyano substitutions, has been shown to enhance anticancer activity.[8] Linkers containing hydrogen bond donors and acceptors at this position can also significantly improve binding affinity.

Conclusion and Future Directions

The 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid scaffold and its derivatives represent a highly promising class of compounds for the development of novel therapeutics, particularly in the field of oncology. This meta-analysis reveals that strategic modifications to the core structure can yield potent and selective inhibitors of various protein kinases.

Future research should focus on:

  • Direct Comparative Studies: Head-to-head comparisons of optimized derivatives against existing clinical candidates are needed to truly assess their therapeutic potential.

  • Pharmacokinetic and In Vivo Studies: Promising in vitro candidates must be evaluated for their ADME (absorption, distribution, metabolism, and excretion) properties and in vivo efficacy in relevant animal models.

  • Exploration of Novel Targets: While kinase inhibition is a major mechanism of action, the diverse biological activities of thiazoles suggest that these compounds may have other, as-yet-undiscovered cellular targets.

By leveraging the insights from this comparative guide, researchers can more effectively design and synthesize the next generation of thiazole-based drugs with improved efficacy and safety profiles.

References

  • Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation - PMC - PubMed Central. (n.d.). Retrieved January 15, 2026, from [Link]

  • Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking - MDPI. (2023, October 27). Retrieved January 15, 2026, from [Link]

  • Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors - PMC - NIH. (n.d.). Retrieved January 15, 2026, from [Link]

  • Synthesis and Evaluation of A New Series of Thiazole Derivatives as Potential Antitumor Agents and MMP Inhibitors - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid - Google Patents. (n.d.).

  • A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). Retrieved January 15, 2026, from [Link]

  • Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid Phenylamide Derivatives - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives | Request PDF - ResearchGate. (n.d.). Retrieved January 15, 2026, from [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC - PubMed Central. (n.d.). Retrieved January 15, 2026, from [Link]

  • Synthesis and biological activities of 4-phenyl-5-pyridyl-1,3-thiazole derivatives as p38 MAP kinase inhibitors - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • (PDF) 2-Benzamido-4-methylthiazole-5-carboxylic Acid Derivatives as Potential Xanthine Oxidase Inhibitors and Free Radical Scavengers - ResearchGate. (2017, January 1). Retrieved January 15, 2026, from [Link]

  • sAR study of the thiopyrano[2,3-d][3][4]thiazoles. - ResearchGate. (n.d.). Retrieved January 15, 2026, from [Link]

  • Structure-activity relationship study of 4-(thiazol-5-yl)benzoic acid derivatives as potent protein kinase CK2 inhibitors - PubMed. (2016, March 1). Retrieved January 15, 2026, from [Link]

  • "2-(4-Fluorobenzamido)-4-methylthiazole-5-carboxylic acid" a novel thiazole compound, ameliorates insulin sensitivity and hyperlipidaemia in streptozotocin-induced diabetic rats: Plausible role of inflammatory and oxidative stress markers - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024, November 19). Retrieved January 15, 2026, from [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - MDPI. (n.d.). Retrieved January 15, 2026, from [Link]

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A Researcher's Guide to Procuring and Qualifying High-Purity 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic Acid and Its Analogs

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals, securing a reliable source of high-purity active pharmaceutical ingredients (APIs) and their intermediates is a critical, yet often challenging, first step. This guide addresses the procurement and qualification of the specialized compound, 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. Our investigation reveals this molecule is not a readily available catalog item, shifting the focus from a simple supplier comparison to a more nuanced guide on sourcing through custom synthesis and establishing rigorous quality control protocols.

The thiazole-5-carboxylic acid scaffold is a key component in various biologically active agents, making purity paramount for reproducible and reliable experimental results.[1][2] This guide provides a framework for identifying reliable synthesis partners and outlines the necessary experimental procedures to validate the purity and identity of the final product.

Identifying Potential Suppliers: The Custom Synthesis Route

Given the absence of off-the-shelf suppliers for 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, researchers must engage with companies specializing in custom chemical synthesis and pharmaceutical intermediates. These suppliers offer the expertise to handle complex, multi-step syntheses required for novel or rare compounds.[3][4]

Key Supplier Categories:

  • Specialty Chemical Manufacturers: Companies like FramoChem and VanDeMark focus on producing high-purity chemicals and intermediates, often with extensive experience in complex organic synthesis.[3][4]

  • Pharmaceutical Intermediate Distributors: Suppliers such as Wego Chemical Group and Global Pharma Tek provide a wide range of chemical building blocks and can facilitate custom synthesis projects.[5][6]

  • General Chemical Catalogs with Custom Synthesis Services: Major suppliers like Sigma-Aldrich and Santa Cruz Biotechnology, while not listing the exact compound, offer custom synthesis services and provide a valuable portfolio of structurally similar, commercially available analogs that can serve as analytical standards or starting points for methods development.[7][8]

Table 1: Comparison of Supplier Types for Custom Synthesis

Supplier TypeKey AdvantagesKey ConsiderationsExample Companies
Specialty Chemical Manufacturers Deep expertise in complex synthesis, high-purity production, and regulatory compliance.[3][4]May have higher minimum order quantities and longer lead times.FramoChem, VanDeMark
Pharmaceutical Intermediate Distributors Broad network of manufacturing partners, potentially offering competitive pricing and faster sourcing.[5][6][9]Quality control and direct oversight of the synthesis process may vary.Wego Chemical Group, Global Pharma Tek, Thomasnet
Major Catalog Suppliers Established reputation, extensive documentation, and readily available analytical support. Offer a wide range of related compounds for benchmarking.[8]Custom synthesis may be a secondary business focus, potentially impacting flexibility and cost.Sigma-Aldrich, Santa Cruz Biotechnology
The Critical Role of Analytical Validation

Once a potential supplier has synthesized a batch of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, the onus is on the researcher to independently verify its identity and purity. A robust analytical workflow is non-negotiable. The following sections detail the essential experimental protocols.

The following diagram outlines a comprehensive workflow for the qualification of a newly synthesized batch of the target compound.

G cluster_0 Initial Assessment cluster_1 Identity Confirmation cluster_2 Purity Determination cluster_3 Final Qualification Sample_Receipt Receive Custom Synthesized Compound Documentation_Review Review Certificate of Analysis (CoA) Sample_Receipt->Documentation_Review Visual_Inspection Visual Inspection (Color, Form) Documentation_Review->Visual_Inspection Mass_Spectrometry Mass Spectrometry (MS) Visual_Inspection->Mass_Spectrometry HPLC_UV High-Performance Liquid Chromatography (HPLC-UV) Visual_Inspection->HPLC_UV NMR_Spectroscopy NMR Spectroscopy (¹H, ¹³C) Mass_Spectrometry->NMR_Spectroscopy Data_Analysis Analyze and Consolidate Data NMR_Spectroscopy->Data_Analysis LC_MS Liquid Chromatography-Mass Spectrometry (LC-MS) HPLC_UV->LC_MS LC_MS->Data_Analysis Acceptance_Rejection Accept or Reject Batch Data_Analysis->Acceptance_Rejection

Caption: Workflow for analytical validation of a custom-synthesized compound.

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is adapted from established methods for analyzing related thiazole carboxylic acids and serves as a starting point for method development.[10]

  • Objective: To determine the purity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid by separating it from potential impurities.

  • Instrumentation:

    • HPLC system with a UV detector

    • C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size)

  • Reagents:

    • Acetonitrile (HPLC grade)

    • Water (HPLC grade)

    • Formic acid (or Trifluoroacetic acid)

  • Procedure:

    • Mobile Phase Preparation:

      • Mobile Phase A: 0.1% Formic acid in Water

      • Mobile Phase B: 0.1% Formic acid in Acetonitrile

    • Sample Preparation:

      • Accurately weigh and dissolve the compound in a suitable solvent (e.g., a small amount of DMSO followed by dilution with the mobile phase) to a final concentration of approximately 1 mg/mL.

    • Chromatographic Conditions:

      • Flow Rate: 1.0 mL/min

      • Injection Volume: 10 µL

      • Detection Wavelength: 254 nm (or an optimal wavelength determined by UV-Vis scan)

      • Gradient Elution:

        • 0-5 min: 5% B

        • 5-25 min: 5% to 95% B

        • 25-30 min: 95% B

        • 30-31 min: 95% to 5% B

        • 31-35 min: 5% B (re-equilibration)

    • Data Analysis:

      • Integrate the peak areas of all detected signals.

      • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

  • Objective: To confirm the molecular weight of the synthesized compound.

  • Procedure:

    • Utilize the same HPLC method as described above.

    • Divert the column effluent to an electrospray ionization (ESI) mass spectrometer.

    • Acquire mass spectra in both positive and negative ion modes.

    • Expected Result: The mass spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻ of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid (Expected Molecular Weight: ~249.26 g/mol ).

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

  • Objective: To confirm the chemical structure of the compound.

  • Procedure:

    • Dissolve an accurately weighed sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Acquire ¹H and ¹³C NMR spectra.

    • Expected Result: The chemical shifts, splitting patterns, and integration of the proton signals, along with the number and chemical shifts of the carbon signals, should be consistent with the proposed structure of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. The synthesis of related thiazole compounds often involves specific cyclization and substitution reactions, and NMR is crucial for confirming the correct regiochemistry.[11][12]

Comparative Analysis with Commercially Available Analogs

To aid in the development and validation of analytical methods, it is highly recommended to procure commercially available, structurally related compounds. These can serve as valuable reference standards.

Table 2: Commercially Available Analogs for Method Development

Compound NameCAS NumberSupplier(s)Key Structural Difference
4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid 33763-20-1Sigma-Aldrich, Santa Cruz Biotechnology[8]Phenyl group instead of phenoxy group.
4-Methylthiazole-5-carboxylic acid 20485-41-0Sigma-Aldrich[13]Lacks the 2-phenoxy substituent.
4-methyl-2-[(4-methylphenoxy)methyl]-1,3-thiazole-5-carboxylic acid Not readily availableSanta Cruz Biotechnology[7]Methylene bridge between the phenoxy and thiazole rings.

By analyzing these analogs with the protocols described above, a researcher can establish a baseline chromatographic behavior and spectral signature for the thiazole-5-carboxylic acid core structure, making it easier to identify the target compound and potential impurities in a custom-synthesized batch.

Conclusion and Recommendations

The procurement of high-purity 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid requires a departure from standard catalog orders and an entry into the realm of custom synthesis. The reliability of the final product hinges on a dual strategy: careful selection of a synthesis partner with proven expertise in pharmaceutical intermediates and the implementation of a rigorous, in-house analytical validation program.

Key Recommendations for Researchers:

  • Engage with multiple custom synthesis providers to compare capabilities, timelines, and cost.

  • Request detailed synthesis route information to anticipate potential by-products and impurities.

  • Insist on a preliminary Certificate of Analysis from the supplier, but always perform independent verification.

  • Utilize commercially available analogs to develop and validate your analytical methods before the custom-synthesized batch arrives.

By following this comprehensive guide, researchers, scientists, and drug development professionals can confidently source and qualify high-purity, non-catalog compounds, ensuring the integrity and reproducibility of their scientific endeavors.

References

  • Thomasnet. Intermediates Suppliers. [Link]

  • Wego Chemical Group. Pharmaceutical Intermediates. [Link]

  • VanDeMark. Pharmaceuticals - Phosgene Derivatives & Specialty Chemicals Manufacturing. [Link]

  • Global Pharma Tek. Intermediates | KSM | Supplier and Distributor. [Link]

  • ResearchGate. HPLC Determination of Enantiomeric Thiazolidine-2-Carboxylic Acid on Chiral Stationary Phase with Pre-Column Derivatization. [Link]

  • MDPI. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. [Link]

  • MDPI. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. [Link]

  • Google Patents. Preparation of 4-methyl thiazole-5-carboxyl acid.

  • Amerigo Scientific. 4-Methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid. [Link]

  • Google Patents. Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)

  • Oakwood Chemical. 4-Methyl-2-(3-bromophenyl)thiazole-5-carboxylic acid. [Link]

  • PubChem. 4-Formyl-2-methyl-1,3-thiazole-5-carboxylic acid. [Link]

  • Google Patents. Processes for preparing thiazole carboxylic acids.

  • PubChem. 4-Amino-2-phenyl-thiazole-5-carboxylic acid methyl ester. [Link]

  • A Systematic Review On Thiazole Synthesis And Biological Activities. [Link]

  • PMC - NIH. Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. [Link]

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A Researcher's Guide to Rigorous Control Experiments for the Study of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid and its Analogs

Author: BenchChem Technical Support Team. Date: January 2026

The thiazole moiety is a cornerstone in medicinal chemistry, forming the backbone of numerous drugs and biologically active agents with applications ranging from oncology to metabolic diseases.[1][2][3] When a novel compound such as 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid emerges, a systematic and rigorous validation of its biological activity is paramount. This guide provides a framework for designing and executing essential control experiments to ensure the scientific integrity of studies involving this and other novel small molecules. We will delve into the causality behind experimental choices, providing field-proven insights to distinguish true biological effects from experimental artifacts.

Part 1: Foundational Controls for In Vitro Characterization

Before proceeding to complex cellular or in vivo models, it is crucial to establish the compound's behavior in simplified in vitro systems. This initial phase is designed to confirm on-target activity and rule out common confounding factors.

The Trinity of Controls: Positive, Negative, and Vehicle

The most fundamental step in any biological assay is the inclusion of appropriate controls.

  • Vehicle Control: Small molecules are typically dissolved in solvents like dimethyl sulfoxide (DMSO). The vehicle control (e.g., DMSO alone) is essential to ensure that the solvent itself does not influence the experimental outcome.[4] The final concentration of the vehicle should be kept constant across all experimental conditions.

  • Negative Control: A negative control experiment is designed to demonstrate that the observed effects are specific to the compound of interest.[5] This can be achieved by using a structurally similar but biologically inactive analog of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. The synthesis of such an analog, perhaps by removing a key functional group predicted to be necessary for activity, provides a high-fidelity control for off-target effects.

  • Positive Control: A positive control, such as a known inhibitor or agonist for the putative target, is used to validate the assay's performance and to provide a benchmark for the potency of the test compound.[4][5]

Deconvoluting True Inhibition from Assay Interference

Many screening technologies, particularly those relying on fluorescence or absorbance, are susceptible to interference from the test compounds themselves. It is crucial to perform counter-screens to identify and exclude such artifacts.

  • Fluorescence Interference: In fluorescence-based assays like Fluorescence Polarization (FP) or Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), compounds that are intrinsically fluorescent or that quench fluorescence can produce false-positive or false-negative results.[4] A simple control is to measure the fluorescence of the compound alone at the assay's excitation and emission wavelengths.

  • Redox Activity and Compound Stability: Some compounds can interfere with assays through non-specific redox activity.[6] Additionally, the stability of the compound in the assay buffer should be confirmed, for instance by HPLC-MS analysis over time, to ensure that the observed activity is not due to a degradation product.[6]

Part 2: Validating On-Target Activity in a Cellular Context

Once in vitro activity is established, the investigation must move to a more biologically relevant cellular environment. These experiments are designed to confirm that the compound engages its intended target in cells and that the observed phenotype is a direct result of this engagement.

Determining the Therapeutic Window: Cytotoxicity Profiling

A fundamental control is to assess the general cytotoxicity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid. This is critical for distinguishing specific anti-proliferative or other targeted effects from non-specific toxicity.

  • Experimental Approach: A standard method is the MTT assay, which measures metabolic activity. The compound should be tested against the cancer cell line of interest (e.g., A549 lung cancer cells) and a non-cancerous cell line (e.g., L929 fibroblasts) to determine its selectivity index.[1]

  • Data Interpretation: The IC50 (half-maximal inhibitory concentration) for cytotoxicity should be significantly higher than the IC50 or EC50 for the desired biological effect. A large therapeutic window suggests that the compound's primary effect is not due to general toxicity.

Confirming Target Engagement

Observing a cellular phenotype after treatment is not sufficient to prove that the compound acts via its intended target. Direct evidence of target engagement is required.

  • Genetic Knockdown/Knockout: One of the most robust methods is to test the compound's activity in cells where the target protein has been knocked down (e.g., using siRNA) or knocked out (e.g., using CRISPR-Cas9). If the compound's effect is diminished or absent in these cells compared to wild-type cells, it strongly supports on-target activity.

  • Mutational Analysis: If the binding site of the compound on the target protein is known or predicted (e.g., from molecular docking), mutating key residues in the binding pocket can be a powerful validation tool.[7] Loss of compound activity against the mutant protein provides strong evidence for the proposed binding mode.[7]

Assessing Specificity: Off-Target Profiling

No small molecule is perfectly specific. A crucial set of control experiments involves assessing the activity of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid against a panel of related and unrelated targets. For instance, if the intended target is a specific kinase, the compound should be screened against a panel of other kinases. This helps to understand the compound's selectivity profile and to anticipate potential side effects.[5]

Part 3: Comparative Analysis with Alternative Compounds

To establish the potential utility of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, its performance must be objectively compared to existing alternatives that target the same pathway.

Head-to-Head Potency and Efficacy

The most direct comparison is a head-to-head assessment of potency (IC50 or EC50) and efficacy (the maximum effect) in the same assays.

CompoundTarget Binding Affinity (Ki, µM)In Vitro Potency (IC50, µM)Cellular Potency (EC50, µM)Cytotoxicity (CC50, µM)
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid Experimental DataExperimental DataExperimental DataExperimental Data
Alternative Compound 1 (e.g., Febuxostat) Literature/Experimental DataLiterature/Experimental DataLiterature/Experimental DataLiterature/Experimental Data
Alternative Compound 2 (e.g., Rosiglitazone) Literature/Experimental DataLiterature/Experimental DataLiterature/Experimental DataLiterature/Experimental Data

Table 1: Example of a data summary table for comparing the in vitro and cellular activities of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid with alternative compounds. Ki represents the binding affinity, IC50 the half-maximal inhibitory concentration in a biochemical assay, EC50 the half-maximal effective concentration in a cellular assay, and CC50 the half-maximal cytotoxic concentration.

Permeability and Drug-like Properties

For a compound to be effective in a cellular or in vivo setting, it must be able to cross the cell membrane.

  • Permeability Assays: Standard assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) can provide an in vitro measure of passive diffusion.[5]

  • Drug-likeness Rules: In silico analysis using criteria such as Lipinski's rule of five can predict the oral bioavailability of a compound.[1] These properties should be compared with those of established drugs.

CompoundMolecular Weight ( g/mol )LogPHydrogen Bond DonorsHydrogen Bond AcceptorsGI Absorption
4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid CalculatedCalculatedCalculatedCalculatedPredicted/Experimental
Alternative Compound 1 CalculatedCalculatedCalculatedCalculatedPredicted/Experimental

Table 2: Comparison of key physicochemical properties relevant to drug-likeness and permeability.

Visualizations and Protocols

Experimental Workflow for Validating a Novel Small Molecule Inhibitor

G cluster_0 Phase 1: In Vitro Validation cluster_1 Phase 2: Cellular Characterization cluster_2 Phase 3: Comparative Analysis A Primary Assay (e.g., Enzyme Inhibition) B Dose-Response & IC50 Determination A->B C Assay Interference Controls (Autofluorescence, etc.) A->C D Negative Control (Inactive Analog) A->D E Positive Control (Known Inhibitor) A->E F Cytotoxicity Assay (MTT) B->F G Cellular Target Engagement (e.g., Target Knockdown) F->G H Downstream Pathway Analysis (e.g., Gene Expression) G->H I Off-Target Profiling G->I J Head-to-Head Potency vs. Alternatives H->J K Permeability & Physicochemical Profiling J->K

Caption: A generalized workflow for the systematic validation of a novel small molecule inhibitor, from initial in vitro screening to cellular characterization and comparative analysis.

Detailed Experimental Protocol: In Vitro TR-FRET Competitive Binding Assay

This protocol is a representative example for assessing the binding of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid to a hypothetical target protein, such as a Peroxisome Proliferator-Activated Receptor (PPAR).[8]

  • Reagent Preparation:

    • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.1% BSA).

    • Serially dilute 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, a known ligand (positive control), and an inactive analog (negative control) in DMSO, followed by a final dilution in assay buffer.

    • Prepare a solution containing the target protein (e.g., PPARγ-LBD tagged with GST) and a fluorescently labeled tracer ligand that binds to the same site. Also, prepare a solution of a terbium-labeled anti-GST antibody.

  • Assay Procedure:

    • In a 384-well microplate, add 5 µL of the compound dilutions (or DMSO vehicle control).

    • Add 10 µL of the target protein/tracer ligand mix to all wells.

    • Add 5 µL of the terbium-labeled antibody solution.

    • Incubate the plate for 2 hours at room temperature, protected from light.

  • Data Acquisition:

    • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 520 nm for the tracer and 620 nm for the terbium).

  • Data Analysis:

    • Calculate the TR-FRET ratio (Acceptor/Donor emission).

    • Plot the TR-FRET ratio against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[8]

References

  • ACS Publications. (2020, February 6). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation. Retrieved from [Link]

  • National Institutes of Health (NIH). (2024, October 15). Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation. Retrieved from [Link]

  • PubMed Central (PMC). Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Experimental approaches to study PPARγ agonists as antidiabetic drugs. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. (2023, November 15). Integrated investigation and experimental validation of PPARG as an oncogenic driver: implications for prognostic assessment and therapeutic targeting in hepatocellular carcinoma. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. Method for Identifying Small Molecule Inhibitors of the Protein-protein Interaction Between HCN1 and TRIP8b. Retrieved from [Link]

  • ACS Publications. (2025, April 23). Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. Mimicking Native Interactions for Small-Molecule Inhibitors of Tight Protein-Protein Interactions. Retrieved from [Link]

  • ResearchGate. Experimental Methods Used for Identifying Small-Molecule Inhibitors of Protein-Protein Interaction. Retrieved from [Link]

  • YouTube. (2022, May 27). Identifying Small Molecule Inhibitors Of Protein-Protein Interaction-Preview. Retrieved from [Link]

  • MDPI. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. (2021, July 19). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Retrieved from [Link]

  • ACS Publications. (2021, July 19). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. Retrieved from [Link]

  • PubChem. 5-Thiazolecarboxylic acid, 2-(3-cyano-4-(2-methylpropoxy)phenyl)-4-methyl-, ethyl ester. Retrieved from [Link]

  • PubChem. 4-Amino-2-phenyl-thiazole-5-carboxylic acid methyl ester. Retrieved from [Link]

  • MDPI. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Retrieved from [Link]

  • PubMed Central (PMC) - NIH. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Retrieved from [Link]

  • ChemBK. (2024, April 10). 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid. Retrieved from [Link]

  • PubMed Central (PMC). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

  • Georganics. 2-Bromo-4-methyl-1,3-thiazole-5-carboxylic acid. Retrieved from [Link]

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Safety Operating Guide

Personal protective equipment for handling 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety and Handling Guide: 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid

A Senior Application Scientist's Procedural Guide for Researchers

This document provides essential safety protocols and operational guidance for handling 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid in a laboratory setting. As a novel compound, specific and comprehensive toxicological data may not be fully available. Therefore, this guide is built upon established principles of chemical safety and data from structurally analogous compounds, such as 4-methyl-2-phenyl-1,3-thiazole-5-carboxylic acid, to ensure a robust margin of safety. The procedures outlined are designed to be self-validating, empowering researchers to maintain the highest standards of safety and experimental integrity.

Hazard Identification and Risk Assessment

Before any handling of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid, a thorough risk assessment is mandatory. The primary hazards associated with close structural analogs are identified as irritation to the skin, eyes, and respiratory system.[1] The compound is expected to be a solid at room temperature, meaning the primary exposure risk during handling is the inhalation of dust or direct contact with the powder.

Table 1: Hazard Profile based on Analog Data

Hazard ClassificationDescriptionPrimary Exposure RouteSource
Skin Irritation (Category 2) Causes skin irritation.[1] Prolonged contact may lead to redness and discomfort.Dermal Contact[1]
Serious Eye Irritation (Category 2A) Causes serious eye irritation.[1] Direct contact can result in significant discomfort and potential damage.Ocular Contact[1]
Specific Target Organ Toxicity - Single Exposure (Category 3) May cause respiratory irritation.[1] Inhalation of dust can irritate the nose, throat, and lungs.Inhalation[1]

Given these hazards, all handling of the solid compound must be performed within a certified chemical fume hood or a similar ventilated enclosure to minimize the risk of inhalation.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by appropriate PPE, is crucial.

Primary Engineering Controls

All procedures that may generate dust, such as weighing, transferring, and preparing solutions, must be conducted in a well-ventilated area.[2]

  • Chemical Fume Hood: Use a properly functioning chemical fume hood to contain dust and vapors.

  • Ventilated Balance Enclosure: For weighing operations, a ventilated balance enclosure (VBE) or powder containment hood provides optimal protection.

Required Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent accidental exposure. The following PPE is mandatory for all personnel handling the compound.

  • Eye and Face Protection:

    • Chemical Splash Goggles: Must be worn at all times to protect against dust particles and splashes.[2] Safety glasses must meet the ANSI Z.87.1 standard.[3]

    • Face Shield: A face shield worn over chemical splash goggles is required when handling larger quantities (>10g) or when there is a significant risk of splashing.[3][4]

  • Skin and Body Protection:

    • Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required to protect skin and personal clothing.[3]

    • Gloves: Disposable nitrile gloves are recommended for providing splash protection against a broad range of chemicals.[3][5] It is imperative to inspect gloves for any signs of degradation or puncture before use.[2][6] Contaminated gloves must be removed carefully, avoiding skin contact, and disposed of as chemical waste.[2] For prolonged tasks, consider double-gloving.

    • Full-Length Pants and Closed-Toe Shoes: This is a standard laboratory requirement to ensure no skin is exposed.[3]

  • Respiratory Protection:

    • Under normal conditions, handling this compound within a fume hood should provide adequate respiratory protection.[2]

    • If engineering controls are not sufficient or during a large-scale spill cleanup outside of a ventilated enclosure, a NIOSH-approved air-purifying respirator with a particulate filter may be necessary.[7] Use of a respirator requires prior medical evaluation and annual fit-testing.[3]

Table 2: PPE Quick Reference Guide

TaskEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Storage & Transport Safety GlassesNitrile GlovesLab CoatNot Required
Weighing & Transfer (in hood) Chemical GogglesNitrile GlovesLab CoatNot Required (in Fume Hood)
Solution Preparation (in hood) Chemical GogglesNitrile GlovesLab CoatNot Required (in Fume Hood)
Large Spill Cleanup (>1g) Chemical Goggles & Face ShieldNitrile GlovesLab CoatNIOSH-approved respirator may be required

Standard Operating Procedures

Adherence to standardized procedures is key to minimizing risk. The following workflows are designed to guide the user through common laboratory manipulations.

Risk Assessment and PPE Selection Workflow

This diagram outlines the decision-making process for ensuring adequate safety measures are in place before beginning work.

PPE_Selection_Workflow cluster_prep Preparation Phase cluster_controls Control Implementation cluster_ppe Task-Specific PPE A Identify Task (e.g., Weighing, Dissolving) B Consult SDS & Hazard Info (Skin/Eye/Resp Irritant) A->B C Assess Potential for Exposure (Dust, Splash) B->C D Work in Chemical Fume Hood? C->D E Implement Engineering Control (Fume Hood / Ventilated Enclosure) D->E Yes I Proceed with Experiment D->I No (Re-evaluate task safety) F Select Base PPE - Lab Coat - Nitrile Gloves - Chemical Goggles E->F G Risk of Splash or Large Quantity? F->G H Add Face Shield G->H Yes G->I No H->I

Caption: Workflow for Risk Assessment and PPE Selection.

Step-by-Step Weighing and Transfer Protocol

  • Prepare Workspace: Ensure the chemical fume hood sash is at the appropriate height. Place a weigh boat on the analytical balance inside the hood.

  • Don PPE: Put on all required PPE as outlined in Table 2.

  • Retrieve Compound: Obtain the container of 4-Methyl-2-phenoxy-1,3-thiazole-5-carboxylic acid from its designated storage location.

  • Transfer Solid: Carefully use a clean spatula to transfer the desired amount of solid from the stock container to the weigh boat. Perform this action slowly to minimize dust generation.

  • Seal Container: Immediately and securely close the stock container.

  • Transfer to Vessel: Carefully transfer the weighed solid into the reaction vessel or beaker.

  • Clean Up: Clean the spatula thoroughly. Dispose of the weigh boat in the designated solid waste container.

Emergency and Disposal Plans

Spill Response

In the event of a spill, remain calm and follow these procedures.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Secure the Area: Restrict access to the spill area.

  • Consult SDS: Refer to the Safety Data Sheet for material-specific guidance.

  • Cleanup:

    • For a small solid spill (<1g) : Ensure proper PPE is worn. Gently cover the spill with an absorbent material to prevent dust from becoming airborne. Sweep up the material and place it in a sealed container for disposal.[1][2]

    • For a large spill : Evacuate the laboratory and contact the institution's environmental health and safety (EHS) office immediately.

Spill_Response_Plan A Spill Occurs B Alert Personnel & Secure Area A->B C Assess Spill Size B->C D Small Spill (<1g) C->D Small E Large Spill (>1g) C->E Large F Don Appropriate PPE (Goggles, Gloves, Lab Coat) D->F J Evacuate Area E->J G Gently Cover with Absorbent Sweep into Labeled Container F->G H Clean Area with Soap & Water G->H I Dispose of Waste Properly H->I K Contact EHS / Emergency Response J->K

Caption: Procedural Flowchart for Spill Response.

First Aid Measures

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][2] If skin irritation occurs, seek medical advice.[1]

  • Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] Call a poison center or doctor if you feel unwell.[1]

  • Ingestion: Clean the mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[2]

Storage and Disposal

  • Storage: Store in a dry, cool, and well-ventilated place.[2] Keep the container tightly closed and sealed in a dry environment.

  • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[2] Do not allow the product to enter drains.

References

  • 4-Methyl-2-phenylthiazole-5-carboxylic acid - SAFETY DATA SHEET. (2024, February 17).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 7).
  • SAFETY DATA SHEET - Fisher Scientific.
  • Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). Retrieved from U.S. Department of Health & Human Services.
  • Thiazole-5-carboxylic acid | C4H3NO2S | CID 84494. PubChem.
  • 4-Methyl-2-phenylthiazole-5-carboxylic acid | 33763-20-1. Sigma-Aldrich.
  • Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara, Environmental Health & Safety.
  • Personal Protective Equipment (PPE). University of Pittsburgh, Environmental Health and Safety.
  • Personal protective equipment for handling Capraminopropionic acid. Benchchem.
  • 4-METHYL-2-PHENYL-1,3-THIAZOLE-5-CARBOXYLIC ACID | 33763-20-1. ChemicalBook.
  • Processes for preparing thiazole carboxylic acids. (1966). Google Patents.
  • A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority.
  • SAFETY DATA SHEET - Fisher Scientific.

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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